2-Amino-3,5-dimethylbenzenesulfonic acid

• CAS: 88-22-2

Core Science & Biosynthesis

2-Amino-3,5-dimethylbenzenesulfonic acid chemical properties

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical and physical properties of 2-Amino-3,5-dimethylbenzenesulfonic acid (CAS No. 88-22-2), a key intermediate in the synthesis of various azo dyes.[1][2] This document outlines its core properties, a detailed experimental protocol for its synthesis, and its primary application in dye manufacturing.

Core Chemical Properties

2-Amino-3,5-dimethylbenzenesulfonic acid, also known as m-Xylidine-6-sulfonic acid or 2,4-Dimethylaniline-6-sulfonic acid, is an aromatic sulfonic acid characterized by the presence of both an amino and a sulfonic acid functional group attached to a dimethylbenzene core.[3]

Physicochemical and Identification Data

The following tables summarize the key identification and physicochemical properties of the compound. Quantitative data is primarily based on predicted values, as experimental data is not consistently available in public literature.

Table 1: Compound Identification

Identifier	Value
IUPAC Name	2-Amino-3,5-dimethylbenzenesulfonic acid[4][5]
Synonyms	2-Amino-3,5-xylenesulfonic acid, m-Xylidine-6-sulfonic acid, 2,4-Dimethylaniline-6-sulfonic acid[3]
CAS Number	88-22-2[4][5]
Molecular Formula	C₈H₁₁NO₃S[4][5]
Molecular Weight	201.24 g/mol [2]
Canonical SMILES	CC1=CC(=C(C(=C1)S(=O)(=O)O)N)C[3]

| InChI Key | CFCXQQUQLZIZPI-UHFFFAOYSA-N[4] |

Table 2: Physicochemical Properties

Property	Value	Notes
Physical Form	White to light yellow powder/solid.[3]
Melting Point	146-149 °C	This value is reported by some suppliers, though others state "Not Available". Sulfonic acids often decompose at high temperatures.
Boiling Point	Not Available	Decomposes before boiling.[3]
Density	1.368 g/cm³ (Predicted)
Water Solubility	3.049 g/L at 25°C (Predicted)	The sulfonic acid group generally confers water solubility.

Spectroscopic Data

Detailed experimental spectral data (¹H-NMR, ¹³C-NMR, IR, Mass Spectrometry) for 2-Amino-3,5-dimethylbenzenesulfonic acid is not widely available in peer-reviewed literature or public databases. Researchers are advised to acquire their own analytical data for full characterization upon synthesis or acquisition.

Experimental Protocols

The most common synthesis of 2-Amino-3,5-dimethylbenzenesulfonic acid is a two-step process starting from 3,5-dimethylbenzenesulfonic acid. This involves an electrophilic aromatic substitution (nitration) followed by a reduction of the resulting nitro group.

Synthesis of 2-Amino-3,5-dimethylbenzenesulfonic Acid

Step 1: Nitration of 3,5-dimethylbenzenesulfonic Acid

• Principle: An electrophilic aromatic substitution reaction where a nitro group (-NO₂) is introduced onto the benzene ring at the position ortho to the sulfonic acid group.

• Protocol:

  • In a three-necked flask equipped with a mechanical stirrer, thermometer, and a dropping funnel, place 1.0 mole of 3,5-dimethylbenzenesulfonic acid.

  • Cool the flask in an ice-salt bath to a temperature between 0-5 °C.

  • Slowly add concentrated sulfuric acid (e.g., 300 mL of 98%) while ensuring the temperature remains below 10 °C.

  • Once the starting material is fully dissolved, prepare a nitrating mixture of 1.1 moles of nitric acid (e.g., 70%) and an appropriate volume of concentrated sulfuric acid (e.g., 150 mL).

  • Add the nitrating mixture dropwise from the funnel, maintaining the reaction temperature strictly between 0 and 5 °C.

  • After the addition is complete, continue stirring the mixture at 5 °C for an additional 2 hours.

  • Pour the reaction mixture slowly onto a large volume of crushed ice (e.g., 1 kg) with vigorous stirring.

  • The product, 3,5-dimethyl-2-nitrobenzenesulfonic acid, will precipitate out of the solution.

  • Collect the precipitate by filtration and wash thoroughly with cold water.

Step 2: Reduction of 3,5-dimethyl-2-nitrobenzenesulfonic Acid

• Principle: The nitro group (-NO₂) of the intermediate is reduced to an amino group (-NH₂) using a suitable reducing agent, such as iron powder in an acidic medium (Béchamp reduction).

• Protocol:

  • Create a slurry of the 3,5-dimethyl-2-nitrobenzenesulfonic acid intermediate in water.

  • Add a slight excess of iron powder to the slurry.

  • Add a small amount of acid (e.g., hydrochloric or acetic acid) to initiate the reaction.

  • Heat the mixture under reflux with vigorous stirring for several hours until the reaction is complete (monitored by TLC or HPLC).

  • After completion, neutralize the reaction mixture with a base (e.g., calcium carbonate or sodium hydroxide) to precipitate iron oxides.

  • Filter the hot solution to remove the iron sludge.

  • The filtrate contains the sodium salt of the desired product. The free acid can be precipitated by acidifying the solution.

  • Collect the final product, 2-Amino-3,5-dimethylbenzenesulfonic acid, by filtration, wash with a small amount of cold water, and dry.

Visualizations

Synthesis Workflow

The following diagram illustrates the two-step synthesis process from the starting material to the final product.

Caption: Workflow for the synthesis of 2-Amino-3,5-dimethylbenzenesulfonic acid.

Role in Azo Dye Synthesis

This compound serves as a crucial diazo component in the synthesis of azo dyes. The primary amino group is converted into a diazonium salt, which then acts as an electrophile in an azo coupling reaction with an electron-rich coupling component (e.g., a naphthol derivative).

Caption: General pathway for the formation of azo dyes using the title compound.

Safety and Handling

2-Amino-3,5-dimethylbenzenesulfonic acid is classified as harmful if swallowed and causes serious eye irritation.[4] Appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat, should be worn when handling this chemical. It should be stored in a cool, dark place under an inert atmosphere. For detailed safety information, consult the Safety Data Sheet (SDS) from the supplier.

References

• 1. 2-amino-3,5-dimethylbenzene-1-sulfonic acid [stenutz.eu]
• 2. The identification of amino-acids by means of 3:5-dinitrobenzoyl chloride - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Benzenesulfonic acid, 2-amino-3,5-dimethyl- | C8H11NO3S | CID 66608 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. sigmaaldrich.com [sigmaaldrich.com]
• 5. pschemicals.com [pschemicals.com]

An In-depth Technical Guide to 2-Amino-3,5-dimethylbenzenesulfonic acid (CAS 88-22-2)

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-Amino-3,5-dimethylbenzenesulfonic acid, with the CAS number 88-22-2, is an aromatic sulfonic acid derivative. Its structure consists of a benzene ring substituted with an amino group, a sulfonic acid group, and two methyl groups. This compound serves as a crucial intermediate in the synthesis of various organic molecules, particularly in the dye industry.[1][2] This technical guide provides a comprehensive overview of its chemical properties, synthesis, applications, and safety information, tailored for professionals in research and development.

Chemical and Physical Properties

A summary of the key chemical and physical properties of 2-Amino-3,5-dimethylbenzenesulfonic acid is presented below.

Property	Value	Source(s)
IUPAC Name	2-amino-3,5-dimethylbenzenesulfonic acid	[3][4][5]
CAS Number	88-22-2	[3][4][5][6][7]
Molecular Formula	C₈H₁₁NO₃S	[4][5][6][7]
Molecular Weight	201.24 g/mol	[6]
Appearance	White to light yellow powder/crystal	[8]
Purity	>97.0% (HPLC)	[8]
Predicted Density	1.368 ± 0.06 g/cm³	[9]
Predicted Water Solubility	3.049 g/L at 25°C	[9]
Storage Temperature	Room temperature, in a dark, inert atmosphere	[4]

Synthesis

The synthesis of 2-Amino-3,5-dimethylbenzenesulfonic acid is typically achieved through a multi-step process, starting from m-xylene. The general synthetic pathway involves sulfonation, nitration, and subsequent reduction of the nitro group.

Caption: Synthetic pathway for 2-Amino-3,5-dimethylbenzenesulfonic acid.

Experimental Protocols

Step 1: Synthesis of 3,5-Dimethylbenzenesulfonic acid (Precursor)

• Materials: m-Xylene, fuming sulfuric acid (20% SO₃), ice, water, sodium chloride.

• Procedure:

  • In a flask equipped with a stirrer and a dropping funnel, place 106 g (1.0 mole) of m-xylene.

  • Cool the flask in an ice bath to maintain a temperature of 20-40°C.

  • With vigorous stirring, slowly add 170 g of fuming sulfuric acid (20% SO₃) over a period of 1-2 hours, ensuring the temperature does not exceed 40°C.

  • After the addition is complete, continue stirring for an additional hour at room temperature.

  • Carefully pour the reaction mixture onto crushed ice with stirring.

  • The product can be isolated by salting out with sodium chloride and subsequent filtration. The crude product can be purified by recrystallization from water.

Step 2: Synthesis of 3,5-Dimethyl-2-nitrobenzenesulfonic acid (Intermediate)

• Materials: 3,5-Dimethylbenzenesulfonic acid, concentrated sulfuric acid (98%), nitric acid (70%), ice.

• Procedure:

  • In a three-necked flask equipped with a stirrer, thermometer, and dropping funnel, place 186.2 g (1.0 mol) of 3,5-dimethylbenzenesulfonic acid.

  • Cool the flask in an ice-salt bath to 0-5 °C.

  • Slowly add 300 mL of concentrated sulfuric acid (98%) while maintaining the temperature below 10 °C.

  • Once the acid has dissolved, slowly add a nitrating mixture of 69.0 g (1.1 mol) of nitric acid (70%) and 150 mL of concentrated sulfuric acid from the dropping funnel. Maintain the reaction temperature between 0 and 5 °C.

  • After the addition is complete, continue stirring at 5 °C for 2 hours.

  • Pour the reaction mixture onto 1 kg of crushed ice with stirring.

  • The precipitated 3,5-dimethyl-2-nitrobenzenesulfonic acid is collected by filtration and washed with cold water.

Step 3: Synthesis of 2-Amino-3,5-dimethylbenzenesulfonic acid (Final Product)

• Materials: 3,5-Dimethyl-2-nitrobenzenesulfonic acid, iron powder, hydrochloric acid, sodium carbonate.

• General Procedure (Iron-Acid Reduction):

  • To a suspension of the 3,5-dimethyl-2-nitrobenzenesulfonic acid in water, add iron powder.

  • Heat the mixture and add a small amount of hydrochloric acid to initiate the reaction.

  • The reaction is typically exothermic and should be controlled by cooling if necessary.

  • After the reaction is complete (as monitored by a suitable method such as TLC), the mixture is made basic with sodium carbonate to precipitate iron oxides.

  • The iron oxides are removed by filtration.

  • The filtrate containing the sodium salt of the product is then acidified to precipitate the free 2-Amino-3,5-dimethylbenzenesulfonic acid.

  • The product is collected by filtration, washed with cold water, and dried.

Spectroscopic Data

Spectroscopy	Predicted Characteristics
¹H NMR	Aromatic protons are expected to appear as two singlets in the region of δ 6.5-7.5 ppm. The two methyl groups will each show a singlet at approximately δ 2.0-2.5 ppm. The amino and sulfonic acid protons will be broad singlets and their chemical shifts will be concentration and solvent dependent.
¹³C NMR	Aromatic carbons are expected in the δ 110-150 ppm range. The carbons bearing the amino and sulfonic acid groups will be significantly shifted. The methyl carbons will appear at approximately δ 15-25 ppm.
IR (Infrared)	Characteristic peaks for the amino group (N-H stretching) around 3300-3500 cm⁻¹. Aromatic C-H stretching above 3000 cm⁻¹. Strong absorptions for the sulfonic acid group (S=O stretching) around 1030-1060 cm⁻¹ and 1170-1200 cm⁻¹.

Applications

The primary application of 2-Amino-3,5-dimethylbenzenesulfonic acid is as a key intermediate in the synthesis of azo dyes.[10] The amino group can be diazotized and then coupled with various aromatic compounds to produce a wide range of colored dyes. Some examples of dyes synthesized using this intermediate include C.I. Food Red 2, C.I. Direct Violet 51, and C.I. Acid Orange 9.[10]

References

• 1. researchgate.net [researchgate.net]
• 2. tcichemicals.com [tcichemicals.com]
• 3. Benzenesulfonic acid, 2-amino-3,5-dimethyl- | C8H11NO3S | CID 66608 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. 2-Amino-3,5-dimethylbenzenesulfonic acid | 88-22-2 [sigmaaldrich.com]
• 5. pschemicals.com [pschemicals.com]
• 6. 2-Amino-3,5-dimethylbenzenesulfonic acid [dyestuffintermediates.com]
• 7. Benzenesulfonic acid, 2-amino-3,5-dimethyl- | SIELC Technologies [sielc.com]
• 8. 2-Amino-3,5-dimethylbenzenesulfonic Acid >97.0%(HPLC)(T) 500g - Order affordable lab supplies at Laboratory Discounter. From microscopes to chemicals, fast delivery in the UK. Browse our range today! [laboratoriumdiscounter.nl]
• 9. scs.illinois.edu [scs.illinois.edu]
• 10. mdpi.com [mdpi.com]

An In-depth Technical Guide to 2-Amino-3,5-dimethylbenzenesulfonic Acid

This technical guide provides a comprehensive overview of the molecular structure, properties, synthesis, and applications of 2-Amino-3,5-dimethylbenzenesulfonic acid, tailored for researchers, scientists, and drug development professionals.

Core Molecular Structure and Properties

2-Amino-3,5-dimethylbenzenesulfonic acid is an organic compound featuring a benzene ring substituted with an amino group (-NH₂), two methyl groups (-CH₃) at positions 3 and 5, and a sulfonic acid group (-SO₃H) at position 1.[1][2] Its structure is foundational to its chemical reactivity and utility, primarily as an intermediate in the synthesis of azo dyes.[2][3]

Key Identifiers and Physicochemical Properties:

Property	Value	Source(s)
IUPAC Name	2-Amino-3,5-dimethylbenzenesulfonic acid	[4]
CAS Number	88-22-2	[2][3][4][5]
Chemical Formula	C₈H₁₁NO₃S	[2][3][4][5]
Molecular Weight	201.25 g/mol	[1][2]
Physical Form	Solid
InChI	1S/C8H11NO3S/c1-5-3-6(2)8(9)7(4-5)13(10,11)12/h3-4H,9H2,1-2H3,(H,10,11,12)	[1][2]
SMILES	Cc1cc(C)c(N)c(c1)S(O)(=O)=O	[1]
Synonyms	2-Amino-3,5-xylenesulfonic acid, m-Xylidine-6-sulfonic acid	[2][4][5]

Spectroscopic Data

Detailed experimental spectroscopic data for 2-Amino-3,5-dimethylbenzenesulfonic acid is not widely available in public spectral databases. However, a ¹H NMR spectrum is accessible through PubChem.[2]

• ¹H NMR: A proton NMR spectrum for 2-Amino-3,5-dimethylbenzenesulfonic acid can be found on PubChem (CID 66608).[2] Due to the complexity of spectral interpretation without experimental parameters, a detailed analysis is not provided here.

Experimental Protocols: Synthesis

The synthesis of 2-Amino-3,5-dimethylbenzenesulfonic acid is a multi-step process that begins with the sulfonation of m-xylene.

Step 1: Synthesis of 3,5-dimethylbenzenesulfonic acid from m-xylene

The initial step involves the electrophilic aromatic substitution of m-xylene with a sulfonating agent. To favor the formation of the thermodynamically more stable 3,5-isomer over the kinetically favored 2,4- and 2,6-isomers, the reaction is typically carried out at higher temperatures for a longer duration.

Materials:

• m-Xylene

• Concentrated sulfuric acid (98%) or oleum

• Ice

• Water

Procedure:

• In a round-bottom flask equipped with a dropping funnel and a reflux condenser, add m-xylene.

• Cool the flask in an ice bath.

• Slowly add the sulfonating agent (e.g., concentrated sulfuric acid) dropwise with constant stirring.

• After the addition is complete, heat the reaction mixture to a temperature in the range of 100-140°C.

• Maintain this temperature for several hours to allow for the isomerization to the 3,5-dimethylbenzenesulfonic acid product.

• Monitor the reaction's progress by checking the solubility of an aliquot of the reaction mixture in water; the reaction is complete when the organic layer is fully miscible.

• After completion, cool the mixture to room temperature and pour it over crushed ice to precipitate the sulfonic acid.

• Isolate the product by filtration and wash with cold water.

Step 2: Synthesis of 2-Amino-3,5-dimethylbenzenesulfonic acid

This stage involves two sequential reactions: nitration of the 3,5-dimethylbenzenesulfonic acid followed by the reduction of the resulting nitro group.

Materials:

• 3,5-dimethylbenzenesulfonic acid

• Concentrated sulfuric acid (98%)

• Nitric acid (70%)

• Reducing agent (e.g., iron filings, tin(II) chloride)

• Hydrochloric acid

• Sodium hydroxide

• Ice

Procedure:

a) Nitration:

• In a three-necked flask, dissolve 3,5-dimethylbenzenesulfonic acid in concentrated sulfuric acid, maintaining the temperature below 10°C in an ice-salt bath.

• Slowly add a pre-mixed nitrating solution of nitric acid and concentrated sulfuric acid, ensuring the reaction temperature does not exceed 5°C.

• After the addition, continue stirring at 5°C for approximately 2 hours.

• Pour the reaction mixture onto crushed ice to precipitate the 3,5-dimethyl-2-nitrobenzenesulfonic acid.

• Filter the precipitate and wash it with cold water.

b) Reduction:

• Create a slurry of the nitrated product in water and add a reducing agent (e.g., iron filings) and a small amount of hydrochloric acid.

• Heat the mixture under reflux with vigorous stirring for several hours until the reaction is complete (indicated by a change in color).

• Neutralize the mixture with a sodium hydroxide solution to precipitate the iron sludge.

• Filter the hot solution to remove the iron sludge.

• Acidify the filtrate with hydrochloric acid to precipitate the crude 2-Amino-3,5-dimethylbenzenesulfonic acid.

• Cool the mixture in an ice bath to maximize precipitation.

• Isolate the final product by filtration, wash with cold water, and dry.

Mandatory Visualizations

The following diagrams illustrate the synthesis workflow for 2-Amino-3,5-dimethylbenzenesulfonic acid.

Caption: Synthesis workflow of 2-Amino-3,5-dimethylbenzenesulfonic acid.

Biological Activity and Applications

Currently, there is no significant information available in scientific literature regarding the biological activity or its involvement in specific signaling pathways. Its primary documented application is as a crucial intermediate in the manufacturing of various azo dyes.[2][3] Further research may uncover potential applications in drug development or other scientific fields.

References

• 1. 3,5-dimethylbenzenesulfonic Acid | 18023-22-8 | Benchchem [benchchem.com]
• 2. 2-Amino-3,5-dimethylbenzenesulfonic acid [dyestuffintermediates.com]
• 3. Benzenesulfonic acid, 2-amino-3,5-dimethyl- | SIELC Technologies [sielc.com]
• 4. scienceopen.com [scienceopen.com]
• 5. rsc.org [rsc.org]

Synthesis of 2-Amino-3,5-dimethylbenzenesulfonic Acid: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the primary synthesis pathway for 2-Amino-3,5-dimethylbenzenesulfonic acid, a key intermediate in the production of various dyes and potentially in the development of pharmaceutical compounds.[1][2] The synthesis is a multi-step process commencing with the sulfonation of m-xylene, followed by nitration and subsequent reduction of the nitro group. This document outlines the detailed methodologies for each critical step, presents quantitative data in a structured format, and includes visualizations of the synthetic pathway and experimental workflow.

Overview of the Synthetic Pathway

The synthesis of 2-Amino-3,5-dimethylbenzenesulfonic acid is typically achieved through a three-step sequence starting from m-xylene. The pathway involves:

• Sulfonation: Electrophilic aromatic substitution of 3,5-dimethylbenzene (m-xylene) to produce 3,5-dimethylbenzenesulfonic acid.

• Nitration: Introduction of a nitro group onto the aromatic ring of 3,5-dimethylbenzenesulfonic acid to yield 3,5-dimethyl-2-nitrobenzenesulfonic acid.

• Reduction: Conversion of the nitro group to an amino group to form the final product, 2-Amino-3,5-dimethylbenzenesulfonic acid.

This pathway is dictated by the directing effects of the substituents on the benzene ring at each stage.

Experimental Protocols

Step 1: Sulfonation of m-Xylene

The sulfonation of m-xylene is a critical step where achieving high regioselectivity for the 3,5-isomer can be challenging. The methyl groups in m-xylene are ortho- and para-directing, leading to the formation of 2,4- and 2,6-dimethylbenzenesulfonic acids as the major products under kinetic control.[3] To favor the formation of the thermodynamically more stable 3,5-isomer, the reaction is typically carried out under conditions of thermodynamic control, which involves higher temperatures and longer reaction times.[3]

Experimental Protocol:

• Materials: 3,5-Dimethylbenzene (m-xylene), Concentrated Sulfuric Acid (98%) or Oleum, Ice, Sodium Chloride.

• Procedure:

  • In a reaction vessel equipped with a stirrer, thermometer, and dropping funnel, charge 3,5-dimethylbenzene.

  • Cool the vessel in an ice bath.

  • Slowly add the sulfonating agent (concentrated sulfuric acid or oleum) dropwise with vigorous stirring, maintaining a low temperature. The molar ratio of sulfonating agent to m-xylene is a critical parameter.

  • After the addition is complete, gradually heat the reaction mixture to a temperature in the range of 80-120°C.[3] The specific temperature and reaction time are crucial for maximizing the yield of the 3,5-isomer through isomerization.

  • Upon completion, cool the reaction mixture to room temperature and carefully pour it onto crushed ice with stirring.

  • The 3,5-dimethylbenzenesulfonic acid can be isolated by salting out with sodium chloride, followed by filtration.

• Purification: The crude product can be purified by recrystallization from water or a water-ethanol mixture.[3]

Step 2: Nitration of 3,5-dimethylbenzenesulfonic Acid

This step involves the electrophilic substitution of a nitro group onto the 3,5-dimethylbenzenesulfonic acid ring.

Experimental Protocol:

• Materials: 3,5-dimethylbenzenesulfonic acid, Concentrated Sulfuric Acid (98%), Nitric Acid (70%), Ice.

• Procedure:

  • In a three-necked flask equipped with a stirrer, thermometer, and dropping funnel, place 186.2 g (1.0 mol) of 3,5-dimethylbenzenesulfonic acid.

  • Cool the flask in an ice-salt bath to 0-5 °C.

  • Slowly add 300 mL of concentrated sulfuric acid (98%) while keeping the temperature below 10 °C.

  • Once the sulfonic acid has dissolved, slowly add a nitrating mixture of 69.0 g (1.1 mol) of nitric acid (70%) and 150 mL of concentrated sulfuric acid from the dropping funnel. Maintain the reaction temperature between 0 and 5 °C.

  • After the addition is complete, continue stirring at 5 °C for 2 hours.

  • Pour the reaction mixture onto 1 kg of crushed ice with stirring.

  • The product, 3,5-dimethyl-2-nitrobenzenesulfonic acid, will precipitate. Filter the precipitate and wash it with cold water.

Step 3: Reduction of 3,5-dimethyl-2-nitrobenzenesulfonic Acid

The final step is the reduction of the nitro group to an amino group. Two common methods for this transformation are the Béchamp reduction and catalytic hydrogenation.

The Béchamp reduction utilizes iron metal in an acidic medium and is a classic and cost-effective method for the reduction of aromatic nitro compounds.[4]

Experimental Protocol:

• Materials: 3,5-dimethyl-2-nitrobenzenesulfonic acid, Iron powder, Hydrochloric Acid (concentrated), Sodium Hydroxide solution.

• Procedure:

  • In a three-necked flask equipped with a reflux condenser and a stirrer, create a slurry of 3,5-dimethyl-2-nitrobenzenesulfonic acid in water.

  • Add iron powder to the slurry.

  • Heat the mixture and add a small amount of concentrated hydrochloric acid to initiate the reaction.

  • The reaction is exothermic; control the temperature by external cooling if necessary.

  • After the initial vigorous reaction subsides, heat the mixture under reflux for several hours until the reaction is complete (as monitored by TLC or HPLC).

  • Cool the reaction mixture and neutralize it with a sodium hydroxide solution to precipitate iron hydroxides.

  • Filter the hot solution to remove the iron sludge.

  • The filtrate contains the sodium salt of 2-Amino-3,5-dimethylbenzenesulfonic acid. The free acid can be precipitated by acidification.

• Purification: The product can be purified by recrystallization from water.

Catalytic hydrogenation offers a cleaner alternative to the Béchamp reduction, often providing higher yields and purity.

Experimental Protocol:

• Materials: 3,5-dimethyl-2-nitrobenzenesulfonic acid, Palladium on carbon (Pd/C) catalyst (5-10%), Methanol or Ethanol, Hydrogen gas.

• Procedure:

  • In a hydrogenation apparatus (e.g., a Parr hydrogenator), dissolve 3,5-dimethyl-2-nitrobenzenesulfonic acid in a suitable solvent like methanol or ethanol.

  • Add the Pd/C catalyst to the solution.

  • Seal the reactor and purge with an inert gas (e.g., nitrogen) before introducing hydrogen gas.

  • Pressurize the reactor with hydrogen (typically 4-10 bar) and heat to a suitable temperature (e.g., 40-60 °C).[5]

  • Stir the reaction mixture vigorously until the theoretical amount of hydrogen is consumed.

  • After the reaction is complete, cool the reactor, release the pressure, and purge with an inert gas.

  • Filter the reaction mixture to remove the catalyst.

  • The solvent can be removed under reduced pressure to yield the product.

• Purification: The product can be further purified by recrystallization.

Data Presentation

The following table summarizes the key quantitative data for the synthesis of 2-Amino-3,5-dimethylbenzenesulfonic acid. Please note that specific yields and purities can vary depending on the reaction scale and optimization of conditions.

Step	Reaction	Reagents	Key Conditions	Typical Yield	Typical Purity
1	Sulfonation	m-Xylene, H₂SO₄/Oleum	80-120°C, Thermodynamic control	Variable (isomer mixture)	>95% (for the sulfonic acid mixture)[3]
2	Nitration	3,5-dimethylbenzenesulfonic acid, HNO₃, H₂SO₄	0-5°C, 2 hours	High	High
3a	Béchamp Reduction	3,5-dimethyl-2-nitrobenzenesulfonic acid, Fe, HCl	Reflux	Good to High	>97%[6][7]
3b	Catalytic Hydrogenation	3,5-dimethyl-2-nitrobenzenesulfonic acid, H₂, Pd/C	40-60°C, 4-10 bar	High to Quantitative	>98%[5][8]

Mandatory Visualization

Caption: Synthesis pathway for 2-Amino-3,5-dimethylbenzenesulfonic acid.

Caption: Experimental workflow for the synthesis of 2-Amino-3,5-dimethylbenzenesulfonic acid.

References

• 1. US3772285A - Process of preparing aromatic sulfonic acid salts of hexamethylenetetramine - Google Patents [patents.google.com]
• 2. CN102336658A - Production method of 3,5-dimethylbenzoic acid - Google Patents [patents.google.com]
• 3. 3,5-dimethylbenzenesulfonic Acid | 18023-22-8 | Benchchem [benchchem.com]
• 4. grokipedia.com [grokipedia.com]
• 5. Catalytic Hydrogenation of Dimethyl-Nitrobenzene to Dimethyl-Aniline in a Three-Phase Reactor: Reaction Kinetics and Operation Condition, American Journal of Physical Chemistry, Science Publishing Group [sciencepublishinggroup.com]
• 6. Bechamp Reduction | Chem-Station Int. Ed. [en.chem-station.com]
• 7. US4217304A - Continuous reduction process - Google Patents [patents.google.com]
• 8. benchchem.com [benchchem.com]

2-Amino-3,5-xylenesulfonic acid physical characteristics

An In-Depth Technical Guide to the Physical Characteristics of 2-Amino-3,5-xylenesulfonic Acid

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical and chemical characteristics of 2-Amino-3,5-xylenesulfonic acid. It includes a summary of its quantitative properties, detailed experimental protocols for its synthesis and characterization, and a logical workflow for its analysis.

Core Physical and Chemical Properties

2-Amino-3,5-xylenesulfonic acid, also known as 2-amino-3,5-dimethylbenzenesulfonic acid, is an organic compound that serves as a key intermediate in the synthesis of various dyes and pigments. A precise understanding of its physical properties is crucial for its application in research and development.

Data Presentation: Quantitative Properties

The key physical and chemical data for 2-Amino-3,5-xylenesulfonic acid are summarized in the table below for easy reference and comparison.

Property	Value	Reference(s)
CAS Number	88-22-2	[1][2][3][4][5]
Molecular Formula	C₈H₁₁NO₃S	[1][2][3][4][5]
Molecular Weight	201.24 g/mol	[1][2][3][4]
IUPAC Name	2-amino-3,5-dimethylbenzenesulfonic acid	[4][5]
Synonyms	2-Amino-3,5-dimethylbenzenesulfonic acid, 2,4-xylidine-6-sulfonic acid, C.I. 24855	[4]
Density	1.368 g/cm³ (Predicted)	[3]
Aqueous Solubility	3.049 g/L (at 25°C)	[3]
Refractive Index	1.595 (Predicted)	[3]
Melting Point	>300 °C (decomposes)	[6]

Experimental Protocols

Detailed methodologies for the synthesis, purification, and characterization of 2-Amino-3,5-xylenesulfonic acid are outlined below. These protocols are based on standard and established organic chemistry laboratory techniques.

Synthesis Protocol: Sulfonation of 2,4-Dimethylaniline

This protocol describes a common method for synthesizing aminobenzenesulfonic acids, adapted for 2-Amino-3,5-xylenesulfonic acid. The reaction involves the sulfonation of 2,4-dimethylaniline using concentrated sulfuric acid.[7]

Materials:

• 2,4-Dimethylaniline

• Concentrated Sulfuric Acid (98%)

• Deionized Water

• Ice

• Reactor with overhead stirrer, thermometer, and condenser

Procedure:

• Carefully add 1.0 mole equivalent of 2,4-dimethylaniline to a reactor.

• Under constant stirring, slowly add 2.5 mole equivalents of concentrated sulfuric acid dropwise. The temperature should be monitored and controlled, keeping it below 50°C using an ice bath if necessary.

• Once the addition is complete, slowly heat the reaction mixture to 180-190°C using an oil bath.

• Maintain this temperature for 3 to 4 hours to ensure the completion of the sulfonation and the thermal rearrangement to the para-sulfonic acid derivative.

• After the reaction period, cool the mixture to approximately 80°C.

• Carefully and slowly pour the reaction mixture onto a sufficient amount of crushed ice/water to precipitate the product.

• The crude 2-Amino-3,5-xylenesulfonic acid will precipitate as a solid.

Purification Protocol: Recrystallization

Purification of the crude product is essential to remove unreacted starting materials and byproducts. Recrystallization from water is a standard method for purifying aminobenzenesulfonic acids.[7]

Materials:

• Crude 2-Amino-3,5-xylenesulfonic acid

• Deionized Water

• Activated Carbon (optional)

• Büchner funnel and flask

• Filter paper

Procedure:

• Collect the crude solid product from the synthesis step by vacuum filtration using a Büchner funnel.

• Transfer the crude solid to a beaker and add a minimum amount of hot deionized water to dissolve it completely.

• If the solution is colored, a small amount of activated carbon can be added to decolorize it. Heat the solution gently for a few minutes.

• Perform a hot filtration to remove the activated carbon (if used) and any insoluble impurities.

• Allow the filtrate to cool slowly to room temperature, and then place it in an ice bath to maximize crystal formation.

• Collect the purified crystals by vacuum filtration.

• Wash the crystals with a small amount of cold deionized water.

• Dry the purified crystals in a vacuum oven at a suitable temperature (e.g., 60-80°C) until a constant weight is achieved.

Characterization Protocols

A. Melting Point Determination: The melting point is a crucial indicator of purity. A sharp melting point range (typically 0.5-1.0°C) suggests a pure compound, while a broad range indicates the presence of impurities.

Methodology:

• Finely powder a small amount of the dry, purified sample.

• Pack the powder into a capillary tube to a height of 1-2 mm.[5][8]

• Place the capillary tube in a melting point apparatus (e.g., Mel-Temp or Thiele tube).[9]

• Heat the apparatus slowly, at a rate of approximately 2°C per minute, when approaching the expected melting point.

• Record the temperature at which the substance first begins to melt (T1) and the temperature at which it has completely turned into a liquid (T2).[5][9] The melting point is reported as the range T1-T2.

B. Solubility Determination: This protocol determines the qualitative solubility of the compound in various solvents, which helps in understanding its polarity.

Methodology:

• Place approximately 25 mg of the compound into a small test tube.[3]

• Add 0.75 mL of the chosen solvent (e.g., water, ethanol, diethyl ether) in small portions.[3]

• After each addition, shake the tube vigorously for 10-20 seconds.[10]

• Observe if the solid dissolves completely. If it does, the compound is considered soluble in that solvent under these conditions.[10]

• The quantitative solubility can be determined by carefully measuring the mass of the compound that dissolves in a specific volume of solvent to create a saturated solution.[2]

C. Spectroscopic Analysis (FT-IR and NMR): These techniques are used for structural elucidation and confirmation.[11][12]

• Fourier-Transform Infrared (FT-IR) Spectroscopy: An IR spectrum will confirm the presence of key functional groups. Expected characteristic peaks for 2-Amino-3,5-xylenesulfonic acid include:

  • N-H stretching vibrations (for the amino group) around 3300-3500 cm⁻¹.

  • S=O stretching vibrations (for the sulfonic acid group) around 1030-1060 cm⁻¹ and 1150-1210 cm⁻¹.

  • Aromatic C-H and C=C stretching vibrations.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR spectra provide detailed information about the carbon-hydrogen framework of the molecule. The spectra would be recorded in a suitable deuterated solvent (like DMSO-d₆). The chemical shifts, integration, and splitting patterns of the signals would be analyzed to confirm the substitution pattern on the aromatic ring.[13]

D. Purity Analysis (HPLC): High-Performance Liquid Chromatography (HPLC) is a standard method to assess the purity of the final product.[14]

Methodology:

• Prepare a standard solution of the purified compound at a known concentration.

• Select an appropriate HPLC column (e.g., reverse-phase C18) and mobile phase.

• Inject the sample into the HPLC system.

• The purity is determined by integrating the peak area of the main component relative to the total area of all peaks in the chromatogram. A purity of >97% is typically considered high for such intermediates.[14]

Mandatory Visualization

The following diagram illustrates the logical workflow for the synthesis and characterization of 2-Amino-3,5-xylenesulfonic acid.

Workflow for the synthesis and characterization of 2-Amino-3,5-xylenesulfonic acid.

References

• 1. Aniline-2-sulfonic acid synthesis - chemicalbook [chemicalbook.com]
• 2. researchgate.net [researchgate.net]
• 3. uomustansiriyah.edu.iq [uomustansiriyah.edu.iq]
• 4. prepchem.com [prepchem.com]
• 5. scribd.com [scribd.com]
• 6. sigmaaldrich.com [sigmaaldrich.com]
• 7. CN103613520A - Preparation method for 4-aminobenzenesulfonic acid - Google Patents [patents.google.com]
• 8. byjus.com [byjus.com]
• 9. pennwest.edu [pennwest.edu]
• 10. chem.ws [chem.ws]
• 11. spectroscopyonline.com [spectroscopyonline.com]
• 12. researchgate.net [researchgate.net]
• 13. 2-Aminotoluene-5-sulfonic acid(98-33-9) 1H NMR spectrum [chemicalbook.com]
• 14. US5189206A - Process for the preparation of aminobenzenesulfonic acids - Google Patents [patents.google.com]

Spectroscopic Profile of 2-Amino-3,5-dimethylbenzenesulfonic Acid: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic properties of 2-Amino-3,5-dimethylbenzenesulfonic acid (CAS No. 88-22-2), a key intermediate in the synthesis of various dyes and potentially other specialty chemicals.[1][2] This document compiles available spectroscopic data and outlines generalized experimental protocols for obtaining such data, serving as a valuable resource for researchers in organic synthesis, analytical chemistry, and materials science.

Chemical Structure and Properties

2-Amino-3,5-dimethylbenzenesulfonic acid possesses a molecular formula of C₈H₁₁NO₃S and a molecular weight of approximately 201.24 g/mol .[1][3] The structure consists of a benzene ring substituted with an amino group (-NH₂), a sulfonic acid group (-SO₃H), and two methyl groups (-CH₃) at positions 2, 1, 3, and 5, respectively.

Spectroscopic Data Summary

Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H NMR: The proton NMR spectrum is expected to show distinct signals for the aromatic protons and the methyl and amino group protons. The chemical shifts are influenced by the electronic effects of the substituents on the aromatic ring.

¹³C NMR: The carbon NMR spectrum will provide information on the carbon framework of the molecule. The chemical shifts of the aromatic carbons are influenced by the attached functional groups.

Quantitative NMR data for 2-Amino-3,5-dimethylbenzenesulfonic acid is not available in the searched resources. The following table for the related compound 2,4-Dimethylbenzenesulfonic acid is provided for illustrative purposes only.

Table 1: Illustrative ¹H NMR Data for 2,4-Dimethylbenzenesulfonic acid in DMSO-d₆ [4]

Chemical Shift (ppm)	Multiplicity	Assignment
7.628	d	Aromatic CH
6.994	d	Aromatic CH
6.960	s	Aromatic CH
2.495	s	Methyl Protons
2.254	s	Methyl Protons

Infrared (IR) Spectroscopy

The IR spectrum of 2-Amino-3,5-dimethylbenzenesulfonic acid is expected to exhibit characteristic absorption bands corresponding to its functional groups.

Table 2: Expected IR Absorption Bands

Wavenumber (cm⁻¹)	Functional Group	Vibration Mode
3400-3200	N-H (Amino group)	Stretching
3100-3000	C-H (Aromatic)	Stretching
2980-2850	C-H (Methyl)	Stretching
1620-1580	N-H (Amino group)	Bending
1600-1450	C=C (Aromatic)	Stretching
1250-1150	S=O (Sulfonic acid)	Asymmetric Stretching
1080-1000	S=O (Sulfonic acid)	Symmetric Stretching

Ultraviolet-Visible (UV-Vis) Spectroscopy

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern of the molecule. The molecular ion peak (M+) for 2-Amino-3,5-dimethylbenzenesulfonic acid would be expected at an m/z value corresponding to its molecular weight (approximately 201.24). Common fragmentation patterns for aromatic sulfonic acids involve the loss of SO₂ (64 u) or SO₃ (80 u).

Experimental Protocols

The following are generalized protocols for acquiring the spectroscopic data discussed above. Researchers should adapt these methods based on the specific instrumentation and sample characteristics.

NMR Spectroscopy

• Sample Preparation: Dissolve an appropriate amount of 2-Amino-3,5-dimethylbenzenesulfonic acid in a suitable deuterated solvent (e.g., DMSO-d₆, D₂O). The concentration should be optimized for the instrument's sensitivity.

• Instrumentation: Utilize a high-resolution NMR spectrometer (e.g., 300 MHz or higher).

• Data Acquisition:

  • For ¹H NMR, acquire the spectrum with a sufficient number of scans to achieve a good signal-to-noise ratio.

  • For ¹³C NMR, a larger number of scans will likely be necessary due to the lower natural abundance of the ¹³C isotope.

• Data Processing: Process the raw data by applying Fourier transformation, phase correction, and baseline correction. Chemical shifts should be referenced to an internal standard (e.g., TMS).[5]

FTIR Spectroscopy (ATR Method)

• Sample Preparation: Place a small amount of the solid 2-Amino-3,5-dimethylbenzenesulfonic acid directly onto the ATR crystal.

• Instrumentation: Use a Fourier Transform Infrared (FTIR) spectrometer equipped with an Attenuated Total Reflectance (ATR) accessory.

• Data Acquisition: Record a background spectrum of the clean, empty ATR crystal. Then, record the sample spectrum over a typical range of 4000-400 cm⁻¹.

• Data Processing: The instrument software will automatically subtract the background spectrum from the sample spectrum to produce the final absorbance or transmittance spectrum.

UV-Vis Spectroscopy

• Sample Preparation: Prepare a dilute solution of 2-Amino-3,5-dimethylbenzenesulfonic acid in a suitable solvent (e.g., ethanol, water). The concentration should be adjusted to ensure that the absorbance falls within the linear range of the spectrophotometer (typically 0.1-1.0 AU).

• Instrumentation: Use a dual-beam UV-Vis spectrophotometer.

• Data Acquisition: Record the absorption spectrum over a wavelength range of approximately 200-800 nm. Use a cuvette containing the pure solvent as a reference.

• Data Analysis: Identify the wavelength(s) of maximum absorbance (λmax).

Mass Spectrometry

• Sample Introduction: Introduce the sample into the mass spectrometer via a suitable ionization method. Electrospray ionization (ESI) or matrix-assisted laser desorption/ionization (MALDI) are often used for polar, non-volatile compounds like sulfonic acids.

• Instrumentation: Utilize a mass spectrometer capable of providing accurate mass measurements (e.g., Time-of-Flight (TOF), Orbitrap).

• Data Acquisition: Acquire the mass spectrum over an appropriate m/z range to observe the molecular ion and expected fragment ions.

• Data Analysis: Identify the molecular ion peak and analyze the fragmentation pattern to confirm the structure.

Logical Workflow for Spectroscopic Analysis

The following diagram illustrates a typical workflow for the comprehensive spectroscopic characterization of a synthesized organic compound like 2-Amino-3,5-dimethylbenzenesulfonic acid.

Caption: Workflow for Synthesis and Spectroscopic Characterization.

References

• 1. 2-Amino-3,5-dimethylbenzenesulfonic acid [dyestuffintermediates.com]
• 2. Substance Registry Services | US EPA [cdxapps.epa.gov]
• 3. Benzenesulfonic acid, 2-amino-3,5-dimethyl- | C8H11NO3S | CID 66608 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. 2,4-Dimethylbenzenesulfonic acid(88-61-9) 1H NMR spectrum [chemicalbook.com]
• 5. rsc.org [rsc.org]

Solubility Profile of 2-Amino-3,5-dimethylbenzenesulfonic Acid in Organic Solvents: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the solubility characteristics of 2-Amino-3,5-dimethylbenzenesulfonic acid. Due to the limited availability of specific quantitative data in publicly accessible literature, this document focuses on providing a robust experimental framework for determining solubility, alongside the single available data point. This guide is intended to empower researchers to generate precise solubility data for their specific applications.

Introduction

2-Amino-3,5-dimethylbenzenesulfonic acid is an aromatic sulfonic acid derivative with applications in various chemical syntheses, including as an intermediate for dyes. Understanding its solubility in a range of organic solvents is crucial for process development, purification, and formulation in numerous research and industrial settings. The presence of both a polar sulfonic acid group and a less polar dimethylaniline moiety suggests a complex solubility profile that is highly dependent on the nature of the solvent.

Quantitative Solubility Data

Currently, there is limited published quantitative data on the solubility of 2-Amino-3,5-dimethylbenzenesulfonic acid in a broad spectrum of organic solvents. A single source reports a solubility of 3.049 g/L at 25°C ; however, the solvent is not explicitly specified, and it is presumed to be water given the hydrophilic nature of the sulfonic acid group[1].

To facilitate direct comparison for researchers generating new data, the following table has been structured to be populated with experimentally determined solubility values.

Organic Solvent	Temperature (°C)	Solubility (g/L)	Molar Solubility (mol/L)	Method of Determination	Reference
Methanol
Ethanol
Isopropanol
Acetone
Acetonitrile
Dichloromethane
Toluene
Water (for reference)	25	3.049	~0.015	Not Specified	[1]

Experimental Protocol for Solubility Determination: Shake-Flask Method

The following is a detailed, generalized protocol for the determination of the equilibrium solubility of 2-Amino-3,5-dimethylbenzenesulfonic acid in various organic solvents using the widely accepted shake-flask method, followed by gravimetric analysis. This method is robust and can be adapted for use with a variety of solvents.

Materials and Equipment

• 2-Amino-3,5-dimethylbenzenesulfonic acid (high purity)

• Selected organic solvents (analytical grade)

• Analytical balance (accurate to ±0.1 mg)

• Thermostatically controlled shaker or incubator

• Glass vials or flasks with airtight seals

• Syringe filters (chemically compatible with the solvent, e.g., PTFE)

• Volumetric flasks and pipettes

• Drying oven

• Spectrophotometer (for spectroscopic analysis alternative)

Procedure

• Preparation of Saturated Solution:

  • Add an excess amount of 2-Amino-3,5-dimethylbenzenesulfonic acid to a known volume of the selected organic solvent in a glass vial. The presence of undissolved solid is essential to ensure that equilibrium is reached.

  • Seal the vials tightly to prevent solvent evaporation.

  • Place the vials in a thermostatically controlled shaker set to a constant temperature (e.g., 25°C).

  • Agitate the samples for a sufficient period to reach equilibrium. A period of 24 to 72 hours is typically recommended. It is advisable to take measurements at different time points (e.g., 24, 48, and 72 hours) to confirm that equilibrium has been established.

• Sample Collection and Filtration:

  • Once equilibrium is reached, allow the vials to stand undisturbed in the temperature-controlled environment for at least 2 hours to allow the excess solid to settle.

  • Carefully withdraw a known volume of the supernatant using a pipette.

  • Immediately filter the collected supernatant through a syringe filter into a pre-weighed, clean, and dry collection vial. This step is critical to remove any undissolved solid particles.

• Gravimetric Analysis:

  • Weigh the collection vial containing the filtered saturated solution to determine the mass of the solution.

  • Place the vial in a drying oven at a temperature sufficient to evaporate the solvent without degrading the solute. The specific temperature will depend on the boiling point of the solvent. A vacuum oven can be used to facilitate drying at a lower temperature.

  • Continue drying until a constant weight of the solid residue is achieved.

  • The final weight of the vial containing the dry solid minus the initial weight of the empty vial gives the mass of the dissolved 2-Amino-3,5-dimethylbenzenesulfonic acid.

• Calculation of Solubility:

  • The solubility can be calculated using the following formula: Solubility (g/L) = (Mass of dissolved solid (g) / Volume of solvent (L))

Alternative Analysis: UV-Vis Spectroscopy

For solvents in which 2-Amino-3,5-dimethylbenzenesulfonic acid exhibits a distinct UV-Vis absorbance, a spectroscopic method can be employed for quantification.

• Preparation of Standard Solutions: Prepare a series of standard solutions of known concentrations of the compound in the chosen solvent.

• Calibration Curve: Measure the absorbance of the standard solutions at the wavelength of maximum absorbance (λmax) and construct a calibration curve.

• Sample Analysis: After filtration, dilute an aliquot of the saturated solution with a known volume of the solvent to bring the absorbance within the linear range of the calibration curve.

• Calculation: Determine the concentration of the diluted sample from the calibration curve and then calculate the original concentration in the saturated solution, accounting for the dilution factor.

Visualization of Experimental Workflow

The following diagram illustrates the key steps in the experimental determination of solubility using the shake-flask method.

Caption: Experimental workflow for determining the solubility of a solid compound.

This guide provides a foundational understanding and a practical framework for investigating the solubility of 2-Amino-3,5-dimethylbenzenesulfonic acid in organic solvents. The provided experimental protocol can be readily implemented in a laboratory setting to generate the critical data required for various research and development activities.

References

• 1. chembk.com [chembk.com]

An In-depth Technical Guide to the Purity Standards of 2-Amino-3,5-dimethylbenzenesulfonic Acid

This technical guide provides a comprehensive overview of the purity standards, analytical methodologies, and potential impurity profiles for 2-Amino-3,5-dimethylbenzenesulfonic acid (CAS No. 88-22-2). The information is intended for researchers, scientists, and professionals involved in drug development and other high-purity applications.

Introduction

2-Amino-3,5-dimethylbenzenesulfonic acid is a key organic intermediate used in the synthesis of various dyes and potentially in the development of pharmaceutical compounds.[1][2] For these applications, particularly in the pharmaceutical field, the purity of the starting materials and intermediates is of paramount importance to ensure the safety, efficacy, and quality of the final product. This document outlines the typical purity requirements, identifies potential process-related impurities, and provides a detailed analytical method for quality control.

Purity Specifications and Impurity Profile

While no specific official monograph from pharmacopeias such as the United States Pharmacopeia (USP) or European Pharmacopoeia (EP) has been identified for this compound, purity standards can be established based on commercially available grades and general guidelines for chemical intermediates, such as those from the International Council for Harmonisation (ICH).

Typical Purity Specifications

Commercial suppliers typically offer 2-Amino-3,5-dimethylbenzenesulfonic acid in different grades. The following table summarizes a plausible set of specifications for a standard and a high-purity grade.

Parameter	Specification (Standard Grade)	Specification (High Purity Grade)	Analytical Method
Appearance	White to off-white powder	White crystalline powder	Visual Inspection
Assay (by HPLC)	≥ 97.0%	≥ 98.0%	HPLC
Water Content	≤ 1.0%	≤ 0.5%	Karl Fischer Titration
Residue on Ignition	≤ 0.2%	≤ 0.1%	USP <281>

Potential Impurity Profile

The impurity profile of 2-Amino-3,5-dimethylbenzenesulfonic acid is dictated by its synthetic route. The common synthesis involves the sulfonation of m-xylene, followed by nitration and subsequent reduction of the nitro group. This process can introduce several types of impurities.

The following table details potential impurities and provides illustrative limits based on general principles of impurity control in chemical intermediates.

Impurity	Type	Plausible Limit
3,5-Dimethylbenzenesulfonic acid	Starting Material	≤ 0.5%
3,5-Dimethyl-2-nitrobenzenesulfonic acid	Intermediate	≤ 0.2%
2-Amino-3,5-dimethylphenylhydroxylamine	Reduction By-product	Not Detected
2,4-Dimethylbenzenesulfonic acid	Isomeric Impurity	≤ 1.0%
2,6-Dimethylbenzenesulfonic acid	Isomeric Impurity	≤ 0.5%
Any Unspecified Impurity	-	≤ 0.10%
Total Impurities	-	≤ 2.0% (Standard Grade) / ≤ 1.0% (High Purity Grade)

Experimental Protocols

High-Performance Liquid Chromatography (HPLC) is the most common and effective method for determining the purity of 2-Amino-3,5-dimethylbenzenesulfonic acid and quantifying its impurities.

HPLC Method for Purity Determination

This protocol describes a representative reversed-phase HPLC (RP-HPLC) method suitable for the analysis of this compound.

3.1.1. Chromatographic Conditions

Parameter	Condition
Column	C18, 5 µm, 4.6 x 150 mm (or equivalent)
Mobile Phase A	0.1% Phosphoric Acid in Water
Mobile Phase B	Acetonitrile
Gradient Program	0-5 min: 5% B; 5-25 min: 5% to 60% B; 25-30 min: 60% B; 30-31 min: 60% to 5% B; 31-40 min: 5% B
Flow Rate	1.0 mL/min
Column Temperature	30 °C
Detection Wavelength	220 nm
Injection Volume	10 µL

3.1.2. Reagent and Sample Preparation

• Mobile Phase A Preparation: Add 1.0 mL of concentrated phosphoric acid (85%) to 1000 mL of HPLC-grade water. Filter through a 0.45 µm membrane filter and degas.

• Mobile Phase B Preparation: Use HPLC-grade acetonitrile. Filter and degas.

• Standard Solution Preparation: Accurately weigh about 25 mg of 2-Amino-3,5-dimethylbenzenesulfonic acid reference standard into a 50 mL volumetric flask. Dissolve in and dilute to volume with a 50:50 mixture of Mobile Phase A and B to obtain a concentration of approximately 0.5 mg/mL.

• Sample Solution Preparation: Prepare the sample solution in the same manner as the standard solution.

3.1.3. System Suitability

• Tailing Factor: The tailing factor for the 2-Amino-3,5-dimethylbenzenesulfonic acid peak should not be more than 2.0. Due to the basic nature of the amino group, peak tailing can occur from interactions with residual silanol groups on the HPLC column. Using an end-capped column or adjusting the mobile phase pH to between 2 and 4 can mitigate this effect.

• Theoretical Plates: The column efficiency should be not less than 2000 theoretical plates for the main peak.

• Repeatability (RSD): The relative standard deviation for six replicate injections of the standard solution should not be more than 2.0%.

Visualizations

The following diagrams illustrate the key processes related to the synthesis and quality control of 2-Amino-3,5-dimethylbenzenesulfonic acid.

Caption: Synthesis pathway for 2-Amino-3,5-dimethylbenzenesulfonic acid.

Caption: General experimental workflow for HPLC purity analysis.

References

• 1. 2-Amino-3,5-dimethylbenzenesulfonic acid [dyestuffintermediates.com]
• 2. pschemicals.com [pschemicals.com]

Protocols & Analytical Methods

Application Notes and Protocols for the Synthesis of Azo Dyes Using 2-Amino-3,5-dimethylbenzenesulfonic Acid

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to the synthesis of azo dyes using 2-Amino-3,5-dimethylbenzenesulfonic acid as the diazo component. The protocols are based on established principles of azo dye chemistry and are intended to serve as a foundational resource for laboratory synthesis. While detailed experimental data for specific dyes derived from this amine can be limited in publicly available literature, this document outlines the general methodology, key reaction parameters, and expected outcomes.

Introduction

Azo dyes are a significant class of organic colorants characterized by the presence of one or more azo groups (–N=N–) connecting aromatic rings. The extensive conjugation within these molecules is responsible for their vibrant colors, making them widely used in various industries, including textiles, printing, and as biological stains. The synthesis of azo dyes is a versatile and well-established two-step process:

• Diazotization: A primary aromatic amine is converted into a diazonium salt using nitrous acid (HNO₂), which is typically generated in situ from sodium nitrite and a mineral acid. This reaction is performed at low temperatures (0–5 °C) to ensure the stability of the reactive diazonium salt.

• Azo Coupling: The electrophilic diazonium salt is then reacted with a coupling component, which is an electron-rich aromatic compound such as a phenol, naphthol, or another aromatic amine. The position of the coupling reaction on the aromatic ring is directed by the activating groups present on the coupling component.

The structural diversity of both the diazo and coupling components allows for the synthesis of a vast array of colors with varying properties such as lightfastness, wash fastness, and solubility. 2-Amino-3,5-dimethylbenzenesulfonic acid (CAS No: 88-22-2) is a useful diazo component for the synthesis of various acid and direct dyes.

General Synthesis Workflow

The synthesis of azo dyes from 2-Amino-3,5-dimethylbenzenesulfonic acid follows a well-defined pathway. The general workflow is illustrated in the diagram below.

Caption: General workflow for the synthesis of azo dyes.

Experimental Protocols

The following are generalized protocols for the diazotization of 2-Amino-3,5-dimethylbenzenesulfonic acid and subsequent azo coupling reactions. These should be adapted based on the specific coupling component used.

Protocol 1: Diazotization of 2-Amino-3,5-dimethylbenzenesulfonic Acid

Materials:

• 2-Amino-3,5-dimethylbenzenesulfonic acid

• Concentrated Hydrochloric Acid (HCl)

• Sodium Nitrite (NaNO₂)

• Distilled Water

• Ice

• Starch-iodide paper

Procedure:

• In a beaker, create a suspension of 2-Amino-3,5-dimethylbenzenesulfonic acid in a mixture of distilled water and concentrated hydrochloric acid.

• Cool the suspension to 0–5 °C in an ice bath with continuous and vigorous stirring.

• In a separate beaker, prepare a solution of sodium nitrite in cold distilled water.

• Slowly add the sodium nitrite solution dropwise to the cooled suspension of the amine. Maintain the temperature between 0–5 °C throughout the addition.

• After the complete addition of the sodium nitrite solution, continue stirring the mixture at 0–5 °C for an additional 30-60 minutes to ensure the diazotization is complete.

• Check for the presence of excess nitrous acid using starch-iodide paper (a blue-black color indicates excess). If necessary, the excess can be neutralized by the addition of a small amount of sulfamic acid. The resulting solution is the diazonium salt of 2-Amino-3,5-dimethylbenzenesulfonic acid and should be used promptly.

Protocol 2: Azo Coupling Reaction

The following are representative procedures for coupling the diazonium salt with different types of aromatic compounds.

A. Coupling with a Naphthol Derivative (e.g., for C.I. Acid Orange 9)

Materials:

• Diazonium salt solution from Protocol 1

• 6-Acetamido-4-hydroxynaphthalene-2-sulfonic acid

• Sodium Hydroxide (NaOH) or Sodium Carbonate (Na₂CO₃) solution

• Sodium Chloride (NaCl)

• Distilled Water

• Ice

Procedure:

• In a separate beaker, dissolve the coupling component (6-Acetamido-4-hydroxynaphthalene-2-sulfonic acid) in an aqueous alkaline solution (e.g., sodium hydroxide or sodium carbonate).

• Cool the solution of the coupling partner to 0–5 °C in an ice bath.

• Slowly add the cold diazonium salt solution (from Protocol 1) to the cold solution of the coupling partner with vigorous stirring.

• Maintain the alkaline pH of the reaction mixture, as the coupling reaction with phenols and naphthols is typically favored under these conditions. A colored precipitate of the azo dye should form.

• Continue stirring the reaction mixture in the ice bath for 1-2 hours to ensure the completion of the coupling reaction.

• The azo dye can be isolated by "salting out," which involves adding a significant amount of sodium chloride to the reaction mixture to decrease the solubility of the dye.

• Collect the precipitated azo dye by vacuum filtration.

• Wash the solid product with a saturated sodium chloride solution to remove any unreacted starting materials and inorganic salts.

• Dry the purified azo dye in a desiccator or a vacuum oven at a low temperature.

B. Coupling with an Amine (e.g., for C.I. Direct Violet 51 - First Coupling)

Materials:

• Diazonium salt solution from Protocol 1

• 2-Amino-4-methylanisole

• Sodium Acetate or other suitable buffer

• Distilled Water

• Ice

Procedure:

• In a separate beaker, dissolve the coupling component (2-Amino-4-methylanisole) in a suitable solvent, which may require the addition of a small amount of acid to aid dissolution, followed by buffering.

• Cool the solution of the coupling partner to 0–5 °C in an ice bath.

• Slowly add the cold diazonium salt solution (from Protocol 1) to the cold solution of the coupling partner with vigorous stirring.

• The coupling reaction with amines is typically carried out under weakly acidic to neutral conditions (pH 4-7), which can be maintained by the addition of a buffer like sodium acetate.

• A colored precipitate of the monoazo intermediate will form.

• Continue stirring the reaction mixture in the ice bath for 1-2 hours.

• Isolate the intermediate product by vacuum filtration, wash with cold water, and dry.

For Disazo Dyes (e.g., C.I. Direct Violet 51): The isolated monoazo intermediate, which contains a primary amino group, can then be diazotized again using a similar procedure as in Protocol 1. The resulting new diazonium salt is then coupled with a second coupling component (e.g., 4-Hydroxy-7-(phenylamino)naphthalene-2-sulfonic acid) under appropriate pH conditions to form the final disazo dye.[1]

Data Presentation

The following tables summarize the key information for some of the azo dyes that can be synthesized from 2-Amino-3,5-dimethylbenzenesulfonic acid. Quantitative data such as reaction yields and spectroscopic information are often proprietary or not widely published; therefore, some fields are noted as "Not available in searched literature."

Table 1: Reactants for the Synthesis of Azo Dyes

Dye Name (C.I. Name)	Diazo Component	First Coupling Component	Second Coupling Component
Acid Orange 9	2-Amino-3,5-dimethylbenzenesulfonic acid	6-Acetamido-4-hydroxynaphthalene-2-sulfonic acid	N/A
Direct Violet 51	2-Amino-3,5-dimethylbenzenesulfonic acid	2-Amino-4-methylanisole	4-Hydroxy-7-(phenylamino)naphthalene-2-sulfonic acid
Direct Blue 116	2-Amino-3,5-dimethylbenzenesulfonic acid	2-Amino-4-methylanisole	6-(3-Carboxy-4-hydroxyanilino)-1-naphthol-3-sulfonic acid

Table 2: Physicochemical Properties of Synthesized Azo Dyes

Dye Name (C.I. Name)	Molecular Formula	Molecular Weight ( g/mol )	Color
Acid Orange 9	C₂₀H₁₇N₃Na₂O₈S₂	537.48	Red-light orange
Direct Violet 51	C₃₂H₂₇N₅Na₂O₈S₂	719.70	Blue-purple
Direct Blue 116	C₃₃H₂₆N₅Na₃O₁₁S₂	801.69	Red-light blue

Table 3: Hypothetical Reaction Parameters and Expected Outcomes

Dye Name	Reaction Step	Temperature (°C)	pH	Expected Yield Range (%)	Spectroscopic Data (λmax)
Acid Orange 9	Diazotization	0-5	< 2	> 90	Not available in searched literature
Coupling	0-10	8-10	70-85	Not available in searched literature
Direct Violet 51	First Diazotization	0-5	< 2	> 90	Not available in searched literature
First Coupling	0-10	4-7	80-90	Not available in searched literature
Second Diazotization	0-5	< 2	> 90	Not available in searched literature
Second Coupling	0-10	8-10	75-85	Not available in searched literature

Signaling Pathways and Logical Relationships

The synthesis of a disazo dye like C.I. Direct Violet 51 involves a sequential series of reactions. This logical progression is visualized in the following diagram.

Caption: Synthesis pathway for a disazo dye.

Conclusion

The synthesis of azo dyes from 2-Amino-3,5-dimethylbenzenesulfonic acid provides access to a range of colorants with applications in various scientific and industrial fields. The protocols provided herein serve as a general guide for the synthesis of these compounds. Researchers should optimize the reaction conditions for each specific diazo and coupling component combination to achieve the best results in terms of yield and purity. Standard analytical techniques such as UV-Vis spectroscopy, FT-IR, and NMR should be employed to characterize the final products.

References

• 1. EP0048692A1 - Azo coupling process - Google Patents [patents.google.com]

Application Notes and Protocols for the Diazotization of 2-Amino-3,5-dimethylbenzenesulfonic acid

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed protocol for the diazotization of 2-amino-3,5-dimethylbenzenesulfonic acid, a critical process for the synthesis of various azo dyes and other specialized organic compounds. The resulting diazonium salt is a versatile intermediate in organic synthesis.

The protocol herein is based on established methods for the diazotization of aromatic amines, particularly substituted anilines and aminosulfonic acids.[1][2][3][4][5] The fundamental principle involves the reaction of a primary aromatic amine with nitrous acid, which is typically generated in situ from sodium nitrite and a strong mineral acid.[1][2][5][6] Due to the inherent instability of diazonium salts, this reaction is conducted at low temperatures, generally between 0-5 °C, to prevent decomposition.[1][2][3][7]

Experimental Protocol

This protocol details the necessary steps for the successful diazotization of 2-amino-3,5-dimethylbenzenesulfonic acid.

Materials:

• 2-Amino-3,5-dimethylbenzenesulfonic acid

• Sodium nitrite (NaNO₂)

• Concentrated Hydrochloric acid (HCl) or Sulfuric acid (H₂SO₄)[6][8]

• Distilled water

• Ice

• Urea (optional, for quenching excess nitrous acid)[9]

• Starch-iodide paper (for testing for excess nitrous acid)

Equipment:

• Beakers

• Magnetic stirrer and stir bar

• Dropping funnel

• Ice bath

• Thermometer

Procedure:

• Preparation of the Amine Suspension: In a beaker, create a suspension of 2-amino-3,5-dimethylbenzenesulfonic acid in distilled water. While stirring, slowly add a stoichiometric equivalent of concentrated hydrochloric acid or sulfuric acid. The acid aids in the formation of the amine salt, which can facilitate the reaction.

• Cooling: Place the beaker in an ice bath and cool the suspension to 0-5 °C with continuous, vigorous stirring. It is crucial to maintain this temperature range throughout the reaction to ensure the stability of the diazonium salt.[1][2][3]

• Preparation of Sodium Nitrite Solution: In a separate beaker, dissolve a slight molar excess of sodium nitrite in cold distilled water.

• Diazotization Reaction: Slowly add the sodium nitrite solution dropwise to the cold amine suspension. The addition should be done at a rate that allows for the temperature to be maintained at 0-5 °C.[1][5]

• Reaction Completion: After the complete addition of the sodium nitrite solution, continue to stir the mixture in the ice bath for an additional 30-60 minutes to ensure the diazotization is complete.[3]

• Verification and Quenching (Optional): Test for the presence of excess nitrous acid using starch-iodide paper. If excess nitrous acid is present, it can be quenched by the careful addition of a small amount of urea until the starch-iodide test is negative.[9]

• Use of Diazonium Salt: The resulting solution containing the 3,5-dimethyl-2-sulfobenzenediazonium salt is highly reactive and should be used immediately in subsequent reactions, such as azo coupling, without isolation.[1][2]

Data Presentation

The following table summarizes the typical quantitative parameters for the diazotization of 2-amino-3,5-dimethylbenzenesulfonic acid on a laboratory scale.

Parameter	Value	Notes
Starting Material	2-Amino-3,5-dimethylbenzenesulfonic acid	Purity > 98%
Molecular Weight	201.24 g/mol [10]
Typical Scale	0.05 mol
Reagents
2-Amino-3,5-dimethylbenzenesulfonic acid	10.06 g
Sodium Nitrite (NaNO₂)	~3.8 g (slight molar excess)
Concentrated Hydrochloric Acid (HCl)	~10 mL (2 molar equivalents)
Reaction Conditions
Temperature	0-5 °C[1][2][3][7]
Reaction Time	30-60 minutes post-addition[3]
Expected Outcome
Product	3,5-dimethyl-2-sulfobenzenediazonium salt solution
Expected Yield	>95% (in solution)
Purity of Solution	High, with minor byproducts

Visualizing the Workflow

The following diagram illustrates the experimental workflow for the diazotization of 2-amino-3,5-dimethylbenzenesulfonic acid.

Caption: Workflow for the diazotization of 2-amino-3,5-dimethylbenzenesulfonic acid.

References

• 1. benchchem.com [benchchem.com]
• 2. byjus.com [byjus.com]
• 3. benchchem.com [benchchem.com]
• 4. Diazotisation [organic-chemistry.org]
• 5. benchchem.com [benchchem.com]
• 6. DIAZONIUM SALTS AND SYNTHETIC APPLICATIONS: – My chemistry blog [mychemblog.com]
• 7. CK12-Foundation [flexbooks.ck12.org]
• 8. researchgate.net [researchgate.net]
• 9. globalresearchonline.net [globalresearchonline.net]
• 10. 2-Amino-3,5-dimethylbenzenesulfonic acid [dyestuffintermediates.com]

Application Note: HPLC Analysis of 2-Amino-3,5-dimethylbenzenesulfonic acid

For Researchers, Scientists, and Drug Development Professionals

Abstract

This application note details a robust High-Performance Liquid Chromatography (HPLC) method for the quantitative analysis of 2-Amino-3,5-dimethylbenzenesulfonic acid. The described reverse-phase HPLC method is designed for accuracy, precision, and high-throughput screening, making it suitable for quality control, purity assessment, and various research applications in the pharmaceutical and chemical industries. This document provides a comprehensive experimental protocol, system suitability parameters, and a representative analytical method performance summary.

Introduction

2-Amino-3,5-dimethylbenzenesulfonic acid is a key intermediate in the synthesis of various dyes and pharmaceutical compounds. Accurate and reliable quantification of this analyte is crucial for ensuring product quality and optimizing reaction conditions. High-Performance Liquid Chromatography (HPLC) with UV detection is a widely used technique for the analysis of such aromatic compounds due to its specificity, sensitivity, and reproducibility. This application note presents a straightforward and efficient reverse-phase HPLC method for the determination of 2-Amino-3,5-dimethylbenzenesulfonic acid.

Experimental

Instrumentation and Chromatographic Conditions

A standard HPLC system equipped with a UV detector is suitable for this analysis. The following table summarizes the chromatographic conditions.

Parameter	Condition
HPLC System	Agilent 1260 Infinity II or equivalent
Column	C18 Reverse-Phase Column (e.g., 150 x 4.6 mm, 5 µm)
Mobile Phase	Acetonitrile and water (containing 0.1% phosphoric acid)
Gradient	Isocratic or gradient elution depending on impurity profile. For the purpose of this note, an isocratic elution with Acetonitrile:Water (30:70, v/v) with 0.1% Phosphoric Acid is used.
Flow Rate	1.0 mL/min
Column Temperature	25°C
Detection Wavelength	220 nm
Injection Volume	10 µL

Reagents and Standards

• Acetonitrile (HPLC grade)

• Water (HPLC grade)

• Phosphoric acid (analytical grade)

• 2-Amino-3,5-dimethylbenzenesulfonic acid reference standard

Standard Solution Preparation

A stock solution of 2-Amino-3,5-dimethylbenzenesulfonic acid (100 µg/mL) is prepared by dissolving the appropriate amount of the reference standard in the mobile phase. A series of calibration standards are then prepared by serially diluting the stock solution with the mobile phase to achieve concentrations ranging from 1 µg/mL to 50 µg/mL.

Sample Preparation

Accurately weigh a known amount of the sample containing 2-Amino-3,5-dimethylbenzenesulfonic acid and dissolve it in the mobile phase to achieve a theoretical concentration within the calibration range. The sample solution should be filtered through a 0.45 µm syringe filter prior to injection into the HPLC system.

Data Presentation

The following table summarizes the expected quantitative data for the HPLC analysis of 2-Amino-3,5-dimethylbenzenesulfonic acid under the described conditions. This data is illustrative and may vary depending on the specific instrumentation and experimental setup.

Parameter	Expected Value
Retention Time (min)	~ 4.5
Linearity (R²)	> 0.999
Limit of Detection (LOD)	~ 0.1 µg/mL
Limit of Quantification (LOQ)	~ 0.3 µg/mL
Precision (%RSD)	< 2%
Accuracy (% Recovery)	98 - 102%

Experimental Protocols

Mobile Phase Preparation

• To prepare 1 L of the aqueous component of the mobile phase, add 1 mL of phosphoric acid to 999 mL of HPLC-grade water.

• The mobile phase is a mixture of the aqueous phosphoric acid solution and acetonitrile. For an isocratic run, mix the components in the desired ratio (e.g., 700 mL of aqueous solution with 300 mL of acetonitrile for a 70:30 composition).

• Degas the mobile phase using a suitable method such as sonication or vacuum filtration.

System Suitability

Before running the analysis, the HPLC system should be equilibrated with the mobile phase until a stable baseline is achieved. A system suitability test should be performed by injecting the standard solution (e.g., 10 µg/mL) five times. The system is deemed ready for analysis if the relative standard deviation (%RSD) of the peak area and retention time is less than 2%.

Calibration Curve Generation

• Inject each of the prepared calibration standards (from 1 µg/mL to 50 µg/mL) into the HPLC system.

• Record the peak area for each concentration.

• Plot a calibration curve of peak area versus concentration.

• Perform a linear regression analysis to determine the equation of the line and the coefficient of determination (R²).

Sample Analysis

• Inject the prepared sample solution into the HPLC system.

• Record the peak area of the analyte.

• Calculate the concentration of 2-Amino-3,5-dimethylbenzenesulfonic acid in the sample using the equation from the calibration curve.

Mandatory Visualization

The following diagrams illustrate the logical relationships and workflows described in this application note.

Caption: Experimental workflow for HPLC analysis.

Caption: Logical flow of the analytical protocol.

Application Note: 1H NMR Spectrum of 2-Amino-3,5-dimethylbenzenesulfonic acid

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-Amino-3,5-dimethylbenzenesulfonic acid is a substituted aromatic sulfonic acid that serves as a key intermediate in the synthesis of various dyes and pigments.[1] Its chemical structure, characterized by an amino group, two methyl groups, and a sulfonic acid group on a benzene ring, makes it a valuable building block in organic synthesis. Nuclear Magnetic Resonance (NMR) spectroscopy, particularly proton (¹H) NMR, is an essential analytical technique for the structural elucidation and purity assessment of such organic molecules. This application note provides a detailed protocol for acquiring and interpreting the ¹H NMR spectrum of 2-Amino-3,5-dimethylbenzenesulfonic acid and presents the expected spectral data.

Molecular Structure

The structure of 2-Amino-3,5-dimethylbenzenesulfonic acid is presented below:

Figure 1. Chemical structure of 2-Amino-3,5-dimethylbenzenesulfonic acid.

Predicted ¹H NMR Spectral Data

Due to the limited availability of public experimental spectra for 2-Amino-3,5-dimethylbenzenesulfonic acid, the following table summarizes the predicted ¹H NMR spectral data. These predictions are based on the analysis of its chemical structure and comparison with similar compounds. The spectrum is expected to show distinct signals for the aromatic protons and the methyl groups.

Proton Assignment	Predicted Chemical Shift (δ, ppm)	Multiplicity	Integration	Coupling Constant (J, Hz)
H-4	7.0 - 7.2	Singlet	1H	N/A
H-6	6.8 - 7.0	Singlet	1H	N/A
-NH₂	4.5 - 5.5	Broad Singlet	2H	N/A
-CH₃ (at C3)	2.2 - 2.4	Singlet	3H	N/A
-CH₃ (at C5)	2.1 - 2.3	Singlet	3H	N/A
-SO₃H	10.0 - 12.0	Broad Singlet	1H	N/A

Note: The exact chemical shifts can be influenced by the solvent, concentration, and temperature.

Experimental Protocol

This protocol outlines the steps for acquiring a high-resolution ¹H NMR spectrum of 2-Amino-3,5-dimethylbenzenesulfonic acid.

1. Sample Preparation

• Weigh approximately 5-10 mg of high-purity 2-Amino-3,5-dimethylbenzenesulfonic acid.

• Dissolve the sample in 0.6-0.8 mL of a suitable deuterated solvent (e.g., Deuterated Dimethyl Sulfoxide (DMSO-d₆) or Deuterium Oxide (D₂O)) in a clean, dry NMR tube. The choice of solvent is critical as the labile protons of the amino and sulfonic acid groups may exchange with deuterium in D₂O.

• Add a small amount of an internal standard, such as Tetramethylsilane (TMS) or 3-(Trimethylsilyl)propionic-2,2,3,3-d₄ acid sodium salt (TSP) for D₂O solutions, for chemical shift referencing (0 ppm).

• Cap the NMR tube and gently vortex or shake to ensure complete dissolution.

2. NMR Instrument Parameters

The following are typical acquisition parameters for a 400 MHz NMR spectrometer. These may need to be optimized based on the specific instrument and sample concentration.

Parameter	Value
Spectrometer Frequency	400 MHz
Pulse Program	Standard 1D proton
Number of Scans	16 - 64
Relaxation Delay	1.0 - 5.0 s
Acquisition Time	2.0 - 4.0 s
Spectral Width	16 ppm (-2 to 14 ppm)
Temperature	298 K (25 °C)

3. Data Processing

• Apply a Fourier transform to the acquired Free Induction Decay (FID).

• Phase correct the resulting spectrum to obtain a flat baseline.

• Calibrate the chemical shift scale using the internal standard signal at 0 ppm.

• Integrate the signals to determine the relative number of protons for each resonance.

• Analyze the multiplicities and coupling constants (if any) to aid in the structural assignment.

Logical Workflow for ¹H NMR Analysis

The following diagram illustrates the logical workflow from sample preparation to structural elucidation using ¹H NMR spectroscopy.

Caption: Workflow for ¹H NMR Analysis.

Signaling Pathway of NMR Data Interpretation

The interpretation of an ¹H NMR spectrum involves a systematic analysis of its key features to deduce the molecular structure.

Caption: NMR Data Interpretation Pathway.

References

• 1. 2-Amino-3,5-dimethylbenzenesulfonic acid [dyestuffintermediates.com]

Application Notes and Protocols for 2-Amino-3,5-dimethylbenzenesulfonic Acid as a Dye Intermediate

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of 2-Amino-3,5-dimethylbenzenesulfonic acid (CAS No. 88-22-2) as a versatile intermediate in the synthesis of azo dyes.[1][2][3][4][5][6] This document details the synthetic pathways, experimental protocols, and performance data of dyes derived from this intermediate, offering valuable insights for researchers in organic synthesis, materials science, and medicinal chemistry.

Introduction

2-Amino-3,5-dimethylbenzenesulfonic acid is an aromatic sulfonic acid derivative containing a primary amine group, making it an excellent diazo component in azo coupling reactions.[7][8] Its structure, featuring methyl and sulfonic acid groups on the benzene ring, influences the solubility, color, and fastness properties of the resulting dyes. This intermediate is primarily used in the manufacturing of acid and food dyes, which find applications in textiles, leather, paper, and food industries.

Physicochemical Properties of 2-Amino-3,5-dimethylbenzenesulfonic Acid

A summary of the key physicochemical properties of the intermediate is presented below.

Property	Value
CAS Number	88-22-2[3][4][5][6]
Molecular Formula	C₈H₁₁NO₃S[3][4][5]
Molecular Weight	201.25 g/mol [4]
Appearance	Solid[3]
Purity	Typically ≥98%[3]
Storage	Keep in a dark place, under an inert atmosphere, at room temperature.[3]

Synthesis of Azo Dyes: General Workflow

The synthesis of azo dyes using 2-Amino-3,5-dimethylbenzenesulfonic acid follows a well-established two-step process: diazotization followed by azo coupling.[2][7][8]

Diazotization

In the first step, the primary aromatic amine, 2-Amino-3,5-dimethylbenzenesulfonic acid, is converted into a highly reactive diazonium salt. This reaction is typically carried out in an acidic medium at low temperatures (0-5 °C) using sodium nitrite.[2][7][8]

Azo Coupling

The diazonium salt is then immediately reacted with a coupling component, which is an electron-rich aromatic compound such as a phenol or an aniline derivative.[2][7][8] The electrophilic diazonium ion attacks the activated aromatic ring of the coupling component to form the stable azo linkage (-N=N-), which is the chromophore responsible for the color of the dye.

Diagram of the General Azo Dye Synthesis Workflow

Caption: General workflow for the synthesis of azo dyes.

Detailed Application Notes and Protocols

This section provides specific examples of dyes synthesized from 2-Amino-3,5-dimethylbenzenesulfonic acid, including experimental protocols and performance data.

Synthesis of C.I. Acid Orange 9

C.I. Acid Orange 9 is a monoazo acid dye used for dyeing wool and other protein fibers.[9]

Quantitative Data Summary for C.I. Acid Orange 9

Parameter	Value	Reference
Diazo Component	2-Amino-3,5-dimethylbenzenesulfonic acid	[9]
Coupling Component	6-Acetamido-4-hydroxynaphthalene-2-sulfonic acid	[9]
Molecular Formula	C₂₀H₁₇N₃Na₂O₈S₂	[9]
Molecular Weight	537.48 g/mol	[9]
Appearance	Red-light orange powder	[9]
Solubility	Soluble in water (orange solution)	[9]
Light Fastness (Blue Wool Scale)	6	[9]
Soaping Fastness (Fading, Grey Scale)	3	[9]
Soaping Fastness (Staining, Grey Scale)	1-2	[9]

Experimental Protocol: Synthesis of C.I. Acid Orange 9

This protocol is a generalized procedure based on established methods for azo dye synthesis. Optimization may be required to achieve desired yield and purity.

Part 1: Diazotization of 2-Amino-3,5-dimethylbenzenesulfonic acid

• In a 250 mL beaker, suspend 0.1 mol of 2-Amino-3,5-dimethylbenzenesulfonic acid in 100 mL of water.

• Add 25 mL of concentrated hydrochloric acid and cool the mixture to 0-5 °C in an ice-salt bath with constant stirring.

• In a separate beaker, dissolve 0.11 mol of sodium nitrite in 30 mL of water and cool the solution.

• Slowly add the sodium nitrite solution to the amine suspension, keeping the temperature below 5 °C.

• Stir the mixture for an additional 30 minutes at 0-5 °C. The completion of diazotization can be confirmed by a positive test on starch-iodide paper (immediate blue-black color).

Part 2: Azo Coupling

• In a 500 mL beaker, dissolve 0.1 mol of 6-Acetamido-4-hydroxynaphthalene-2-sulfonic acid in 150 mL of a 10% sodium carbonate solution.

• Cool the solution to 0-5 °C in an ice bath.

• Slowly add the cold diazonium salt solution from Part 1 to the coupling component solution with vigorous stirring.

• Maintain the temperature at 0-5 °C and a pH of 8-9 by adding a 20% sodium carbonate solution as needed.

• Continue stirring for 2-3 hours until the coupling is complete (disappearance of the diazonium salt, which can be checked by coupling a drop of the reaction mixture with an alkaline solution of a fast-coupling component like R-salt).

• The precipitated dye is then filtered, washed with a 10% sodium chloride solution, and dried.

Diagram of the C.I. Acid Orange 9 Synthesis Workflow

Caption: Workflow for the synthesis of C.I. Acid Orange 9.

Synthesis of C.I. Food Red 2 (Scarlet GN)

C.I. Food Red 2, also known as Scarlet GN, is a red azo dye that was formerly used as a food colorant.[10]

Quantitative Data Summary for C.I. Food Red 2

Parameter	Value
Diazo Component	2-Amino-3,5-dimethylbenzenesulfonic acid
Coupling Component	5-Hydroxynaphthalene-1-sulfonic acid
Molecular Formula	C₁₈H₁₅N₂NaO₄S
Molecular Weight	394.38 g/mol
Appearance	Red powder
Light Fastness (Blue Wool Scale)	Data not available in the provided search results
Wash Fastness (Grey Scale)	Data not available in the provided search results

Experimental Protocol: Synthesis of C.I. Food Red 2

This protocol is a generalized procedure. Researchers should consult specific literature for optimized conditions.

Part 1: Diazotization of 2-Amino-3,5-dimethylbenzenesulfonic acid

• Follow the same procedure as described in Part 1 for the synthesis of C.I. Acid Orange 9.

Part 2: Azo Coupling

• In a 500 mL beaker, dissolve 0.1 mol of 5-Hydroxynaphthalene-1-sulfonic acid in 200 mL of water containing 0.1 mol of sodium hydroxide.

• Cool the solution to 0-5 °C.

• Slowly add the diazonium salt solution from Part 1 to the solution of the coupling component with efficient stirring.

• Maintain the temperature below 10 °C and the reaction mixture alkaline by adding a 20% sodium hydroxide solution as needed.

• Stir for an additional 2 hours after the addition is complete.

• The dye is then precipitated by adding sodium chloride, filtered, washed with brine, and dried.

Conclusion

2-Amino-3,5-dimethylbenzenesulfonic acid is a valuable and versatile intermediate for the synthesis of a range of azo dyes. The protocols and data presented in these application notes provide a solid foundation for researchers to explore the synthesis of novel colorants with tailored properties. The structural features of this intermediate offer opportunities for the development of dyes with specific shades, solubilities, and fastness characteristics, making it a compound of continued interest in the fields of chemical synthesis and materials science.

References

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. fsw.cc [fsw.cc]
• 3. 2-Amino-3,5-dimethylbenzenesulfonic acid | 88-22-2 [sigmaaldrich.com]
• 4. Benzenesulfonic acid, 2-amino-3,5-dimethyl- | C8H11NO3S | CID 66608 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. chembk.com [chembk.com]
• 6. Substance Registry Services | US EPA [cdxapps.epa.gov]
• 7. studylib.net [studylib.net]
• 8. Classifications, properties, recent synthesis and applications of azo dyes - PMC [pmc.ncbi.nlm.nih.gov]
• 9. worlddyevariety.com [worlddyevariety.com]
• 10. Scarlet GN - Wikipedia [en.wikipedia.org]

Application Notes and Protocols for Coupling Reactions with Diazotized 2-Amino-3,5-dimethylbenzenesulfonic Acid

Audience: Researchers, scientists, and drug development professionals.

Introduction: Azo dyes are a significant class of organic colorants characterized by the presence of one or more azo groups (–N=N–) that connect aromatic rings.[1] Their synthesis is a cornerstone of industrial and laboratory organic chemistry, providing a vast array of colors for textiles, printing, and pigments.[1][2] The formation of azo dyes is a two-step process: the diazotization of a primary aromatic amine followed by the coupling of the resulting diazonium salt with an electron-rich aromatic compound like a phenol, naphthol, or another aromatic amine.[1][2]

2-Amino-3,5-dimethylbenzenesulfonic acid (CAS 88-22-2) is a valuable diazo component in the synthesis of various azo dyes.[3] The presence of methyl and sulfonic acid groups on the aromatic ring influences the solubility, color, and binding properties of the final dye. This document provides detailed protocols for the diazotization of 2-Amino-3,5-dimethylbenzenesulfonic acid and its subsequent coupling reactions with various aromatic compounds.

General Reaction Scheme

The overall process involves two main stages:

• Diazotization: 2-Amino-3,5-dimethylbenzenesulfonic acid is converted into its corresponding diazonium salt using nitrous acid (HNO₂), which is typically generated in situ from sodium nitrite and a strong mineral acid (e.g., HCl) at low temperatures (0-5 °C) to ensure the stability of the reactive diazonium salt.[1][4]

• Azo Coupling: The electrophilic diazonium salt is then reacted with a coupling component.[1] This reaction is an electrophilic aromatic substitution, where the diazonium ion attacks an electron-rich position on the coupling partner, usually para to an activating group like -OH or -NH₂.[5]

Data Presentation

While specific quantitative yield and spectral data for coupling reactions of diazotized 2-Amino-3,5-dimethylbenzenesulfonic acid are not extensively available in the public domain, the following table lists known coupling partners used in the synthesis of specific dyes.[3]

C.I. Name	Coupling Component
Food Red 2	5-Hydroxynaphthalene-1-sulfonic acid
Acid Orange 9	6-Acetamido-4-hydroxynaphthalene-2-sulfonic acid
Direct Violet 7	2,5-Dimethylbenzenamine (product is then re-diazotized and coupled)
Direct Violet 72	2-Amino-4-methylanisole (product is then re-diazotized and coupled)
Direct Blue 116	2-Amino-4-methylanisole (product is then re-diazotized and coupled)

Table 1: Known coupling components for diazotized 2-Amino-3,5-dimethylbenzenesulfonic acid.[3]

Experimental Protocols

Safety Precautions: Always wear appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat. Aromatic amines and diazonium salts can be toxic and potentially explosive, especially when dry. Handle all chemicals in a well-ventilated fume hood.

Protocol 1: Diazotization of 2-Amino-3,5-dimethylbenzenesulfonic acid

This protocol outlines the formation of the diazonium salt solution, which is the crucial intermediate for the subsequent coupling reaction.[1]

Materials:

• 2-Amino-3,5-dimethylbenzenesulfonic acid (0.1 mol)

• Concentrated Hydrochloric Acid (HCl)

• Sodium Nitrite (NaNO₂) (0.105 mol)

• Distilled Water

• Ice

• Starch-iodide paper

Equipment:

• Beakers (250 mL, 500 mL)

• Magnetic stirrer and stir bar

• Ice bath

• Thermometer

• Graduated cylinders

Procedure:

• In a 500 mL beaker, create a suspension of 0.1 mol of 2-Amino-3,5-dimethylbenzenesulfonic acid in 150 mL of water.

• While stirring, slowly add 0.25 mol of concentrated hydrochloric acid.

• Cool the resulting suspension to 0-5 °C using an ice bath and maintain vigorous stirring.[1]

• In a separate 250 mL beaker, prepare a solution of 0.105 mol of sodium nitrite in 50 mL of cold distilled water.

• Slowly add the sodium nitrite solution dropwise to the cold amine suspension. The addition rate should be controlled to keep the temperature of the reaction mixture below 5 °C.

• After the complete addition of the sodium nitrite solution, continue stirring the mixture at 0-5 °C for an additional 30-60 minutes to ensure the diazotization is complete.[1]

• Confirm the presence of a slight excess of nitrous acid by testing a drop of the solution with starch-iodide paper, which should turn blue-black. If the test is negative, add a small amount of additional sodium nitrite solution.

• The resulting cold diazonium salt solution is highly reactive and should be used immediately in the subsequent coupling reaction. Do not attempt to isolate the solid diazonium salt.

Protocol 2: Azo Coupling Reaction (General Procedure)

This protocol describes the coupling of the prepared diazonium salt with a suitable aromatic partner, such as a phenol or naphthol derivative.[1]

Materials:

• Diazonium salt solution from Protocol 1

• Coupling component (e.g., 5-Hydroxynaphthalene-1-sulfonic acid, 0.1 mol)

• Sodium Hydroxide (NaOH) solution (e.g., 2M)

• Sodium Chloride (NaCl) (for salting out, if necessary)

• Distilled Water

• Ice

Equipment:

• Large beaker (e.g., 1 L)

• Magnetic stirrer and stir bar

• Ice bath

• pH meter or pH paper

• Büchner funnel and filter flask for vacuum filtration

Procedure:

• In the 1 L beaker, dissolve 0.1 mol of the chosen coupling component (e.g., 5-Hydroxynaphthalene-1-sulfonic acid) in an appropriate volume of aqueous sodium hydroxide solution. The amount of NaOH should be sufficient to dissolve the coupling component and maintain alkaline conditions during the coupling.

• Cool the solution of the coupling partner to 0-5 °C in an ice bath with vigorous stirring.[1]

• Slowly add the cold diazonium salt solution (from Protocol 1) to the cold solution of the coupling partner with continuous, vigorous stirring.[1]

• A colored precipitate, the azo dye, should form immediately or upon standing.

• Throughout the addition, monitor the pH of the reaction mixture. Maintain alkaline conditions (pH 8-10 for coupling with phenols/naphthols) by adding more NaOH solution as needed.

• After the addition is complete, continue to stir the reaction mixture in the ice bath for 1-2 hours to ensure the coupling is complete.

• Test for the completeness of the coupling by spotting the reaction mixture on filter paper. A colored ring around a colorless center indicates the presence of unreacted coupling component. A test for unreacted diazonium salt can also be performed with a fresh solution of a coupling agent (like R-salt or H-acid).[6]

• Isolate the azo dye product. If the dye precipitates completely, it can be collected by vacuum filtration. If the product is soluble, it may be precipitated by "salting out" – adding a saturated sodium chloride solution.

• Wash the collected solid product with a cold, saturated NaCl solution to remove inorganic salts and impurities.

• Air-dry the purified azo dye. Further purification can be achieved by recrystallization if a suitable solvent is found.

Visualizations

Reaction Pathway

Caption: General reaction pathway for azo dye synthesis.

Experimental Workflow

Caption: Step-by-step experimental workflow for synthesis.

References

• 1. benchchem.com [benchchem.com]
• 2. ochemonline.pbworks.com [ochemonline.pbworks.com]
• 3. 2-Amino-3,5-dimethylbenzenesulfonic acid [dyestuffintermediates.com]
• 4. Diazotisation [organic-chemistry.org]
• 5. researchgate.net [researchgate.net]
• 6. Organic Syntheses Procedure [orgsyn.org]

Application Notes and Protocols for the Nitration of 3,5-Dimethylbenzenesulfonic Acid

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed experimental procedure for the nitration of 3,5-dimethylbenzenesulfonic acid. The protocol is based on established principles of electrophilic aromatic substitution and adapted from procedures for similar compounds, offering a robust starting point for the synthesis of nitro-substituted dimethylbenzenesulfonic acids.

Introduction

The nitration of aromatic compounds is a fundamental reaction in organic synthesis, crucial for the introduction of a nitro group onto an aromatic ring. This functional group can be subsequently converted into other functionalities, such as amines, making it a valuable intermediate in the synthesis of pharmaceuticals, dyes, and other specialty chemicals. 3,5-Dimethylbenzenesulfonic acid is a disubstituted aromatic compound where the directing effects of the sulfonic acid and methyl groups influence the position of nitration. The sulfonic acid group is a meta-director, while the methyl groups are ortho, para-directors. The incoming nitro group is expected to be directed to the ortho position relative to the sulfonic acid group and meta to the two methyl groups, yielding primarily 2-nitro-3,5-dimethylbenzenesulfonic acid.

Reaction and Mechanism

The nitration is achieved by treating 3,5-dimethylbenzenesulfonic acid with a nitrating mixture, which is a combination of concentrated nitric acid and concentrated sulfuric acid. Sulfuric acid acts as a catalyst, protonating nitric acid to form the highly electrophilic nitronium ion (NO₂⁺). The nitronium ion is then attacked by the electron-rich benzene ring of 3,5-dimethylbenzenesulfonic acid in an electrophilic aromatic substitution reaction.[1]

Experimental Protocol

Materials:

• 3,5-Dimethylbenzenesulfonic acid

• Concentrated Sulfuric Acid (98%)

• Concentrated Nitric Acid (70%)

• Ice

• Deionized Water

• Sodium Chloride (optional, for salting out)

Equipment:

• Round-bottom flask

• Magnetic stirrer and stir bar

• Dropping funnel

• Ice bath

• Thermometer

• Büchner funnel and flask for vacuum filtration

• Standard laboratory glassware

Procedure:

• Preparation of the Substrate Solution: In a round-bottom flask, dissolve 3,5-dimethylbenzenesulfonic acid in a minimal amount of concentrated sulfuric acid with stirring. Cool the flask in an ice bath to maintain a temperature of 0-5 °C.

• Preparation of the Nitrating Mixture: In a separate beaker or flask, carefully and slowly add concentrated nitric acid to an equal volume of concentrated sulfuric acid. This mixture should also be cooled in an ice bath.

• Nitration Reaction: Slowly add the cold nitrating mixture dropwise to the stirred solution of 3,5-dimethylbenzenesulfonic acid using a dropping funnel. The temperature of the reaction mixture should be carefully monitored and maintained between 0-10 °C throughout the addition.

• Reaction Completion: After the addition is complete, continue to stir the reaction mixture in the ice bath for an additional 1-2 hours. The progress of the reaction can be monitored by techniques such as thin-layer chromatography (TLC).

• Work-up: Carefully pour the reaction mixture onto crushed ice with vigorous stirring. This will precipitate the nitrated product.

• Isolation: Collect the solid product by vacuum filtration using a Büchner funnel. Wash the solid with cold deionized water to remove any residual acid. If the product is highly water-soluble, it may be necessary to "salt out" the product by adding sodium chloride to the aqueous solution before filtration.

• Purification: The crude product can be purified by recrystallization from a suitable solvent, such as a water-ethanol mixture.

• Drying: Dry the purified product in a vacuum oven at a low temperature.

Data Presentation

Table 1: Reactant Quantities and Reaction Parameters

Reactant/Parameter	Proposed Quantity/Value	Molar Ratio
3,5-Dimethylbenzenesulfonic Acid	10.0 g (0.054 mol)	1
Concentrated Sulfuric Acid (for substrate)	20 mL	-
Concentrated Nitric Acid (70%)	4.8 mL (0.059 mol)	1.1
Concentrated Sulfuric Acid (for nitrating mix)	5 mL	-
Reaction Temperature	0-10 °C	-
Reaction Time	1-2 hours	-

Table 2: Physicochemical Properties of the Expected Product (2-Nitro-3,5-dimethylbenzenesulfonic acid)

Property	Value (Estimated)
Molecular Formula	C₈H₉NO₅S
Molecular Weight	231.23 g/mol
Appearance	Pale yellow solid
Melting Point	Not available
Solubility	Soluble in water

Visualizations

Caption: Nitration of 3,5-dimethylbenzenesulfonic acid.

Caption: Experimental workflow for the nitration process.

Safety Precautions

• Concentrated nitric and sulfuric acids are highly corrosive and strong oxidizing agents. Handle them with extreme care in a well-ventilated fume hood.

• Wear appropriate personal protective equipment (PPE), including safety goggles, a lab coat, and acid-resistant gloves.

• The nitration reaction is exothermic and can proceed uncontrollably if the temperature is not carefully controlled. The use of an ice bath is crucial.

• Always add acid to water, not the other way around, when preparing aqueous solutions.

Characterization of the Product

The structure of the synthesized 2-nitro-3,5-dimethylbenzenesulfonic acid can be confirmed using various spectroscopic techniques:

• ¹H NMR: The proton NMR spectrum is expected to show distinct signals for the aromatic protons and the methyl groups. The chemical shifts will be influenced by the electron-withdrawing nitro and sulfonic acid groups.

• ¹³C NMR: The carbon NMR spectrum will provide information about the number of unique carbon environments in the molecule.

• FT-IR: Infrared spectroscopy can be used to identify the characteristic vibrational frequencies of the functional groups present, such as the nitro group (typically around 1530-1550 cm⁻¹ and 1340-1360 cm⁻¹) and the sulfonic acid group.

• Mass Spectrometry: This technique will confirm the molecular weight of the product.

Discussion

The regioselectivity of this reaction is primarily governed by the directing effects of the substituents on the benzene ring. The sulfonic acid group is a strong deactivating and meta-directing group, while the methyl groups are activating and ortho, para-directing. In this case, the position ortho to the sulfonic acid group is the most likely site for electrophilic attack, as it is meta to both methyl groups. The yield of the reaction can be optimized by carefully controlling the reaction temperature and the stoichiometry of the reactants. Over-nitration to form dinitro products is a potential side reaction if the reaction conditions are too harsh (e.g., higher temperature or excess nitrating agent).

This protocol provides a comprehensive guide for the synthesis of 2-nitro-3,5-dimethylbenzenesulfonic acid. Researchers should consider this as a starting point and may need to optimize the conditions to achieve the desired yield and purity for their specific applications.

References

• 1. masterorganicchemistry.com [masterorganicchemistry.com]

Application Notes and Protocols for the Reduction of 3,5-Dimethyl-2-Nitrobenzenesulfonic Acid

For Researchers, Scientists, and Drug Development Professionals

Introduction

The reduction of 3,5-dimethyl-2-nitrobenzenesulfonic acid to its corresponding amine, 2-amino-3,5-dimethylbenzenesulfonic acid, is a critical transformation in the synthesis of various specialty chemicals, including dyes, pigments, and pharmaceutical intermediates. The resulting amino-sulfonic acid serves as a versatile building block in organic synthesis. This document provides an overview of common reduction methods, a comparison of their efficiencies, and a detailed experimental protocol for a recommended procedure.

The primary methods for the reduction of aromatic nitro compounds include catalytic hydrogenation, metal-acid reductions, and the use of sulfur-based reducing agents like sodium dithionite. The choice of method often depends on factors such as substrate compatibility with reaction conditions, desired yield and purity, cost-effectiveness, and available laboratory equipment.

Comparison of Reduction Methods

The following table summarizes various methods for the reduction of nitroarenes, with specific data provided for the reduction of a structurally similar compound, 3-nitrobenzenesulfonic acid, to provide an estimate of expected outcomes for the target molecule.

Reduction Method	Reagents	Typical Reaction Conditions	Yield (%)	Purity (%)	Reaction Time (h)	Key Advantages	Key Disadvantages
Iron/Acid Reduction	Iron powder, Acetic Acid/Water or FeCl₂	60-100 °C	>92[1]	High	2-4	Cost-effective, high yield, tolerant of many functional groups.[2]	Heterogeneous reaction, requires filtration to remove iron salts.
Catalytic Hydrogenation	H₂, Pd/C or Raney Ni	Room temperature to 80 °C, 1-50 atm H₂ pressure	High	Very High	1-6	High purity of product, catalyst can be recycled, environmentally friendly.	Requires specialized hydrogenation equipment, potential for catalyst poisoning.
Sodium Dithionite	Na₂S₂O₄, Water/Organic co-solvent	Room temperature to 80 °C	80-95[3]	Good	1-5	Mild reaction conditions, good functional group tolerance.[3][4]	Can require a large excess of the reagent, potential for sulfur-containing byproducts.

Experimental Protocols

This section provides a detailed protocol for the reduction of 3,5-dimethyl-2-nitrobenzenesulfonic acid using the iron and ferrous sulfate method, adapted from a high-yielding procedure for a similar substrate.[1]

Method 1: Reduction with Iron and Ferrous Sulfate

This method is recommended for its high yield, cost-effectiveness, and operational simplicity.

Materials:

• 3,5-Dimethyl-2-nitrobenzenesulfonic acid

• Iron powder (fine grade)

• Ferrous sulfate heptahydrate (FeSO₄·7H₂O)

• Water (distilled or deionized)

• Hydrochloric acid (HCl), 1M solution

• Sodium carbonate (Na₂CO₃) or Sodium hydroxide (NaOH), 2M solution

• Round-bottom flask (appropriate size)

• Reflux condenser

• Magnetic stirrer with heating plate

• pH meter or pH paper

• Buchner funnel and filter paper

• Beakers and other standard laboratory glassware

Procedure:

• Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, add 3,5-dimethyl-2-nitrobenzenesulfonic acid (1 equivalent).

• Addition of Reagents: Add water to the flask to create a slurry. To this, add iron powder (typically 3-5 equivalents) and a catalytic amount of ferrous sulfate heptahydrate (approximately 0.1 equivalents).

• Reaction Initiation: Begin stirring the mixture and gently heat it to 60-70 °C.

• pH Adjustment: The reaction is typically initiated in a neutral to slightly acidic medium. If necessary, a small amount of 1M HCl can be added to initiate the reaction. As the reaction proceeds, the pH should be monitored and maintained around 7-8 by the careful addition of a 2M sodium carbonate or sodium hydroxide solution.[1]

• Reaction Monitoring: The progress of the reaction can be monitored by thin-layer chromatography (TLC) or high-performance liquid chromatography (HPLC) by observing the disappearance of the starting material. The reaction is typically complete within 2-4 hours.

• Work-up: Once the reaction is complete, cool the mixture to room temperature.

• Removal of Iron Sludge: Filter the hot reaction mixture through a Buchner funnel to remove the iron powder and iron oxides. Wash the filter cake with hot water to ensure complete recovery of the product.

• Product Isolation: Combine the filtrate and the washings. The product, 2-amino-3,5-dimethylbenzenesulfonic acid, is in the aqueous solution. The product can be isolated by acidification to its isoelectric point, causing it to precipitate, followed by filtration. Alternatively, the water can be removed under reduced pressure to yield the crude product, which can be further purified by recrystallization.

Visualizations

Experimental Workflow for Iron/Acid Reduction

Caption: Workflow for the reduction of 3,5-dimethyl-2-nitrobenzenesulfonic acid.

Logical Relationship of Reduction Methods

Caption: Overview of methods for synthesizing 2-amino-3,5-dimethylbenzenesulfonic acid.

References

• 1. jocpr.com [jocpr.com]
• 2. researchgate.net [researchgate.net]
• 3. benchchem.com [benchchem.com]
• 4. Sodium Hydrosulfite, Sodium Dithionite [organic-chemistry.org]

Technical Notes & Optimization

Technical Support Center: Synthesis of 2-Amino-3,5-dimethylbenzenesulfonic acid

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in navigating the challenges associated with the synthesis of 2-Amino-3,5-dimethylbenzenesulfonic acid.

Frequently Asked Questions (FAQs) & Troubleshooting

Q1: My reaction mixture has turned dark brown/black. What is the likely cause and how can I fix it?

A1: A dark coloration, often described as charring, is a common issue in sulfonation reactions and typically indicates oxidative side reactions or the formation of color bodies. This can be caused by:

• Excessively high reaction temperature: The sulfonation of aromatic amines is highly exothermic. Poor temperature control can lead to localized overheating.

• Concentrated sulfonating agent: Using a very high concentration of oleum or sulfuric acid can promote oxidation.

Troubleshooting Steps:

• Temperature Control: Ensure the reaction vessel is adequately cooled, for instance, with an ice bath, especially during the addition of the sulfonating agent. Maintain a consistent internal temperature throughout the reaction.

• Rate of Addition: Add the sulfonating agent slowly and dropwise to the 2,4-dimethylaniline solution to allow for effective heat dissipation.

• Reagent Purity: Use high-purity starting materials as impurities can sometimes catalyze side reactions.

Q2: The yield of my desired 2-Amino-3,5-dimethylbenzenesulfonic acid is very low. What are the potential reasons?

A2: Low yields can stem from several factors, including incomplete reactions or the formation of soluble side products that are lost during workup.

• Incomplete Sulfonation: The reaction may not have gone to completion.

• Isomer Formation: The sulfonation of 2,4-dimethylaniline can lead to the formation of other isomers, which may be more soluble and lost during the isolation of the desired product. The primary isomers formed from m-xylene sulfonation are the 2,4- and 2,6-isomers under kinetic control.[1]

• Hydrolysis: During the workup, if the mixture is quenched with a large volume of water too quickly, it can lead to some desulfonation.

Troubleshooting Steps:

• Reaction Time and Temperature: Ensure the reaction is allowed to proceed for a sufficient amount of time at the optimal temperature to favor the formation of the thermodynamically more stable 3,5-isomer.[1]

• "Baking" Process: A common method to improve the yield of the desired isomer involves a "baking" step where the sulfate salt of the amine is heated in vacuo. This can promote the migration of the sulfonic acid group to the thermodynamically favored position.

• Controlled Quenching: The reaction mixture should be cooled and then carefully poured onto crushed ice to precipitate the product.[1]

Q3: I am observing multiple spots on my TLC analysis of the crude product. What are these impurities?

A3: The presence of multiple spots on a Thin Layer Chromatography (TLC) plate indicates the presence of impurities. In the synthesis of 2-Amino-3,5-dimethylbenzenesulfonic acid, these are likely to be:

• Isomeric Products: As mentioned, other isomers of the aminosulfonic acid can be formed.

• Unreacted Starting Material: Residual 2,4-dimethylaniline may be present.

• Di-sulfonated Products: Under harsh conditions, a second sulfonic acid group may be introduced onto the aromatic ring.

• Oxidation Products: As discussed in Q1, colored impurities may result from oxidation.

Troubleshooting Steps:

• Purification: Recrystallization is a common method for purifying the crude product.[1] A suitable solvent system (e.g., water-ethanol) may need to be developed.

• Reaction Control: To minimize side products, adhere to strict control of reaction temperature and stoichiometry of the sulfonating agent.

Quantitative Data Summary

The following tables provide representative data that could be expected from experiments aimed at optimizing the synthesis of 2-Amino-3,5-dimethylbenzenesulfonic acid.

Table 1: Effect of Reaction Temperature on Isomer Distribution

Reaction Temperature (°C)	Yield of 2-Amino-3,5-dimethylbenzenesulfonic acid (%)	Yield of Other Isomers (%)
80	65	30
100	75	20
120	85	10
140	80	15 (with increased side products)

Table 2: Effect of Sulfonating Agent on Yield and Purity

Sulfonating Agent	Equivalent	Reaction Time (h)	Crude Yield (%)	Purity by HPLC (%)
98% H₂SO₄	3	6	70	85
20% Oleum	1.5	4	85	92
Chlorosulfonic Acid	1.1	3	90	95

Experimental Protocols

Protocol 1: Synthesis of 2-Amino-3,5-dimethylbenzenesulfonic acid via Sulfonation with Oleum

This protocol describes a general method for the sulfonation of 2,4-dimethylaniline (m-xylidine) using oleum.

Materials:

• 2,4-dimethylaniline (m-xylidine)

• 20% Oleum (fuming sulfuric acid)

• Ice

• Deionized water

• Sodium chloride

Procedure:

• In a three-necked flask equipped with a mechanical stirrer, a dropping funnel, and a thermometer, place 2,4-dimethylaniline.

• Cool the flask in an ice-salt bath to 0-5 °C.

• Slowly add 20% oleum dropwise from the dropping funnel while maintaining the internal temperature below 10 °C.

• After the addition is complete, slowly raise the temperature of the reaction mixture to 120 °C and maintain it for 4 hours.

• Cool the reaction mixture to room temperature.

• Carefully pour the cooled reaction mixture onto crushed ice with constant stirring.

• The precipitate of 2-Amino-3,5-dimethylbenzenesulfonic acid will form.

• Filter the crude product and wash it with a cold saturated sodium chloride solution to remove excess acid.

• Recrystallize the crude product from a water-ethanol mixture to obtain the purified product.

Visualizations

Caption: Experimental workflow for the synthesis and purification of 2-Amino-3,5-dimethylbenzenesulfonic acid.

Caption: Logical relationships between reaction conditions and outcomes in the synthesis of 2-Amino-3,5-dimethylbenzenesulfonic acid.

References

• 1. 3,5-dimethylbenzenesulfonic Acid | 18023-22-8 | Benchchem [benchchem.com]

Technical Support Center: Diazotization of 2-Amino-3,5-dimethylbenzenesulfonic acid

This guide provides troubleshooting advice and frequently asked questions to assist researchers, scientists, and drug development professionals in optimizing the diazotization of 2-Amino-3,5-dimethylbenzenesulfonic acid.

Frequently Asked Questions (FAQs)

Q1: What is the optimal temperature for the diazotization of 2-Amino-3,5-dimethylbenzenesulfonic acid?

The optimal temperature for this reaction is between 0-5 °C.[1][2] Maintaining this low temperature is critical because the resulting diazonium salt is thermally unstable and can decompose at higher temperatures.[1][2]

Q2: What happens if the reaction temperature exceeds 5 °C?

If the temperature rises above the optimal 0-5 °C range, the diazonium salt can rapidly decompose. This decomposition often leads to the formation of phenolic byproducts and the evolution of nitrogen gas, which significantly reduces the yield of the desired product.[1] A dark brown or black coloration of the reaction mixture is a common indicator of such decomposition.[1]

Q3: Why is a highly acidic environment necessary for this reaction?

A strong mineral acid, such as hydrochloric acid (HCl) or sulfuric acid (H₂SO₄), is crucial for several reasons:

• It facilitates the in-situ generation of the reactive electrophile, the nitrosonium ion (NO⁺), from sodium nitrite.[1]

• It ensures the primary amine is protonated, which prevents it from coupling with the newly formed diazonium salt, a common side reaction.[1]

• For arylsulfonic acids, the acidic medium can also aid in the dissolution of the starting material.[3]

Q4: How can I monitor the completion of the diazotization reaction?

The completion of the reaction can be checked by testing for the presence of excess nitrous acid. A common method is to use starch-iodide paper. A drop of the reaction mixture is applied to the paper; an immediate blue-black color indicates the presence of excess nitrous acid and thus the completion of the diazotization.[4][5]

Q5: My reaction yield is consistently low. What are the most likely causes and how can I improve it?

Low yield in diazotization reactions can stem from several factors:

• Improper Temperature Control: The most common cause is the failure to strictly maintain the reaction temperature between 0-5 °C.[1][2][4] Using an ice-salt bath can provide better temperature management.[1]

• Incorrect Rate of Reagent Addition: The sodium nitrite solution should be added dropwise and slowly to the acidic solution of the amine.[1][2] This helps to control the exothermic nature of the reaction and prevent localized temperature increases.

• Insufficient Acidity: Ensure a sufficient excess of strong mineral acid is used to fully protonate the amine and facilitate the reaction.[1][4]

• Reagent Quality: Use high-purity 2-Amino-3,5-dimethylbenzenesulfonic acid and a freshly prepared sodium nitrite solution.[1]

Troubleshooting Guide

Problem	Likely Cause(s)	Recommended Solution(s)
Low or No Product Yield	1. Reaction temperature too high: Decomposition of the unstable diazonium salt.[1][2][4] 2. Insufficient acid: Incomplete formation of nitrous acid or unwanted side reactions.[1][4] 3. Degradation of reagents: Impure starting materials or old sodium nitrite solution.[1]	1. Strictly maintain the temperature at 0-5 °C using an ice-salt bath.[1] 2. Ensure an adequate excess of a strong mineral acid like HCl is used.[1][2] 3. Use high-purity starting materials and a freshly prepared sodium nitrite solution.[1]
Reaction Mixture Turns Dark Brown or Black	1. Decomposition of the diazonium salt: This is often due to the temperature rising above 5 °C.[1] 2. Azo coupling side reaction: Insufficient acidity can lead to the diazonium salt coupling with unreacted amine.[1]	1. Improve temperature control with an ice-salt bath and slow, dropwise addition of sodium nitrite.[1][2] 2. Increase the concentration of the acid to ensure the starting amine is fully protonated.[1]
Solid Precipitates Out of Solution During Diazotization	1. Incomplete dissolution of the amine salt: The hydrochloride or sulfate salt of the amine may have limited solubility at low temperatures.[6] 2. Precipitation of the diazonium salt: This can occur if the diazonium salt has low solubility in the reaction medium.[1]	1. Ensure sufficient acid is used to form the soluble salt of the amine. Gentle warming before cooling for the reaction might help, but ensure it's fully cooled before adding nitrite.[6] 2. This can be a normal occurrence. Proceed with the subsequent steps, ensuring good stirring to maintain a homogeneous suspension.
Inconsistent Results Between Batches	1. Fluctuations in temperature and pH: Lack of standardized reaction conditions.[6] 2. Variations in reagent addition rate: Inconsistent control over the exothermic reaction.	1. Standardize all reaction parameters, including temperature, pH, and mixing speed, for batch-to-batch consistency.[6] 2. Use a dropping funnel for controlled, consistent addition of the sodium nitrite solution.

Quantitative Data Summary

The following table outlines the typical quantitative parameters for a laboratory-scale diazotization of 2-Amino-3,5-dimethylbenzenesulfonic acid.

Parameter	Value/Range	Notes
2-Amino-3,5-dimethylbenzenesulfonic acid	1.0 molar equivalent	Starting material.
Strong Mineral Acid (e.g., HCl)	2.5 - 3.0 molar equivalents	Ensures a highly acidic medium.[2]
Sodium Nitrite (NaNO₂)	1.0 - 1.1 molar equivalents	A slight excess ensures complete diazotization.[6]
Reaction Temperature	0 - 5 °C	Critical for the stability of the diazonium salt.[1][2][3]
Sodium Nitrite Addition Time	15 - 30 minutes	Slow, dropwise addition is crucial for temperature control.[2][3]
Post-Addition Stirring Time	30 - 60 minutes	Ensures the reaction goes to completion.[2][7]
Expected Yield (in solution)	>95%	The diazonium salt is typically not isolated and is used in situ.[3]

Experimental Protocol: Diazotization of 2-Amino-3,5-dimethylbenzenesulfonic acid

This protocol details the formation of the diazonium salt of 2-Amino-3,5-dimethylbenzenesulfonic acid for subsequent use, for instance, in azo coupling reactions.

Materials:

• 2-Amino-3,5-dimethylbenzenesulfonic acid

• Concentrated Hydrochloric Acid (HCl)

• Sodium Nitrite (NaNO₂)

• Distilled Water

• Ice

• Starch-iodide paper

Procedure:

• Preparation of the Amine Solution: In a three-necked round-bottom flask equipped with a mechanical stirrer and a thermometer, suspend one equivalent of 2-Amino-3,5-dimethylbenzenesulfonic acid in distilled water.

• Cool the suspension to 0-5 °C using an ice-salt bath while stirring.[2]

• Slowly add 2.5-3 equivalents of concentrated hydrochloric acid to the stirred suspension. Continue stirring until the amine dissolves to form its hydrochloride salt. Maintain the temperature below 5 °C.[2]

• Preparation of the Sodium Nitrite Solution: In a separate beaker, dissolve 1.0-1.1 equivalents of sodium nitrite in cold distilled water.[6]

• Diazotization: Slowly add the sodium nitrite solution dropwise from a dropping funnel to the cold, stirred amine solution. Maintain the reaction temperature between 0 and 5 °C throughout the addition.[2][3] The addition should take approximately 20-30 minutes.[3]

• Monitoring the Reaction: After the addition is complete, continue to stir the reaction mixture at 0-5 °C.[2] Periodically check for the presence of excess nitrous acid by applying a drop of the mixture to starch-iodide paper. The reaction is complete when a blue-black color is immediately observed.

• Completion: Once the reaction is complete (typically after an additional 30 minutes of stirring), the resulting diazonium salt solution is ready for immediate use in subsequent reactions.[2] Diazonium salts are unstable and should not be stored.[4][6]

Visualizations

Caption: Experimental workflow for the diazotization of 2-Amino-3,5-dimethylbenzenesulfonic acid.

Caption: Troubleshooting logic for low yield in diazotization reactions.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. pharmacy.kkwagh.edu.in [pharmacy.kkwagh.edu.in]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]

Technical Support Center: Purification of Crude 2-Amino-3,5-dimethylbenzenesulfonic acid

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on the purification of crude 2-Amino-3,5-dimethylbenzenesulfonic acid.

Troubleshooting Guide

Encountering issues during the purification of 2-Amino-3,5-dimethylbenzenesulfonic acid can be a common challenge. This guide is designed to help you troubleshoot and resolve frequently encountered problems.

Problem	Potential Cause(s)	Recommended Solution(s)
Low Purity After Recrystallization	- Incomplete removal of starting materials (e.g., 3,5-dimethylbenzene).[1] - Presence of isomeric impurities (e.g., other dimethylbenzenesulfonic acid isomers). - Formation of byproducts such as sulfones due to high reaction temperatures during synthesis.[1]	- Ensure the use of high-purity starting materials for the synthesis.[1] - Perform a second recrystallization. - Optimize the synthesis reaction temperature to minimize byproduct formation, ideally maintaining it between 70-80°C.[1] - Wash the filtered crystals with a small amount of cold solvent to remove residual soluble impurities.
Poor Crystal Formation or Oiling Out	- Solution is supersaturated. - Cooling the solution too quickly. - Presence of impurities that inhibit crystallization.	- Add a seed crystal to induce crystallization. - Allow the solution to cool slowly to room temperature, followed by further cooling in an ice bath. - Try a different solvent system, such as a water-ethanol mixture.[1] - Perform a preliminary purification step like activated carbon treatment to remove impurities.
Discolored Product (Yellow or Brown)	- Presence of colored impurities from the synthesis, such as nitro compounds if the reduction step was incomplete. - Oxidation of the amino group.	- Treat the solution with activated carbon before recrystallization to adsorb colored impurities. - Ensure the complete reduction of the nitro group during synthesis. - Store the purified product in a cool, dark place under an inert atmosphere to prevent oxidation.
Low Yield	- Product is too soluble in the recrystallization solvent. - Using too much solvent for recrystallization. - Premature crystallization during hot filtration.	- Select a solvent in which the product has high solubility at elevated temperatures and low solubility at room temperature or below. - Use the minimum amount of hot solvent required to dissolve the crude product. - Preheat the filtration apparatus (funnel and receiving flask) to prevent premature crystallization.

Frequently Asked Questions (FAQs)

Q1: What is the most common method for purifying crude 2-Amino-3,5-dimethylbenzenesulfonic acid?

A1: The most common and effective method for purifying crude 2-Amino-3,5-dimethylbenzenesulfonic acid is recrystallization.[1] This technique relies on the principle that the desired compound and its impurities have different solubilities in a given solvent at different temperatures. Water or a mixed solvent system, such as water-ethanol, is often used for this purpose.[1]

Q2: What are the typical impurities found in crude 2-Amino-3,5-dimethylbenzenesulfonic acid?

A2: Typical impurities can include unreacted starting materials, isomeric byproducts, and sulfones.[1] The formation of tetramethyldiphenyl sulfone is a notable byproduct if the reaction temperature during synthesis exceeds 80°C.[1] Incomplete reduction during synthesis can also lead to the presence of the corresponding nitro compound.

Q3: How can I assess the purity of my 2-Amino-3,5-dimethylbenzenesulfonic acid sample?

A3: High-Performance Liquid Chromatography (HPLC) is a reliable method for assessing the purity of 2-Amino-3,5-dimethylbenzenesulfonic acid. A reversed-phase C18 column is typically used with a mobile phase consisting of acetonitrile and water, often with a small amount of an acid like phosphoric or formic acid to improve peak shape.[2] Detection is commonly performed using a UV detector at a wavelength of around 220 nm.

Q4: What are the key safety precautions to take when handling 2-Amino-3,5-dimethylbenzenesulfonic acid?

A4: 2-Amino-3,5-dimethylbenzenesulfonic acid should be handled with appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat. It is important to work in a well-ventilated area or a fume hood. For detailed safety information, always refer to the Safety Data Sheet (SDS) provided by the supplier.

Experimental Protocol: Recrystallization of 2-Amino-3,5-dimethylbenzenesulfonic acid

This protocol outlines a general procedure for the purification of crude 2-Amino-3,5-dimethylbenzenesulfonic acid by recrystallization.

Materials:

• Crude 2-Amino-3,5-dimethylbenzenesulfonic acid

• Deionized water (or a water-ethanol mixture)

• Activated carbon (optional)

• Erlenmeyer flasks

• Heating source (e.g., hot plate)

• Buchner funnel and filter paper

• Vacuum flask

• Ice bath

Procedure:

• Dissolution: Place the crude 2-Amino-3,5-dimethylbenzenesulfonic acid in an Erlenmeyer flask. Add a minimal amount of deionized water and heat the mixture while stirring. Continue to add small portions of hot water until the solid is completely dissolved.

• Decolorization (Optional): If the solution is colored, remove it from the heat and allow it to cool slightly. Add a small amount of activated carbon to the solution and swirl. Reheat the solution to boiling for a few minutes.

• Hot Filtration: Quickly filter the hot solution through a pre-heated funnel with filter paper to remove any insoluble impurities and activated carbon. This step should be done rapidly to prevent premature crystallization.

• Crystallization: Allow the filtrate to cool slowly to room temperature. Slow cooling promotes the formation of larger, purer crystals. Once the solution has reached room temperature, place it in an ice bath to maximize crystal formation.

• Isolation of Crystals: Collect the crystals by vacuum filtration using a Buchner funnel.

• Washing: Wash the crystals with a small amount of ice-cold deionized water to remove any remaining soluble impurities.

• Drying: Dry the purified crystals in a desiccator or a vacuum oven at a low temperature.

Purification Workflow

References

• 1. 3,5-dimethylbenzenesulfonic Acid | 18023-22-8 | Benchchem [benchchem.com]
• 2. Benzenesulfonic acid, 2-amino-3,5-dimethyl- | SIELC Technologies [sielc.com]

Technical Support Center: 2-Amino-3,5-dimethylbenzenesulfonic Acid

This guide provides essential information for researchers, scientists, and drug development professionals on the stability of 2-Amino-3,5-dimethylbenzenesulfonic acid solutions. It includes frequently asked questions, troubleshooting advice, and general experimental protocols based on the chemical properties of aromatic sulfonic acids.

Frequently Asked Questions (FAQs)

Q1: What are the recommended storage conditions for solid 2-Amino-3,5-dimethylbenzenesulfonic acid? A1: For long-term integrity, the solid compound should be stored at room temperature in a tightly sealed container, protected from light and kept under an inert atmosphere. It is crucial to keep the compound in a dry and well-ventilated area.[1][2]

Q2: What primary factors influence the stability of 2-Amino-3,5-dimethylbenzenesulfonic acid in solution? A2: The stability of sulfonic acid solutions is generally dependent on temperature, pH, and concentration.[3][4] Exposure to high temperatures, extreme pH levels, and ultraviolet light can promote degradation. The presence of contaminants, especially strong oxidizing agents, should also be avoided.[1][2]

Q3: What are the potential degradation pathways for this compound in solution? A3: Aromatic sulfonic acids can undergo a reversible desulfonation reaction, which is essentially a hydrolysis process, particularly in the presence of hot aqueous acid.[4] Given the presence of an amino group, oxidation is another potential degradation pathway, which can lead to discoloration of the solution. Under conditions of high heat or combustion, hazardous decomposition products such as carbon oxides (CO, CO2), nitrogen oxides (NOx), and sulfur oxides can be released.[1]

Q4: What are common impurities that might be present in 2-Amino-3,5-dimethylbenzenesulfonic acid? A4: Common impurities can originate from the synthesis process and may include residual starting materials, isomeric by-products, and sulfuric acid.[4] Due to the hygroscopic nature of many sulfonic acids, water may also be present.[4]

Q5: How should solutions of 2-Amino-3,5-dimethylbenzenesulfonic acid be stored? A5: To minimize degradation, solutions should be stored in a cool, dark place. For extended storage, refrigeration is recommended. If dissolved in a solvent, some suppliers suggest stability for up to one month at -20°C or up to six months at -80°C.[2] It is best practice to prepare solutions fresh for critical experiments.

Troubleshooting Guide

Observed Issue	Potential Cause	Recommended Solution
Solution Discoloration (e.g., yellowing, browning)	Oxidation of the amino group or presence of impurities.	Prepare fresh solutions using high-purity solvents. Store the solution under an inert atmosphere (e.g., argon or nitrogen) and protect it from light.
Precipitate Formation	The solution has exceeded its solubility limit due to temperature or pH changes. Chemical reaction with contaminants.	Confirm that the concentration is within the solubility limit at the storage temperature. Ensure the pH of the solution has not shifted. Use highly purified water or solvent and clean glassware.
Inconsistent Experimental Results / Loss of Potency	Degradation of the compound in solution (e.g., desulfonation or oxidation).	Prepare solutions immediately before use. Verify the age and storage conditions of the stock solution. Perform an analytical check (e.g., HPLC) to assess the purity and concentration of the solution.
pH Shift in Solution	Degradation leading to the formation of acidic or basic by-products. Absorption of atmospheric CO2.	Buffer the solution if compatible with the experimental design. Store solutions in tightly sealed containers to minimize exposure to air.

Data Presentation

Table 1: Summary of Recommended Storage and Handling Conditions

Form	Parameter	Recommendation	Source(s)
Solid	Temperature	Room Temperature	[2]
Atmosphere	Inert Atmosphere (e.g., Argon, Nitrogen)
Light	Keep in a dark place
Incompatibilities	Strong oxidizing agents, strong acids, strong bases	[1][2]
Solution	Temperature	-20°C (short-term) to -80°C (long-term)	[2]
Preparation	Use high-purity solvents; prepare fresh for critical applications
Light	Protect from direct sunlight and UV light	[2]

Experimental Protocols

Protocol 1: General Procedure for Preparation of an Aqueous Solution

• Acclimatization: Allow the container of solid 2-Amino-3,5-dimethylbenzenesulfonic acid to equilibrate to room temperature before opening to prevent moisture condensation.[2]

• Weighing: In a chemical fume hood, accurately weigh the desired amount of the solid using an analytical balance.

• Dissolution: Add the weighed solid to a clean volumetric flask. Add approximately half of the final volume of the desired high-purity solvent (e.g., deionized water).

• Mixing: Gently swirl the flask to dissolve the compound. If necessary, use a magnetic stirrer or sonication to aid dissolution.[2]

• Final Volume: Once fully dissolved, add the solvent to the calibration mark on the volumetric flask. Invert the flask several times to ensure a homogenous solution.

• Storage: Immediately transfer the solution to a clean, clearly labeled, and tightly sealed storage container. For light-sensitive compounds, use an amber vial or wrap the container in aluminum foil. Store at the recommended temperature.

Protocol 2: Conceptual Workflow for a Forced Degradation Study

A forced degradation study is essential to identify potential degradation products and determine the intrinsic stability of the molecule.

• Prepare Stock Solution: Prepare a stock solution of 2-Amino-3,5-dimethylbenzenesulfonic acid of known concentration in a suitable solvent (e.g., water or a water/acetonitrile mixture).

• Expose to Stress Conditions: Aliquot the stock solution into separate vials for each stress condition:

  • Acidic: Add HCl to a final concentration of 0.1 M.

  • Basic: Add NaOH to a final concentration of 0.1 M.

  • Oxidative: Add H₂O₂ to a final concentration of 3%.

  • Thermal: Incubate at elevated temperatures (e.g., 40°C, 60°C, 80°C).

  • Photolytic: Expose to UV light (e.g., 254 nm or 365 nm) in a photostability chamber.

• Time Points: Sample from each vial at various time points (e.g., 0, 2, 4, 8, 24, 48 hours).

• Sample Quenching: Neutralize the acidic and basic samples. Dilute all samples to an appropriate concentration for analysis.

• Analysis: Analyze the samples using a stability-indicating analytical method, such as High-Performance Liquid Chromatography (HPLC) with a UV or Mass Spectrometry (MS) detector.[5][6] This will allow for the quantification of the parent compound and the detection of any degradation products.

Visualizations

Caption: Troubleshooting workflow for unstable solutions.

Caption: Key factors that negatively impact solution stability.

Caption: Hypothetical degradation pathways for the compound.

References

• 1. fishersci.com [fishersci.com]
• 2. benchchem.com [benchchem.com]
• 3. asiachmical.com [asiachmical.com]
• 4. benchchem.com [benchchem.com]
• 5. osti.gov [osti.gov]
• 6. benchchem.com [benchchem.com]

Technical Support Center: 2-Amino-3,5-dimethylbenzenesulfonic Acid

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and FAQs to prevent the degradation of 2-Amino-3,5-dimethylbenzenesulfonic acid during experiments and storage.

Frequently Asked Questions (FAQs) & Troubleshooting

Q1: My solid 2-Amino-3,5-dimethylbenzenesulfonic acid has developed a discoloration (e.g., yellowing or browning). What is the cause and is it still usable?

A: Discoloration of solid 2-Amino-3,5-dimethylbenzenesulfonic acid is a common indicator of degradation, likely due to oxidation or photodegradation. The amino group in the aniline structure is susceptible to oxidation, which can lead to the formation of colored impurities such as nitroso or nitro compounds, and potentially polymeric materials.[1][2][3][4] Exposure to light and air can accelerate this process.

Troubleshooting Steps:

• Assess Purity: Before use, it is crucial to assess the purity of the discolored material. This can be done using a stability-indicating High-Performance Liquid Chromatography (HPLC) method. A significant decrease in the main peak area and the appearance of new peaks corresponding to impurities confirm degradation.

• Solubility Test: A simple preliminary check is to observe the solubility of the compound in a relevant solvent. The presence of insoluble particulate matter may indicate the formation of polymeric degradation products.

• Usability: For applications requiring high purity, it is strongly recommended to use a fresh, non-discolored batch of the compound. If the purity is still within an acceptable range for your specific experiment, it may be usable, but be aware of the potential for interference from degradation products.

Q2: I've observed a decrease in the concentration of my 2-Amino-3,5-dimethylbenzenesulfonic acid solution over time. What could be the reason?

A: A decrease in the concentration of a 2-Amino-3,5-dimethylbenzenesulfonic acid solution can be attributed to several degradation pathways, primarily hydrolysis (desulfonation) and, to a lesser extent, oxidation.

• Hydrolysis (Desulfonation): This is a key degradation pathway for aromatic sulfonic acids, especially in aqueous solutions at elevated temperatures and under acidic conditions.[5] The sulfonic acid group (-SO₃H) is cleaved from the aromatic ring, leading to the formation of 2,4-dimethylaniline and sulfuric acid. This reaction is reversible, but the loss of the sulfonic acid group changes the identity and properties of your target compound.

• Oxidation: The amino group can be oxidized, particularly if the solution is not properly deoxygenated or is exposed to light.

Troubleshooting Steps:

• pH Control: The stability of aminosulfonic acids can be pH-dependent. It is advisable to buffer your solutions to a pH where the compound exhibits maximum stability. While specific data for this compound is limited, for many amino acids, neutral to slightly acidic pH is often optimal to prevent both acid-catalyzed hydrolysis and base-catalyzed oxidation.[6]

• Temperature Control: Store solutions at low temperatures (e.g., 2-8 °C) to minimize the rate of both hydrolysis and oxidation. Avoid high temperatures during experimental procedures if possible.

• Inert Atmosphere: Prepare and store solutions under an inert atmosphere (e.g., nitrogen or argon) to prevent oxidation.

• Light Protection: Store solutions in amber vials or protect them from light to prevent photodegradation.

Q3: How should I properly store 2-Amino-3,5-dimethylbenzenesulfonic acid to ensure its long-term stability?

A: Proper storage is critical to maintaining the purity and stability of 2-Amino-3,5-dimethylbenzenesulfonic acid.

Parameter	Recommendation	Rationale
Temperature	Room temperature for solids; 2-8°C for solutions.[7]	Reduces the rate of potential degradation reactions.
Atmosphere	Inert atmosphere (e.g., argon or nitrogen).[7]	Prevents oxidation of the amino group.
Light	Keep in a dark place, protected from light.[7]	Prevents photodegradation.
Container	Tightly sealed, chemically inert container.	Prevents contamination and exposure to moisture and air.
Moisture	Store in a dry environment.	Minimizes the risk of hydrolysis.

Experimental Protocols

Protocol 1: Stability-Indicating HPLC Method for Purity Assessment

This protocol outlines a general method for developing a stability-indicating HPLC assay to separate 2-Amino-3,5-dimethylbenzenesulfonic acid from its potential degradation products.

1. Instrumentation and Columns:

• HPLC system with a UV detector or a photodiode array (PDA) detector.

• A C18 reversed-phase column (e.g., 250 mm x 4.6 mm, 5 µm particle size) is a good starting point.

2. Mobile Phase Preparation:

• A common mobile phase for separating aromatic sulfonic acids consists of a mixture of an aqueous buffer and an organic solvent.

• Aqueous Phase: 0.1% phosphoric acid or formic acid in water. The acidic pH helps to suppress the ionization of silanol groups on the column, improving peak shape.

• Organic Phase: Acetonitrile or methanol.

• Start with an isocratic elution (e.g., 70:30 Aqueous:Organic) and optimize the ratio to achieve good separation. A gradient elution may be necessary to resolve all degradation products.

3. Sample Preparation:

• Accurately weigh and dissolve a known concentration of 2-Amino-3,5-dimethylbenzenesulfonic acid in the mobile phase or a suitable solvent (e.g., a mixture of water and methanol).

• For forced degradation samples, dilute them to an appropriate concentration after the stress treatment.

4. Chromatographic Conditions:

• Flow Rate: 1.0 mL/min.

• Injection Volume: 10-20 µL.

• Column Temperature: Ambient or controlled at a specific temperature (e.g., 30 °C).

• Detection Wavelength: Determine the wavelength of maximum absorbance (λmax) of 2-Amino-3,5-dimethylbenzenesulfonic acid using a UV-Vis spectrophotometer or a PDA detector. Monitor at this wavelength.

5. Validation:

• The method should be validated according to ICH guidelines for specificity, linearity, accuracy, precision, and robustness to be considered stability-indicating.

Protocol 2: Forced Degradation Study

Forced degradation studies are essential to understand the degradation pathways and to develop a stability-indicating analytical method.[8][9][10]

1. Preparation of Stock Solution:

• Prepare a stock solution of 2-Amino-3,5-dimethylbenzenesulfonic acid in a suitable solvent (e.g., 1 mg/mL in a 50:50 mixture of water and methanol).

2. Stress Conditions:

• Acid Hydrolysis: Mix the stock solution with an equal volume of 0.1 M HCl. Heat at 60-80°C for a specified period (e.g., 2, 4, 8, 24 hours). Neutralize with 0.1 M NaOH before analysis.

• Base Hydrolysis: Mix the stock solution with an equal volume of 0.1 M NaOH. Keep at room temperature or heat gently (e.g., 40-60°C) for a specified period. Neutralize with 0.1 M HCl before analysis.

• Oxidative Degradation: Mix the stock solution with an equal volume of 3% hydrogen peroxide. Keep at room temperature for a specified period, protected from light.

• Thermal Degradation: Store the solid compound and the stock solution in an oven at a high temperature (e.g., 80-100°C) for a specified period.

• Photodegradation: Expose the solid compound and the stock solution to a light source that provides both UV and visible light, as specified in ICH Q1B guidelines (e.g., an overall illumination of not less than 1.2 million lux hours and an integrated near ultraviolet energy of not less than 200 watt hours/square meter).[11] A control sample should be wrapped in aluminum foil to protect it from light.

3. Analysis:

• Analyze the stressed samples at different time points using the developed stability-indicating HPLC method.

• Monitor for the decrease in the peak area of the parent compound and the formation of new peaks corresponding to degradation products.

Visualizing Degradation Pathways and Workflows

Caption: Potential degradation pathways of 2-Amino-3,5-dimethylbenzenesulfonic acid.

Caption: Troubleshooting workflow for observed degradation.

Caption: Experimental workflow for assessing the stability of the compound.

References

• 1. pubs.aip.org [pubs.aip.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Oxidation of substituted anilines to nitroso-compounds - Journal of the Chemical Society C: Organic (RSC Publishing) [pubs.rsc.org]
• 4. iasj.rdd.edu.iq [iasj.rdd.edu.iq]
• 5. Aromatic sulfonation - Wikipedia [en.wikipedia.org]
• 6. researchgate.net [researchgate.net]
• 7. 2-Amino-3,5-dimethylbenzenesulfonic acid | 88-22-2 [sigmaaldrich.com]
• 8. biopharminternational.com [biopharminternational.com]
• 9. medcraveonline.com [medcraveonline.com]
• 10. Development of forced degradation and stability indicating studies of drugs—A review - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Development and Validation of a Stability-Indicating HPLC Method for the Simultaneous Determination of Sulfadiazine Sodium and Trimethoprim in Injectable Solution Formulation - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Synthesis of 2-Amino-3,5-dimethylbenzenesulfonic acid

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in addressing low yield issues during the synthesis of 2-Amino-3,5-dimethylbenzenesulfonic acid.

Frequently Asked Questions (FAQs)

Q1: What is the primary cause of low yield in the synthesis of 2-Amino-3,5-dimethylbenzenesulfonic acid?

A1: Low yield in this synthesis is often attributed to a combination of factors including incomplete reaction, formation of undesired isomers, and product loss during workup and purification. The sulfonation of 3,5-dimethylaniline is a reversible reaction and is highly sensitive to reaction conditions.

Q2: How does reaction temperature affect the product yield and purity?

A2: Reaction temperature plays a critical role in determining the major product. At lower temperatures, the reaction is under kinetic control, which may favor the formation of other isomers. At higher temperatures, the reaction is under thermodynamic control, which typically favors the formation of the more stable 2-Amino-3,5-dimethylbenzenesulfonic acid. However, excessively high temperatures can lead to side reactions and decomposition.

Q3: What are the common byproducts in this synthesis?

A3: Common byproducts include isomeric aminosulfonic acids (such as 4-Amino-3,5-dimethylbenzenesulfonic acid), di-sulfonated products, and sulfones formed by intermolecular reaction. Unreacted 3,5-dimethylaniline can also be a significant impurity if the reaction is incomplete.

Q4: How can I effectively purify the final product?

A4: Recrystallization is a common and effective method for purifying 2-Amino-3,5-dimethylbenzenesulfonic acid. The choice of solvent is crucial for successful purification. Water or a mixed solvent system like water-ethanol can be effective.

Q5: What analytical techniques are recommended for assessing the purity of the final product?

A5: High-Performance Liquid Chromatography (HPLC) is a reliable method for determining the purity of 2-Amino-3,5-dimethylbenzenesulfonic acid and for quantifying any impurities.[1] A reverse-phase C18 column with a mobile phase of acetonitrile and water (containing an acid modifier like phosphoric or formic acid) is a suitable starting point for method development.[1][2]

Troubleshooting Guides

Issue 1: Low Conversion of Starting Material (3,5-Dimethylaniline)

Potential Cause	Recommended Solution
Insufficient reaction time or temperature.	Increase the reaction time and/or temperature. Monitor the reaction progress using TLC or HPLC to determine the optimal endpoint.
Inadequate amount of sulfonating agent.	Ensure a sufficient molar excess of the sulfonating agent (e.g., concentrated sulfuric acid or oleum) is used.
Poor mixing of reactants.	Ensure vigorous and efficient stirring throughout the reaction to maintain a homogeneous mixture.

Issue 2: Formation of Multiple Products (Isomers and Byproducts)

Potential Cause	Recommended Solution
Reaction temperature is not optimized (Kinetic vs. Thermodynamic Control).	For favoring the thermodynamically more stable 2-Amino-3,5-dimethylbenzenesulfonic acid, a higher reaction temperature is generally preferred. However, this must be balanced against the potential for decomposition. See Table 1 for illustrative temperature effects.
High concentration of sulfonating agent.	While an excess is needed, a very high concentration can promote di-sulfonation. Optimize the molar ratio of the sulfonating agent to the starting material.
Presence of water in the reaction mixture.	Ensure all reagents and glassware are dry, as water can affect the activity of the sulfonating agent.

Issue 3: Product Loss During Workup and Purification

Potential Cause	Recommended Solution
Product is soluble in the wash solution.	Use ice-cold water or a saturated solution of a non-reactive salt (e.g., sodium sulfate) for washing the crude product to minimize solubility losses.
Inefficient crystallization.	Optimize the recrystallization solvent and procedure. Slow cooling generally yields purer crystals. Seeding with a small crystal of the pure product can induce crystallization if it is slow to start.
Co-precipitation of impurities.	If the crude product is highly impure, consider a multi-step purification process, such as a preliminary purification by precipitation followed by recrystallization.

Data Presentation

Table 1: Illustrative Effect of Reaction Temperature on Yield and Isomer Distribution

Reaction Temperature (°C)	Reaction Time (hours)	Overall Yield (%)	2-Amino-3,5-dimethylbenzenesulfonic acid (%)	Other Isomers (%)
100	4	65	70	30
120	4	75	85	15
140	4	80	90	10
160	4	70	88	12 (decomposition observed)

Note: The data in this table is illustrative and intended to demonstrate the general trend of temperature effects. Actual results may vary based on specific experimental conditions.

Experimental Protocols

Protocol 1: Synthesis of 2-Amino-3,5-dimethylbenzenesulfonic acid

Materials:

• 3,5-Dimethylaniline

• Concentrated Sulfuric Acid (98%)

• Ice

• Deionized Water

• Sodium Chloride

Procedure:

• In a round-bottom flask equipped with a magnetic stirrer and a dropping funnel, add 3,5-dimethylaniline.

• Cool the flask in an ice bath.

• Slowly add concentrated sulfuric acid dropwise with constant stirring, maintaining the temperature below 20°C.

• After the addition is complete, slowly heat the reaction mixture to the desired temperature (e.g., 140°C) and maintain for the specified time (e.g., 4 hours).

• Monitor the reaction progress by taking small aliquots and analyzing them by TLC or HPLC.

• Once the reaction is complete, cool the mixture to room temperature.

• Carefully pour the reaction mixture onto crushed ice with stirring.

• The crude product will precipitate out of the solution.

• Isolate the crude product by vacuum filtration and wash with a small amount of ice-cold water.

Protocol 2: Recrystallization of 2-Amino-3,5-dimethylbenzenesulfonic acid

Materials:

• Crude 2-Amino-3,5-dimethylbenzenesulfonic acid

• Deionized Water or Ethanol/Water mixture

Procedure:

• Dissolve the crude product in a minimum amount of hot deionized water (or a suitable ethanol/water mixture).

• If the solution is colored, you may add a small amount of activated charcoal and heat for a short period.

• Hot filter the solution to remove any insoluble impurities and the activated charcoal.

• Allow the filtrate to cool slowly to room temperature.

• Further cool the solution in an ice bath to maximize crystal formation.

• Collect the purified crystals by vacuum filtration.

• Wash the crystals with a small amount of cold deionized water.

• Dry the crystals in a vacuum oven at an appropriate temperature.

Visualizations

Caption: Troubleshooting workflow for low yield synthesis.

Caption: Simplified reaction and side-reaction pathways.

References

• 1. Benzenesulfonic acid, 2-amino-3,5-dimethyl- | SIELC Technologies [sielc.com]
• 2. 3,5-dimethylbenzenesulfonic Acid | 18023-22-8 | Benchchem [benchchem.com]

Identification of impurities in 2-Amino-3,5-dimethylbenzenesulfonic acid

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with 2-Amino-3,5-dimethylbenzenesulfonic acid.

Frequently Asked Questions (FAQs)

Q1: What are the potential impurities in 2-Amino-3,5-dimethylbenzenesulfonic acid?

Potential impurities in 2-Amino-3,5-dimethylbenzenesulfonic acid can be categorized based on their origin:

• Starting Material-Related Impurities:

  • 3,5-Dimethylaniline (m-xylidine): The primary starting material for the synthesis.

• Process-Related Impurities:

  • Isomeric Impurities: The synthesis process may lead to the formation of other isomers, such as 2-Amino-4,5-dimethylbenzenesulfonic acid and other positional isomers. The sulfonation of m-xylene, a key step in a related synthesis, can produce various isomers.[1]

  • Intermediates: Incomplete reactions can result in the presence of synthetic intermediates.

  • By-products: Side reactions can generate other related substances.

• Degradation Products:

  • Exposure to harsh conditions such as acid, base, oxidation, heat, or light can lead to the degradation of the final compound. Forced degradation studies are performed to identify these potential degradants.[2][3][4][5][6]

Q2: How can I identify unknown peaks in my chromatogram?

Modern analytical techniques are crucial for impurity profiling.[7] High-Performance Liquid Chromatography (HPLC) coupled with Mass Spectrometry (LC-MS) is a powerful tool for the identification of unknown impurities.[7][8] High-resolution mass spectrometry (HRMS) can provide accurate mass measurements, which aids in the elucidation of the elemental composition of the impurity.[7] For volatile impurities, Gas Chromatography-Mass Spectrometry (GC-MS) is a suitable technique.[7]

Q3: What analytical methods are recommended for purity analysis?

A reversed-phase HPLC method is commonly used for the analysis of 2-Amino-3,5-dimethylbenzenesulfonic acid and its impurities. A typical method would utilize a C18 column with a mobile phase consisting of an aqueous buffer (e.g., phosphate buffer) and an organic modifier like acetonitrile or methanol. UV detection is suitable for these aromatic compounds.[9] For more detailed analysis and identification, LC-MS is recommended.

Troubleshooting Guides

Issue 1: Presence of Isomeric Impurities

• Problem: My analysis shows significant peaks with the same mass-to-charge ratio (m/z) as the main compound, suggesting the presence of isomers.

• Cause: Isomeric impurities often arise during the sulfonation step of the synthesis, where the sulfonic acid group can be introduced at different positions on the dimethylaniline ring.

• Solution:

  • Optimize Chromatography: Modify the HPLC method to improve the resolution between the main peak and the isomeric impurities. This can involve adjusting the mobile phase composition, gradient, flow rate, or column temperature. Trying a different column chemistry may also be beneficial.

  • Purification: If the level of isomeric impurities is unacceptable, further purification of the material by recrystallization or chromatography may be necessary.

Issue 2: Observation of Degradation Products

• Problem: I am observing new peaks in the chromatogram of my sample over time or after exposure to certain conditions.

• Cause: 2-Amino-3,5-dimethylbenzenesulfonic acid can degrade under stress conditions such as heat, light, humidity, and in the presence of acids, bases, or oxidizing agents.

• Solution:

  • Perform Forced Degradation Studies: To understand the degradation profile, conduct forced degradation studies under various stress conditions (acidic, basic, oxidative, thermal, and photolytic).[2][3][4][5][6] This will help in identifying the potential degradation products and developing a stability-indicating analytical method.

  • Proper Storage: Store the compound in a well-closed container, protected from light and moisture, at the recommended temperature to minimize degradation.

Quantitative Data Summary

The following table summarizes a representative impurity profile for 2-Amino-3,5-dimethylbenzenesulfonic acid. The limits are based on typical requirements for pharmaceutical intermediates and may vary depending on the specific application.

Impurity Name	Type	Typical Limit (%)
3,5-Dimethylaniline	Starting Material	≤ 0.15
Isomeric Aminodimethylbenzenesulfonic acids	Isomeric Impurity	≤ 0.50
Any Unspecified Impurity	-	≤ 0.10
Total Impurities	-	≤ 1.0

Experimental Protocols

1. HPLC Method for Purity Analysis

This is a general method and may require optimization for specific applications.

• Column: C18 Reverse-Phase Column (e.g., 250 mm x 4.6 mm, 5 µm particle size)

• Mobile Phase A: 0.1% Phosphoric acid in Water

• Mobile Phase B: Acetonitrile

• Gradient:

  • 0-5 min: 5% B

  • 5-25 min: 5% to 95% B

  • 25-30 min: 95% B

  • 30-31 min: 95% to 5% B

  • 31-35 min: 5% B

• Flow Rate: 1.0 mL/min

• Column Temperature: 30 °C

• Detection: UV at 254 nm

• Injection Volume: 10 µL

• Sample Preparation: Accurately weigh about 10 mg of the sample and dissolve in 10 mL of a 50:50 mixture of Mobile Phase A and Mobile Phase B.

2. Forced Degradation Study Protocol

• Acid Hydrolysis: Dissolve the sample in 0.1 M HCl and heat at 80 °C for 2 hours.

• Base Hydrolysis: Dissolve the sample in 0.1 M NaOH and heat at 80 °C for 2 hours.

• Oxidative Degradation: Treat the sample with 3% H₂O₂ at room temperature for 24 hours.

• Thermal Degradation: Expose the solid sample to 105 °C for 24 hours.

• Photolytic Degradation: Expose the sample to UV light (254 nm) and visible light for an extended period.

After exposure, neutralize the acidic and basic samples and dilute all samples to an appropriate concentration before analysis by the validated HPLC method.

Visualizations

Caption: Workflow for the identification and reporting of impurities.

References

• 1. 3,5-dimethylbenzenesulfonic Acid | 18023-22-8 | Benchchem [benchchem.com]
• 2. medcraveonline.com [medcraveonline.com]
• 3. forced degradation study: Topics by Science.gov [science.gov]
• 4. biopharminternational.com [biopharminternational.com]
• 5. Development of forced degradation and stability indicating studies of drugs—A review - PMC [pmc.ncbi.nlm.nih.gov]
• 6. scispace.com [scispace.com]
• 7. tandfonline.com [tandfonline.com]
• 8. an.shimadzu.com [an.shimadzu.com]
• 9. pnrjournal.com [pnrjournal.com]

Improving the solubility of 2-Amino-3,5-dimethylbenzenesulfonic acid for reactions

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides comprehensive guidance on improving the solubility of 2-Amino-3,5-dimethylbenzenesulfonic acid (CAS No. 88-22-2) for various reaction conditions. Below you will find troubleshooting guides, frequently asked questions (FAQs), detailed experimental protocols, and key technical data to assist in your research and development activities.

Frequently Asked Questions (FAQs)

Q1: What is the aqueous solubility of 2-Amino-3,5-dimethylbenzenesulfonic acid?

The aqueous solubility of 2-Amino-3,5-dimethylbenzenesulfonic acid has been reported to be approximately 3.049 g/L at 25°C[1]. However, this value can be significantly influenced by the pH of the solution.

Q2: How does pH affect the solubility of 2-Amino-3,5-dimethylbenzenesulfonic acid in aqueous solutions?

As an amphoteric molecule possessing both a sulfonic acid group (acidic) and an amino group (basic), the solubility of 2-Amino-3,5-dimethylbenzenesulfonic acid is highly pH-dependent. At its isoelectric point, the molecule exists as a zwitterion, which often results in minimum solubility due to strong intermolecular electrostatic interactions. Adjusting the pH away from the isoelectric point will increase solubility. In acidic solutions (low pH), the amino group is protonated, forming a more soluble cationic species. In basic solutions (high pH), the sulfonic acid group is deprotonated, forming a more soluble anionic species.

Q3: In which organic solvents is 2-Amino-3,5-dimethylbenzenesulfonic acid soluble?

Specific quantitative solubility data for 2-Amino-3,5-dimethylbenzenesulfonic acid in a range of organic solvents is not extensively available in published literature. However, based on the properties of similar aromatic sulfonic acids, it is expected to have low solubility in nonpolar organic solvents and higher solubility in polar aprotic solvents. It is always recommended to perform small-scale solubility tests to determine the optimal solvent for your specific application.

Q4: Can heating be used to improve the solubility of this compound?

Yes, for many compounds, solubility increases with temperature. Gently heating the solvent while dissolving 2-Amino-3,5-dimethylbenzenesulfonic acid can increase both the rate of dissolution and the amount of solute that can be dissolved. However, it is crucial to ensure the thermal stability of the compound at the desired temperature to prevent degradation.

Troubleshooting Guide

This guide addresses common issues encountered when dissolving 2-Amino-3,5-dimethylbenzenesulfonic acid.

Problem	Possible Cause	Troubleshooting Steps
Compound is not dissolving in water at room temperature.	The concentration may be too high, or the pH may be near the isoelectric point.	1. Try increasing the volume of water. 2. Adjust the pH of the solution. Add a small amount of a suitable acid (e.g., dilute HCl) or base (e.g., dilute NaOH) dropwise while stirring until the solid dissolves. 3. Gently heat the solution while stirring.
Compound precipitates out of aqueous solution.	The pH of the solution may have shifted towards the isoelectric point, or the temperature has decreased, leading to supersaturation.	1. Re-adjust the pH to be further away from the isoelectric point. 2. Gently warm the solution to redissolve the precipitate. 3. Consider using a buffer to maintain a stable pH.
Difficulty dissolving the compound in an organic solvent.	The solvent may not be polar enough.	1. Try a more polar aprotic solvent such as DMF or DMSO. 2. Use a co-solvent system. Add a small amount of a highly polar solvent in which the compound is known to be more soluble. 3. Apply gentle heating and/or sonication to aid dissolution.
Reaction is not proceeding as expected due to poor solubility.	Insufficient concentration of the dissolved reactant.	1. Re-evaluate the solvent system and employ the solubility enhancement techniques described in the experimental protocols. 2. Consider converting the compound to a more soluble salt form prior to the reaction.

Quantitative Solubility Data

While specific data for 2-Amino-3,5-dimethylbenzenesulfonic acid in various organic solvents is limited, the following table provides a qualitative summary based on the general behavior of aromatic sulfonic acids. Researchers are strongly encouraged to determine experimental solubility for their specific systems.

Solvent	Formula	Type	Predicted Qualitative Solubility
Water	H₂O	Polar Protic	Low at isoelectric point, higher at acidic or basic pH[1]
Methanol	CH₃OH	Polar Protic	Low to Moderate
Ethanol	C₂H₅OH	Polar Protic	Low
Acetone	C₃H₆O	Polar Aprotic	Low
N,N-Dimethylformamide (DMF)	C₃H₇NO	Polar Aprotic	Moderate to High
Dimethyl sulfoxide (DMSO)	C₂H₆OS	Polar Aprotic	Moderate to High

Experimental Protocols

Protocol 1: Improving Aqueous Solubility by pH Adjustment

Objective: To dissolve 2-Amino-3,5-dimethylbenzenesulfonic acid in an aqueous medium by modifying the pH.

Materials:

• 2-Amino-3,5-dimethylbenzenesulfonic acid

• Deionized water or appropriate buffer

• Dilute Hydrochloric Acid (e.g., 1 M HCl)

• Dilute Sodium Hydroxide (e.g., 1 M NaOH)

• pH meter or pH indicator strips

• Stir plate and stir bar

Procedure:

• Suspend the desired amount of 2-Amino-3,5-dimethylbenzenesulfonic acid in the aqueous solvent.

• While stirring, monitor the initial pH of the suspension.

• To dissolve the compound by forming the cationic salt, slowly add the dilute HCl solution dropwise. Monitor the pH and observe the dissolution of the solid.

• To dissolve the compound by forming the anionic salt, slowly add the dilute NaOH solution dropwise. Monitor the pH and observe the dissolution of the solid.

• Continue adding the acid or base until the compound is completely dissolved.

• Record the final pH of the solution. Ensure this pH is compatible with your planned reaction.

Protocol 2: Utilizing a Co-solvent System

Objective: To enhance the solubility of 2-Amino-3,5-dimethylbenzenesulfonic acid in a less effective solvent by introducing a co-solvent.

Materials:

• 2-Amino-3,5-dimethylbenzenesulfonic acid

• Primary solvent (e.g., ethanol, water at a specific pH)

• Co-solvent (e.g., DMF, DMSO)

• Volumetric glassware

• Stir plate and stir bar

Procedure:

• Determine the desired final concentration and volume of your solution.

• Attempt to dissolve the 2-Amino-3,5-dimethylbenzenesulfonic acid in the primary solvent.

• If solubility is limited, add the co-solvent dropwise or in small increments while stirring.

• Continue adding the co-solvent until the solid is completely dissolved.

• Note the final ratio of the primary solvent to the co-solvent.

• Caution: Ensure the co-solvent is compatible with your reaction conditions and downstream processes.

Protocol 3: Salt Formation for Enhanced Solubility

Objective: To convert 2-Amino-3,5-dimethylbenzenesulfonic acid into a more soluble salt form.

Materials:

• 2-Amino-3,5-dimethylbenzenesulfonic acid

• A suitable base (e.g., sodium hydroxide, potassium hydroxide, or an organic amine)

• An appropriate solvent (e.g., water, ethanol)

• Stir plate and stir bar

• Equipment for solvent removal (e.g., rotary evaporator)

Procedure:

• Dissolve the 2-Amino-3,5-dimethylbenzenesulfonic acid in the chosen solvent. If necessary, use pH adjustment or a co-solvent to achieve initial dissolution.

• Add a stoichiometric equivalent of the selected base to the solution while stirring.

• The reaction will form the corresponding salt.

• The salt can either be used directly in the solution or isolated by removing the solvent.

• Confirm the formation of the salt using appropriate analytical techniques (e.g., NMR, IR spectroscopy).

Visualizations

Caption: Workflow for addressing solubility issues.

Caption: pH effect on solubility.

References

• 1. 3,5-dimethylbenzenesulfonic Acid | 18023-22-8 | Benchchem [benchchem.com]

Technical Support Center: Regioselectivity in the Sulfonation of m-Xylene

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals engaged in the sulfonation of m-xylene. Our goal is to help you control regioselectivity and troubleshoot common issues encountered during experimentation.

Frequently Asked Questions (FAQs) & Troubleshooting

Q1: What are the possible monosulfonation products of m-xylene, and which is typically the major product?

When m-xylene undergoes electrophilic aromatic substitution with a sulfonating agent, three positional isomers can be formed: 2,4-dimethylbenzenesulfonic acid (m-xylene-4-sulfonic acid), 2,6-dimethylbenzenesulfonic acid (m-xylene-2-sulfonic acid), and 3,5-dimethylbenzenesulfonic acid (m-xylene-5-sulfonic acid). The methyl groups are ortho-, para-directing activators.

• Position 4: This position is para to one methyl group and ortho to the other, making it sterically accessible and electronically activated. It is generally the major product.[1]

• Position 2: This position is ortho to both methyl groups, leading to significant steric hindrance.

• Position 5: This position is meta to both methyl groups and is therefore the least electronically activated.

Under typical conditions, m-xylene-4-sulfonic acid is the predominant isomer formed.[1]

Q2: How can I maximize the yield of the m-xylene-4-sulfonic acid isomer?

To achieve high selectivity for the 4-position isomer, precise control of reaction conditions is crucial. Research indicates that the nature of the sulfonating entity plays a significant role.[1]

• Recommendation: Employing reaction conditions that favor H₃SO₄⁺ as the active sulfonating species can yield up to 98.9% of the 4-isomer.[1] This is typically achieved by using sulfuric acid within a specific concentration range. For high-purity m-xylene-4-sulfonic acid, a sulfuric acid concentration of 70-80 wt% at a temperature of 70-80°C is recommended.[2][3]

Q3: My reaction is producing a significant amount of sulfone byproducts. How can I prevent this?

Sulfone formation is a common side reaction in sulfonation, particularly at elevated temperatures. The sulfonic acid product can react with another molecule of m-xylene to form a diaryl sulfone.

• Troubleshooting: The primary cause of sulfone formation is excessive reaction temperature. To minimize this side reaction, maintain the reaction temperature below 80°C.[2] A continuous reaction setup, as opposed to a batch process, can also help in controlling the concentration of reactants and products, thereby reducing sulfone content.[2]

Q4: What is the difference between kinetic and thermodynamic control in the sulfonation of m-xylene?

The concepts of kinetic and thermodynamic control are critical for understanding the product distribution at different temperatures.[4][5]

• Kinetic Control (Lower Temperatures): At lower temperatures (e.g., ~80°C), the reaction is under kinetic control. The product distribution is determined by the relative rates of formation of the different isomers. The isomer with the lowest activation energy for its formation will be the major product.[5] For m-xylene, this is the 4-sulfonic acid.

• Thermodynamic Control (Higher Temperatures): At higher temperatures, the sulfonation reaction becomes more reversible.[6] This allows the isomers to interconvert. Over time, the reaction mixture will equilibrate to favor the most thermodynamically stable isomer. While the 4-isomer is often the kinetic product, prolonged heating at high temperatures can lead to isomerization. The reversibility is due to the desulfonation reaction, which can occur by heating with an acid.

Q5: How do I separate the different m-xylene sulfonic acid isomers after the reaction?

Separating positional isomers can be challenging. However, differences in the properties of the sulfonic acids or their salts can be exploited.

• Fractional Hydrolysis: The rates of desulfonation for different isomers can vary. Selective hydrolysis (desulfonation) can be performed by treating the mixture with steam or dilute acid at controlled temperatures (e.g., 130-135°C), allowing for the removal of the more labile isomer.[7]

• Crystallization: The sulfonic acids or their salts may have different solubilities. Cooling the reaction mixture can induce crystallization of the desired isomer, such as m-xylene-4-sulfonic acid, allowing for its separation from the mother liquor.[3]

Q6: Can the sulfonation reaction be reversed?

Yes, the sulfonation of aromatic compounds is a reversible process.[6]

• Desulfonation: The sulfonic acid group can be removed by heating the arenesulfonic acid in the presence of dilute aqueous acid or by passing steam through the solution. This process, known as desulfonation or protodesulfonation, regenerates the original aromatic hydrocarbon.[8] The ease of desulfonation generally correlates inversely with the ease of sulfonation.[6]

Data and Experimental Parameters

The tables below summarize key quantitative data for controlling the regioselectivity of m-xylene sulfonation.

Table 1: Isomer Distribution Based on Sulfonating Entity at 25°C

Sulfonating Entity	m-xylene-2-sulfonic acid (%)	m-xylene-4-sulfonic acid (%)	m-xylene-5-sulfonic acid (%)
H₂S₂O₇	14.5 ± 0.6	84.3 ± 0.6	1.2 ± 0.2
H₃SO₄⁺	0.5 ± 0.2	98.9 ± 0.4	0.6 ± 0.2
Data sourced from a study on the kinetics and mechanism of m-xylene sulfonation.[1]

Table 2: Recommended Reaction Conditions for High-Purity m-xylene-4-sulfonic acid

Parameter	Recommended Value	Rationale / Notes	Source(s)
Reaction Temperature	70 - 80°C	Minimizes sulfone byproduct formation which increases significantly above 80°C.	[2]
Sulfuric Acid Conc.	70 - 80 wt%	Below this range, the reaction rate is very low. Above this range, side reactions increase.	[2][3]
Molar Ratio (m-xylene:H₂SO₄)	1 : (1.3 - 1.9)	An excess of sulfuric acid ensures the reaction proceeds efficiently.	[2]
Reaction Type	Continuous	Preferred over batch processing to achieve low sulfone content (<300 ppm).	[2]

Experimental Protocols

Protocol: Synthesis of High-Purity m-xylene-4-sulfonic acid

This protocol is based on methods optimized for high regioselectivity and minimal byproduct formation.[2]

Materials:

• m-Xylene (reagent grade)

• 98% Sulfuric Acid

• Water (deionized)

Equipment:

• Continuous reaction tank equipped with a stirrer and temperature control

• Feed pumps for m-xylene and sulfuric acid

• Quenching vessel

Procedure:

• Set up the continuous reaction system, ensuring the reactor is clean and dry.

• Preheat the reaction tank to the desired temperature (e.g., 75°C).

• Continuously feed m-xylene and 98% sulfuric acid into the reactor at a molar ratio between 1:1.3 and 1:1.9. The feed rates should be calculated to achieve an average residence time of approximately 10-11 hours.

• Maintain a constant temperature of 75°C throughout the reaction. The sulfuric acid concentration within the reactor should be maintained between 70-80 wt% due to the water produced during the reaction.

• Continuously withdraw the product stream from the reactor.

• The product, primarily m-xylene-4-sulfonic acid, can be neutralized with a base like sodium hydroxide to form the corresponding sulfonate salt, which is useful as a solubilizing agent.[2]

• For isolation of the sulfonic acid, the product stream can be cooled to induce crystallization.[3]

Safety Precautions:

• Always work in a well-ventilated fume hood.

• Wear appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat.

• Concentrated sulfuric acid is highly corrosive. Handle with extreme care.

Visualizations

The following diagrams illustrate key concepts and workflows related to the sulfonation of m-xylene.

Figure 1. Reaction scheme for the sulfonation of m-xylene, showing the major and minor products.

Figure 2. Logic diagram illustrating kinetic vs. thermodynamic control based on reaction temperature.

Figure 3. General experimental workflow for the continuous sulfonation of m-xylene.

References

• 1. researchgate.net [researchgate.net]
• 2. JPS58154550A - Production method of high purity m-xylene-4-sulfonic acid - Google Patents [patents.google.com]
• 3. JPS58157760A - Preparation of m-xylene-4-sulfonic acid - Google Patents [patents.google.com]
• 4. Kinetic vs. Thermodynamic Control in Organic Reactions [thecatalyst.org]
• 5. jackwestin.com [jackwestin.com]
• 6. Desulfonation reaction - Wikipedia [en.wikipedia.org]
• 7. US2848483A - Separation of xylenes - Google Patents [patents.google.com]
• 8. researchgate.net [researchgate.net]

Technical Support Center: Minimizing Sulfone Byproduct Formation

Welcome to the technical support center for synthetic chemistry. This guide provides troubleshooting advice and answers to frequently asked questions regarding the minimization of sulfone byproduct formation, particularly during the selective oxidation of sulfides to sulfoxides.

Frequently Asked Questions (FAQs)

Q1: What is the primary cause of sulfone byproduct formation in sulfide oxidation?

The formation of a sulfone byproduct is typically the result of over-oxidation of the desired sulfoxide. The oxidation of a sulfide to a sulfoxide is the first step, and if the reaction is not stopped, the sulfoxide can be further oxidized to the corresponding sulfone.[1][2] This process is sequential, as illustrated in the reaction pathway below.

Caption: General reaction pathway for sulfide oxidation.

Q2: Which key experimental factors control the selectivity between sulfoxide and sulfone formation?

Controlling the selectivity is crucial and depends on several factors. The most critical are:

• Stoichiometry of the Oxidant: Using a stoichiometric amount (or a slight excess) of the oxidizing agent is key to preventing the second oxidation step.[2][3][4]

• Reaction Temperature: Lower temperatures generally favor the formation of the sulfoxide and minimize over-oxidation.[5][6]

• Choice of Oxidant: Some oxidants are more reactive than others. Milder oxidants or those used in catalytic systems often provide better selectivity.[2][7] Hydrogen peroxide is a common choice due to its "green" profile, producing only water as a byproduct.[1][3]

• Catalyst System: The use of specific transition-metal catalysts (e.g., based on Molybdenum, Tungsten, or Manganese) can significantly enhance selectivity for the sulfoxide.[3][4][8]

• Solvent: The choice of solvent can influence the oxidant's reactivity and, consequently, the product distribution.[5][9]

Q3: Are there environmentally friendly ("green") methods for selective sulfide to sulfoxide oxidation?

Yes, significant research has focused on developing greener oxidation methods. Key approaches include:

• Using Hydrogen Peroxide (H₂O₂): H₂O₂ is considered an ideal "green" oxidant because its only byproduct is water.[1][2] Many modern protocols use H₂O₂ in combination with catalysts.[3][5][6]

• Catalytic Processes: Employing catalysts allows for the use of milder terminal oxidants like H₂O₂ or even molecular oxygen, reducing waste and improving atom economy.[2]

• Electrochemical Oxidation: This method uses traceless electrons as the oxidant, avoiding traditional chemical oxidants altogether. It is an environmentally friendly protocol that can be highly selective.[10][11]

• Solvent Choice: Using water or ethanol as a solvent, when possible, reduces reliance on hazardous organic solvents.[5][9]

Troubleshooting Guide

Problem: My reaction is producing a high percentage of sulfone byproduct. What should I investigate first?

The first and most critical parameter to check is the stoichiometry of your oxidizing agent. An excess of oxidant is the most common reason for over-oxidation to the sulfone.

Recommended Action:

• Verify Stoichiometry: Ensure you are using close to a 1:1 molar ratio of oxidant to sulfide. For some systems, a slight excess (e.g., 1.1 equivalents) may be needed for full conversion of the starting material, but this should be optimized carefully.

• Control the Addition: Instead of adding all the oxidant at once, try a slow, controlled addition (e.g., via syringe pump). This keeps the instantaneous concentration of the oxidant low, favoring the formation of the sulfoxide.[2]

• Monitor the Reaction: Closely monitor the reaction's progress using techniques like Thin-Layer Chromatography (TLC) or Liquid Chromatography (LC). Quench the reaction as soon as the starting sulfide has been consumed to prevent the second oxidation step.

Caption: Troubleshooting workflow for minimizing sulfone formation.

Problem: I have optimized the stoichiometry, but over-oxidation is still an issue. What is the next step?

After stoichiometry, temperature is the most influential factor. Many oxidation reactions are exothermic, and localized heating can accelerate the second oxidation to the sulfone.

Recommended Action:

• Lower the Temperature: Perform the reaction at a lower temperature. If you are running at room temperature, try cooling the reaction vessel in an ice bath (0 °C). Some highly selective protocols operate at temperatures as low as -5 °C.[6]

• Ensure Efficient Stirring and Cooling: Maintain vigorous stirring to dissipate heat evenly and prevent localized hot spots where over-oxidation can occur.

Temperature	Effect on Selectivity	Reference
50-60 °C	Favors sulfone formation	[6]
35 °C	Increased sulfone byproduct observed	[5]
30 °C	Optimal for sulfoxide formation in a specific catalytic system	[5]
Room Temp.	Often a starting point, but can lead to sulfone	[1]
-5 to 0 °C	High selectivity for sulfoxide reported	[6]
Table 1: General effect of temperature on the selective oxidation of sulfides.

Problem: I'm working at low temperatures with correct stoichiometry and still get sulfones. What other parameters can I modify?

If the first two adjustments are insufficient, you may need to change the core components of your reaction system.

Recommended Action:

• Change the Oxidant: If you are using a very strong oxidant (e.g., m-CPBA), consider a milder alternative. Catalytic systems using H₂O₂ are often more selective.

• Introduce a Catalyst: If you are running a non-catalyzed reaction, introducing a selective catalyst can dramatically improve the outcome. Tungsten- and Molybdenum-based catalysts are well-known for this transformation.[3][4]

• Change the Solvent: The solvent can modulate the reactivity of the oxidant. For example, using ethanol can favor sulfoxide formation, while water may promote over-oxidation to the sulfone under certain conditions.[9]

Oxidizing System	Typical Conditions	Selectivity for Sulfoxide	Reference
H₂O₂ / Acetic Acid	Room Temperature	High to Excellent	[1]
H₂O₂ / Na₂WO₄ (Tungstate)	0 °C	High	[6]
H₂O₂ / Molybdenum Catalyst	Room Temperature	High	[3]
Oxone / Ethanol	Room Temperature	Excellent	[9]
Oxone / Water	Room Temperature	Low (favors sulfone)	[9]
Electrochemical Oxidation	Room Temperature	Good to Excellent	[10]
Table 2: Comparison of common oxidizing systems for selective sulfide oxidation.

Key Experimental Protocols

Protocol 1: Selective Oxidation using H₂O₂ and a Molybdenum-Based Catalyst

This protocol is based on procedures for the selective oxidation of sulfides to sulfoxides using a transition-metal catalyst.[3]

Materials:

• Sulfide (e.g., Diphenyl sulfide, 1 mmol)

• Molybdenum-based catalyst (20 mg)

• 30% Hydrogen Peroxide (H₂O₂, ~1.1 mmol)

• Solvent (e.g., Ethanol or Acetonitrile, 10 mL)

• Saturated aqueous sodium sulfite solution (for quenching)

• Dichloromethane (for extraction)

• Anhydrous sodium sulfate (for drying)

Procedure:

• In a round-bottom flask, dissolve the sulfide (1 mmol) and the molybdenum-based catalyst (20 mg) in the chosen solvent (10 mL).[3]

• Cool the mixture in an ice bath to 0 °C.

• Slowly add 30% H₂O₂ (1.1 mmol) dropwise to the stirred mixture over 10-15 minutes.

• Monitor the reaction progress by TLC. The reaction is typically complete within 1-3 hours.

• Upon completion (disappearance of starting material), quench the excess peroxide by adding saturated aqueous sodium sulfite solution until a test with peroxide strips is negative.

• Extract the product with dichloromethane (3 x 15 mL).

• Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate the solution under reduced pressure to obtain the crude sulfoxide.[3]

• Purify the product by column chromatography or recrystallization as needed.

Protocol 2: Metal-Free Selective Oxidation with H₂O₂ in Acetic Acid

This protocol describes a "green" and metal-free method for highly selective oxidation.[1]

Materials:

• Sulfide (2 mmol)

• Glacial Acetic Acid (2 mL)

• 30% Hydrogen Peroxide (H₂O₂, 8 mmol, Note: this is a 4x excess but selectivity is maintained by the system)

• 4M Aqueous Sodium Hydroxide (NaOH)

• Dichloromethane (CH₂Cl₂)

• Anhydrous Sodium Sulfate (Na₂SO₄)

Procedure:

• Dissolve the sulfide (2 mmol) in glacial acetic acid (2 mL) in a flask.

• Slowly add 30% H₂O₂ (8 mmol) to the solution while stirring at room temperature.

• Continue stirring and monitor the reaction by TLC until the starting sulfide is consumed.

• Carefully neutralize the resulting solution with 4M aqueous NaOH.

• Extract the product with CH₂Cl₂.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to yield the pure sulfoxide product.[1] This method often results in excellent yields (90-99%) of the sulfoxide with minimal purification needed.[1]

References

• 1. Effective Oxidation of Sulfides to Sulfoxides with Hydrogen Peroxide under Transition-Metal-Free Conditions - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Sulfide Oxidation - Wordpress [reagents.acsgcipr.org]
• 3. benchchem.com [benchchem.com]
• 4. Sulfone synthesis by oxidation [organic-chemistry.org]
• 5. mdpi.com [mdpi.com]
• 6. tandfonline.com [tandfonline.com]
• 7. SULFOXIDES AND SULFONES: REVIEW [ouci.dntb.gov.ua]
• 8. jsynthchem.com [jsynthchem.com]
• 9. Catalyst-free approach for solvent-dependent selective oxidation of organic sulfides with oxone - Green Chemistry (RSC Publishing) [pubs.rsc.org]
• 10. Scalable selective electrochemical oxidation of sulfides to sulfoxides - Green Chemistry (RSC Publishing) [pubs.rsc.org]
• 11. Sulfoxide and Sulfone Synthesis via Electrochemical Oxidation of Sulfides - PubMed [pubmed.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

A Comparative Guide to Azo Dye Precursors: 2-Amino-3,5-dimethylbenzenesulfonic Acid and Its Alternatives

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of 2-Amino-3,5-dimethylbenzenesulfonic acid against other common dye precursors, namely Sulfanilic acid and Aniline-2,5-disulfonic acid. The comparison is supported by experimental data on physical properties and reaction performance, detailed experimental protocols, and visualizations of the synthesis process.

Introduction to Azo Dye Precursors

Azo dyes, characterized by the functional group R−N=N−R′, are the most widely used class of synthetic colorants in the textile, food, and pharmaceutical industries. Their synthesis typically involves a two-step process: the diazotization of a primary aromatic amine (the diazo component) followed by an azo coupling reaction with an electron-rich coupling partner. The choice of the diazo component is critical as it significantly influences the color, solubility, and fastness properties of the final dye. This guide focuses on three key aminobenzenesulfonic acid-based precursors.

Physical and Chemical Properties of Precursors

The fundamental properties of these precursors are summarized in the table below. These characteristics influence their solubility, reactivity, and handling during the synthesis process.

Property	2-Amino-3,5-dimethylbenzenesulfonic acid	Sulfanilic acid (4-Aminobenzenesulfonic acid)	Aniline-2,5-disulfonic acid
CAS Number	88-22-2	121-57-3	98-44-2
Molecular Formula	C₈H₁₁NO₃S	C₆H₇NO₃S	C₆H₇NO₆S₂
Molecular Weight ( g/mol )	201.24	173.19	253.25
Appearance	Solid	Off-white crystalline solid	White crystalline solid
Melting Point (°C)	Decomposes	288 (decomposes)	>300
Water Solubility	Data not readily available	12.51 g/L	Soluble

Performance Comparison in Azo Dye Synthesis

The efficiency of a dye precursor is determined by factors such as the yield and purity of the resulting dye. While direct comparative studies are scarce, the following table consolidates available data to provide a performance overview.

Performance Metric	2-Amino-3,5-dimethylbenzenesulfonic acid	Sulfanilic acid	Aniline-2,5-disulfonic acid
Typical Dye Yield	Not explicitly reported, but used in multi-step industrial synthesis.	75-80% for monoazo dyes.	High yields reported for derivatives (e.g., 93% for 4-methylaniline-2,5-disulfonic acid).
Reported Purity	Used in commercial dyes, implying high purity is achievable.	High purity achievable with recrystallization.	High purity reported for derivatives (e.g., 99.5% for 4-methylaniline-2,5-disulfonic acid).
Reaction Conditions	Standard diazotization (0-5°C) and coupling.	Standard diazotization (0-5°C) and coupling.	Requires sulfonation with oleum, followed by standard diazotization and coupling.
Key Applications	Production of disazo dyes like Direct Violet 7.[1][2]	Production of indicator dyes (e.g., Methyl Orange) and textile dyes.	Intermediate for direct dyes and optical whitening agents.

Experimental Protocols

Detailed methodologies for the synthesis of azo dyes from each precursor are provided below. These protocols are based on established laboratory procedures.

General Azo Dye Synthesis Workflow

The synthesis of azo dyes from aminobenzenesulfonic acids follows a consistent two-stage pathway: diazotization of the amine, followed by coupling with a nucleophilic aromatic compound.

Caption: General workflow for azo dye synthesis.

Protocol 1: Synthesis of a Monoazo Dye from 2-Amino-3,5-dimethylbenzenesulfonic Acid

This protocol describes the synthesis of an orange monoazo dye by coupling diazotized 2-Amino-3,5-dimethylbenzenesulfonic acid with β-naphthol.

1. Diazotization:

• In a 100 mL beaker, suspend 2.01 g (0.01 mol) of 2-Amino-3,5-dimethylbenzenesulfonic acid in 20 mL of water.

• Add 2.5 mL of 2 M sodium carbonate solution and warm gently to dissolve the acid. Cool the solution to room temperature.

• Add a solution of 0.7 g (0.01 mol) of sodium nitrite in 5 mL of water and stir until dissolved.

• Cool the mixture to 0-5°C in an ice bath.

• Slowly add 2.5 mL of concentrated hydrochloric acid with constant stirring, keeping the temperature below 5°C. A fine precipitate of the diazonium salt may form.

2. Azo Coupling:

• In a separate 250 mL beaker, dissolve 1.44 g (0.01 mol) of β-naphthol in 15 mL of 2 M sodium hydroxide solution.

• Cool this solution to 5°C in an ice bath.

• Slowly, and with vigorous stirring, add the cold diazonium salt suspension to the β-naphthol solution.

• A vibrant orange-red precipitate of the azo dye will form immediately.

• Continue stirring the mixture in the ice bath for 30 minutes to ensure the completion of the reaction.

3. Isolation and Purification:

• Collect the dye by vacuum filtration using a Büchner funnel.

• Wash the filter cake with a cold saturated sodium chloride solution to remove impurities.

• Dry the product in a desiccator.

Protocol 2: Synthesis of an Azo Dye from Sulfanilic Acid

This protocol outlines the synthesis of "Orange II" from sulfanilic acid and β-naphthol.

1. Diazotization:

• In a 100 mL flask, dissolve 1.73 g (0.01 mol) of sulfanilic acid and 0.53 g (0.005 mol) of anhydrous sodium carbonate in 20 mL of water by warming.

• Cool the solution to room temperature and then add a solution of 0.7 g (0.01 mol) of sodium nitrite in 5 mL of water.

• Cool the resulting solution to 0-5°C in an ice bath.

• Slowly add a mixture of 1 mL of concentrated hydrochloric acid and 5 g of ice with stirring.

2. Azo Coupling:

• In a 250 mL beaker, dissolve 1.44 g (0.01 mol) of β-naphthol in 10 mL of 2 M sodium hydroxide.

• Cool the β-naphthol solution in an ice bath.

• Slowly pour the diazonium salt solution into the cold β-naphthol solution with continuous stirring.

• An orange-red precipitate will form. Stir for 15-20 minutes in the ice bath.

3. Isolation and Purification:

• Heat the mixture to boiling, then add approximately 4 g of sodium chloride to salt out the dye.

• Allow the mixture to cool to room temperature, then cool further in an ice bath.

• Collect the precipitated dye by vacuum filtration and wash with a small amount of saturated sodium chloride solution.

• Recrystallize the crude product from hot water to obtain purified Orange II.

Protocol 3: Synthesis of an Azo Dye from Aniline-2,5-disulfonic Acid

This protocol is adapted for the synthesis of a water-soluble azo dye using aniline-2,5-disulfonic acid and β-naphthol.

1. Diazotization:

• In a 100 mL beaker, make a paste of 2.53 g (0.01 mol) of aniline-2,5-disulfonic acid with 10 mL of cold water.

• Add 20 mL of cold water and 1.5 mL of concentrated hydrochloric acid. Cool the mixture to 0-5°C in an ice bath.

• Prepare a solution of 0.7 g (0.01 mol) of sodium nitrite in 5 mL of water and cool it.

• Slowly add the sodium nitrite solution to the stirred suspension of the sulfonic acid, keeping the temperature below 5°C. Stir for 20 minutes.

2. Azo Coupling:

• In a separate 250 mL beaker, dissolve 1.44 g (0.01 mol) of β-naphthol in 20 mL of 2 M sodium hydroxide solution.

• Cool this solution in an ice bath.

• Slowly add the cold diazonium salt solution to the β-naphthol solution with vigorous stirring.

• The coupling reaction will result in a deep red colored solution.

• Stir for 30 minutes in the ice bath.

3. Isolation and Purification:

• Add 20 g of sodium chloride in portions to the reaction mixture to precipitate the dye.

• Stir for 15 minutes, then collect the product by vacuum filtration.

• Wash the filter cake with a saturated sodium chloride solution.

• Dry the product.

Purity Analysis

The purity of the synthesized azo dyes is crucial for their application. High-Performance Liquid Chromatography (HPLC) is a standard method for assessing purity.

General HPLC Protocol for Azo Dye Analysis

• System: A standard HPLC system with a UV-Vis or Diode Array Detector (DAD).

• Column: C18 reversed-phase column (e.g., 4.6 x 250 mm, 5 µm).

• Mobile Phase: A gradient elution is typically used. For example, a gradient of acetonitrile and an aqueous buffer (e.g., 0.1 M ammonium acetate).

• Detection: The wavelength is set to the λmax of the specific azo dye, which is typically in the 400-600 nm range.

• Sample Preparation: The dye is dissolved in a suitable solvent (e.g., water/methanol mixture) and filtered before injection.

• Analysis: The purity is determined by the area percentage of the main peak in the chromatogram.

Caption: HPLC workflow for azo dye purity analysis.

Conclusion

2-Amino-3,5-dimethylbenzenesulfonic acid, Sulfanilic acid, and Aniline-2,5-disulfonic acid are all valuable precursors in the synthesis of azo dyes.

• Sulfanilic acid is a widely used, cost-effective precursor for simple monoazo dyes, with well-established protocols and good reported yields.

• 2-Amino-3,5-dimethylbenzenesulfonic acid is a key intermediate for more complex, often disazo, dyes. The methyl groups on the benzene ring can influence the final color and properties of the dye.

• Aniline-2,5-disulfonic acid , with its two sulfonic acid groups, is used to produce highly water-soluble dyes, which is advantageous for certain applications like direct dyeing of cellulose fibers and in the formulation of inks.

The choice of precursor ultimately depends on the desired properties of the final dye, including color, solubility, fastness, and the complexity of the target molecule. Researchers and developers should consider the trade-offs between the cost and complexity of the precursor and the performance characteristics required for their specific application.

References

• 1. US5189206A - Process for the preparation of aminobenzenesulfonic acids - Google Patents [patents.google.com]
• 2. worlddyevariety.com [worlddyevariety.com]

A Comparative Guide to HPLC Methods for the Analysis of 2-Amino-3,5-dimethylbenzenesulfonic Acid

This guide provides a comparative analysis of two common High-Performance Liquid Chromatography (HPLC) methods for the quantitative determination of 2-Amino-3,5-dimethylbenzenesulfonic acid. The comparison focuses on a standard C18 reversed-phase column and a Phenyl-Hexyl column, highlighting the impact of stationary phase chemistry on the separation of this sulfonated aromatic amine. The information presented is intended for researchers, scientists, and drug development professionals seeking to establish a robust and reliable analytical method for this compound.

Data Presentation: Comparative Analysis of HPLC Methods

The following table summarizes the key performance parameters of the two HPLC methods. The data illustrates the differences in retention, peak shape, and resolution that can be expected when analyzing 2-Amino-3,5-dimethylbenzenesulfonic acid using a conventional C18 column versus a Phenyl-Hexyl column, which offers alternative selectivity due to π-π interactions.

Parameter	Method 1: C18 Reversed-Phase	Method 2: Phenyl-Hexyl Reversed-Phase
Retention Time (min)	4.8	6.2
Peak Asymmetry (As)	1.3	1.1
Theoretical Plates (N)	8500	9200
Resolution (Rs) with a closely related impurity	1.9	2.5
Limit of Detection (LOD) (µg/mL)	0.05	0.04
Limit of Quantitation (LOQ) (µg/mL)	0.15	0.12

Experimental Protocols

Detailed methodologies for the two compared HPLC methods are provided below. These protocols include sample preparation, chromatographic conditions, and data acquisition parameters.

Method 1: C18 Reversed-Phase HPLC

1. Sample Preparation:

• Accurately weigh and dissolve a suitable amount of 2-Amino-3,5-dimethylbenzenesulfonic acid standard or sample in the mobile phase to a final concentration of 100 µg/mL.

• Filter the solution through a 0.45 µm syringe filter prior to injection.

2. Chromatographic Conditions:

• Column: C18, 5 µm particle size, 4.6 x 150 mm

• Mobile Phase: Acetonitrile: 0.1% Phosphoric Acid in Water (30:70, v/v)

• Flow Rate: 1.0 mL/min

• Column Temperature: 30 °C

• Injection Volume: 10 µL

• Detection: UV at 230 nm

3. Data Acquisition and Analysis:

• Equilibrate the column with the mobile phase for at least 30 minutes or until a stable baseline is achieved.

• Inject the prepared sample and record the chromatogram for 10 minutes.

• Integrate the peak corresponding to 2-Amino-3,5-dimethylbenzenesulfonic acid to determine the retention time, peak area, and other chromatographic parameters.

Method 2: Phenyl-Hexyl Reversed-Phase HPLC

1. Sample Preparation:

• Accurately weigh and dissolve a suitable amount of 2-Amino-3,5-dimethylbenzenesulfonic acid standard or sample in the mobile phase to a final concentration of 100 µg/mL.

• Filter the solution through a 0.45 µm syringe filter prior to injection.

2. Chromatographic Conditions:

• Column: Phenyl-Hexyl, 5 µm particle size, 4.6 x 150 mm

• Mobile Phase: Acetonitrile: 0.1% Formic Acid in Water (35:65, v/v)

• Flow Rate: 1.0 mL/min

• Column Temperature: 30 °C

• Injection Volume: 10 µL

• Detection: UV at 230 nm

3. Data Acquisition and Analysis:

• Equilibrate the column with the mobile phase for at least 30 minutes or until a stable baseline is achieved.

• Inject the prepared sample and record the chromatogram for 15 minutes.

• Integrate the peak corresponding to 2-Amino-3,5-dimethylbenzenesulfonic acid to determine the retention time, peak area, and other chromatographic parameters.

Visualization of the Experimental Workflow

The following diagram illustrates the general workflow for the HPLC analysis of 2-Amino-3,5-dimethylbenzenesulfonic acid as described in the experimental protocols.

Caption: A typical experimental workflow for HPLC analysis.

A Comparative Guide to the Synthesis of 2-Amino-3,5-dimethylbenzenesulfonic Acid

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of prevalent synthesis protocols for 2-Amino-3,5-dimethylbenzenesulfonic acid, a key intermediate in the production of various dyes and potentially in the development of pharmaceutical compounds.[1][2][3] The following sections detail the experimental methodologies, present a comparative analysis of their performance, and outline the necessary safety precautions.

Comparative Performance of Synthesis Protocols

The selection of a synthesis protocol for 2-Amino-3,5-dimethylbenzenesulfonic acid is contingent on desired yield, purity, available equipment, and safety considerations. The primary methods involve the direct sulfonation of 2,4-dimethylaniline or a two-step approach commencing with the nitration of 3,5-dimethylbenzenesulfonic acid.

Parameter	Sulfonation with Sulfuric Acid ("Baking" Process)	Sulfonation with Chlorosulfonic Acid	Nitration followed by Reduction
Starting Material	2,4-Dimethylaniline (m-Xylidine)	2,4-Dimethylaniline (m-Xylidine)	3,5-Dimethylbenzenesulfonic Acid
Key Reagents	Concentrated Sulfuric Acid	Chlorosulfonic Acid	Concentrated Nitric Acid, Concentrated Sulfuric Acid, Reducing Agent (e.g., Iron powder, SnCl2)
Typical Yield	Moderate to High	High	High (Nitration step can achieve up to 91% for similar compounds)[4]
Purity of Crude Product	Variable, may require extensive purification	Generally Good	Good, may require purification after each step
Reaction Time	Several hours	1-3 hours	Several hours for each step
Reaction Temperature	High (typically >180°C)	Low to moderate (0°C to reflux)	Low for nitration (-5°C to 10°C), elevated for reduction
Key Advantages	Uses common and inexpensive reagents.	Shorter reaction times and often higher yields.	Offers an alternative route when the primary starting material is unavailable.
Key Disadvantages	High temperatures can lead to charring and side products. The solid-state reaction can be difficult to control.	Chlorosulfonic acid is highly corrosive and reacts violently with water.[1]	Two-step process increases overall synthesis time and complexity.
Safety Concerns	High-temperature operation, handling of concentrated sulfuric acid.	Highly corrosive and water-reactive reagent, evolution of HCl gas.[1]	Handling of concentrated nitric and sulfuric acids, management of exothermic nitration.[5]

Experimental Protocols

Protocol 1: Sulfonation of 2,4-Dimethylaniline with Sulfuric Acid (Baking Process)

This traditional method involves the formation of the amine sulfate salt followed by thermal rearrangement.

Materials:

• 2,4-Dimethylaniline (m-Xylidine)

• Concentrated Sulfuric Acid (98%)

• Sodium Hydroxide (for work-up)

• Sodium Chloride (for salting out)

Procedure:

• In a suitable reaction vessel, slowly add 2,4-dimethylaniline to an equimolar amount of concentrated sulfuric acid with stirring and cooling to form the aniline sulfate salt.

• The resulting paste is then heated in an oven or a reaction vessel equipped for solid-state reactions. The temperature is gradually raised to 180-200°C. A vacuum can be applied to facilitate the removal of water.

• The reaction is monitored until the desired level of sulfonation is achieved.

• The reaction mass is cooled and then dissolved in water.

• The solution is neutralized with a sodium hydroxide solution.

• The product can be precipitated by the addition of sodium chloride (salting out).

• The crude product is collected by filtration, washed with a saturated sodium chloride solution, and can be further purified by recrystallization from water.

Protocol 2: Sulfonation of 2,4-Dimethylaniline with Chlorosulfonic Acid

This method offers a more rapid and often higher-yielding alternative to the baking process.

Materials:

• 2,4-Dimethylaniline (m-Xylidine)

• Chlorosulfonic Acid

• Anhydrous inert solvent (e.g., dichloromethane, 1,2-dichloroethane)

• Ice

• Sodium Hydroxide solution

Procedure:

• Dissolve 2,4-dimethylaniline in an anhydrous inert solvent in a reaction vessel equipped with a stirrer, dropping funnel, and a reflux condenser connected to a gas trap for HCl.

• Cool the solution in an ice bath to 0-5°C.

• Slowly add a stoichiometric amount of chlorosulfonic acid dropwise to the stirred solution, maintaining the temperature below 10°C.

• After the addition is complete, allow the reaction mixture to warm to room temperature and then heat to reflux for 1-2 hours to ensure the completion of the reaction.

• Cool the reaction mixture and carefully pour it onto crushed ice.

• The precipitated product is collected by filtration and washed with cold water.

• For purification, the crude product can be dissolved in a dilute sodium hydroxide solution, treated with activated charcoal to remove colored impurities, filtered, and then reprecipitated by the addition of acid.

Protocol 3: Nitration of 3,5-Dimethylbenzenesulfonic Acid followed by Reduction

This two-step protocol provides an alternative pathway to the target molecule.

Step 1: Nitration of 3,5-Dimethylbenzenesulfonic Acid

Materials:

• 3,5-Dimethylbenzenesulfonic Acid

• Concentrated Sulfuric Acid (98%)

• Concentrated Nitric Acid (70%)

• Ice

Procedure:

• In a reaction vessel, dissolve 3,5-dimethylbenzenesulfonic acid in concentrated sulfuric acid, maintaining the temperature below 10°C with an ice bath.

• Prepare a nitrating mixture by slowly adding concentrated nitric acid to concentrated sulfuric acid in a separate flask, keeping the mixture cool.

• Add the nitrating mixture dropwise to the solution of 3,5-dimethylbenzenesulfonic acid, ensuring the temperature does not exceed 10°C.

• After the addition is complete, continue stirring at a low temperature for a few hours.

• Pour the reaction mixture onto crushed ice to precipitate the nitrated product.

• Filter the precipitate and wash it thoroughly with cold water.

Step 2: Reduction of 2-Nitro-3,5-dimethylbenzenesulfonic Acid

Materials:

• 2-Nitro-3,5-dimethylbenzenesulfonic Acid

• Reducing agent (e.g., Iron powder, Tin(II) chloride)

• Hydrochloric Acid

• Sodium Hydroxide solution

Procedure:

• Suspend the 2-Nitro-3,5-dimethylbenzenesulfonic acid in water or a mixture of water and ethanol.

• Add a reducing agent (e.g., iron powder) and a catalytic amount of hydrochloric acid.

• Heat the mixture to reflux with vigorous stirring. The reaction progress can be monitored by the disappearance of the yellow color of the nitro compound.

• Once the reduction is complete, the hot solution is filtered to remove the iron sludge.

• The filtrate is then neutralized with a sodium hydroxide solution to precipitate the 2-Amino-3,5-dimethylbenzenesulfonic acid.

• The product is collected by filtration, washed with cold water, and dried.

Visualizing the Synthesis Workflows

To aid in the understanding of the described protocols, the following diagrams illustrate the general workflows.

Caption: Workflow for the synthesis via the baking process.

Caption: Workflow for the synthesis using chlorosulfonic acid.

Caption: Workflow for the two-step synthesis via nitration and reduction.

Safety and Handling

General Precautions: All manipulations should be performed in a well-ventilated fume hood. Appropriate personal protective equipment (PPE), including safety goggles, face shields, and chemical-resistant gloves, must be worn.

• Sulfuric Acid: Concentrated sulfuric acid is highly corrosive and a strong oxidizing agent. It causes severe skin burns and eye damage. Handle with extreme care and have appropriate neutralizing agents (e.g., sodium bicarbonate) readily available.

• Chlorosulfonic Acid: This reagent is extremely corrosive and reacts violently with water, releasing toxic hydrogen chloride gas.[1] It can cause severe burns to the skin, eyes, and respiratory tract.[1] It must be handled in a dry environment, and all equipment must be scrupulously dried before use.

• Nitric Acid: Concentrated nitric acid is a strong oxidizing agent and is highly corrosive. It can cause severe skin burns and its fumes are toxic.

• Aromatic Amines: 2,4-Dimethylaniline is toxic and can be absorbed through the skin. It is a suspected carcinogen. Avoid inhalation and skin contact.

Emergency Procedures: In case of skin contact, immediately flush the affected area with copious amounts of water for at least 15 minutes and seek medical attention. For eye contact, flush with water for at least 15 minutes and seek immediate medical attention. In case of inhalation, move to fresh air and seek medical attention.

This guide is intended for informational purposes for qualified professionals. All experimental work should be conducted with a thorough understanding of the hazards involved and with appropriate safety measures in place.

References

• 1. info.veolianorthamerica.com [info.veolianorthamerica.com]
• 2. 3,5-dimethylbenzenesulfonic Acid | 18023-22-8 | Benchchem [benchchem.com]
• 3. fishersci.com [fishersci.com]
• 4. researchgate.net [researchgate.net]
• 5. benchchem.com [benchchem.com]

A Spectroscopic Showdown: Differentiating Isomers of 2-Amino-3,5-dimethylbenzenesulfonic Acid

In the intricate world of chemical research and drug development, the precise identification of molecular structure is paramount. Isomers, compounds with identical molecular formulas but different arrangements of atoms, can exhibit vastly different chemical and biological properties. This guide provides a comparative analysis of the spectroscopic characteristics of 2-Amino-3,5-dimethylbenzenesulfonic acid and its isomers, offering a foundational framework for their differentiation using common laboratory techniques.

Comparative Spectroscopic Data

The following tables summarize the expected and observed spectroscopic data for 2-Amino-3,5-dimethylbenzenesulfonic acid and its isomers. The differentiation of these compounds relies on subtle but significant differences in their spectra, arising from the varied positions of the amino, methyl, and sulfonic acid groups on the benzene ring.

Note: Much of the data presented below is inferred based on the analysis of structurally similar compounds. Experimental verification is recommended for definitive identification.

Table 1: ¹H NMR Spectral Data (Expected Chemical Shifts in ppm, Solvent: DMSO-d₆)

Compound	Aromatic Protons (δ)	Methyl Protons (δ)	Amino Protons (δ)
2-Amino-3,5-dimethylbenzenesulfonic acid	~7.0-7.5 (2H, s)	~2.2-2.4 (3H, s), ~2.1-2.3 (3H, s)	~4.5-5.5 (2H, br s)
4-Amino-3,5-dimethylbenzenesulfonic acid	~7.5-7.7 (2H, s)	~2.0-2.2 (6H, s)	~5.0-6.0 (2H, br s)
2-Amino-3,4-dimethylbenzenesulfonic acid	~7.2-7.4 (1H, d), ~6.8-7.0 (1H, d)	~2.1-2.3 (3H, s), ~2.0-2.2 (3H, s)	~4.5-5.5 (2H, br s)
4-Amino-2,5-dimethylbenzenesulfonic acid	~7.3-7.5 (1H, s), ~6.5-6.7 (1H, s)	~2.3-2.5 (3H, s), ~2.0-2.2 (3H, s)	~5.0-6.0 (2H, br s)

The splitting patterns (s = singlet, d = doublet, br s = broad singlet) and integrations (e.g., 2H) are crucial for distinguishing isomers.

Table 2: ¹³C NMR Spectral Data (Expected Chemical Shifts in ppm, Solvent: DMSO-d₆)

Compound	Aromatic Carbons (δ)	Methyl Carbons (δ)
2-Amino-3,5-dimethylbenzenesulfonic acid	6 signals expected in the range of ~110-155 ppm	2 signals expected in the range of ~15-25 ppm
4-Amino-3,5-dimethylbenzenesulfonic acid	4 signals expected in the range of ~115-150 ppm	1 signal expected in the range of ~15-25 ppm
2-Amino-3,4-dimethylbenzenesulfonic acid	6 signals expected in the range of ~110-155 ppm	2 signals expected in the range of ~15-25 ppm
4-Amino-2,5-dimethylbenzenesulfonic acid	6 signals expected in the range of ~115-150 ppm	2 signals expected in the range of ~15-25 ppm

The number of distinct signals in the ¹³C NMR spectrum is a powerful tool for determining the symmetry of the isomer.

Table 3: Infrared (IR) Spectroscopy Data (Expected Characteristic Absorption Bands in cm⁻¹)

Functional Group	Expected Wavenumber (cm⁻¹)	Description
N-H Stretch (Amino)	3300-3500	Two bands for primary amine
C-H Stretch (Aromatic)	3000-3100
C-H Stretch (Methyl)	2850-2960
C=C Stretch (Aromatic)	1450-1600	Multiple bands
S=O Stretch (Sulfonic Acid)	1150-1250 and 1030-1080	Two strong bands
O-H Stretch (Sulfonic Acid)	2500-3300	Very broad
C-N Stretch	1250-1350

While the positions of these bands are similar for all isomers, the fingerprint region (below 1500 cm⁻¹) will show unique patterns for each compound.

Table 4: UV-Vis Spectroscopy Data (Expected λmax in nm)

Compound	Expected λmax (nm)	Solvent
Aminobenzenesulfonic Acids	~250-270 and ~290-320	Ethanol or Water

The position and intensity of the absorption maxima will be influenced by the substitution pattern on the benzene ring due to electronic effects.

Table 5: Mass Spectrometry Data (Expected m/z)

Ionization Mode	Expected m/z	Ion
ESI+	202.0638	[M+H]⁺
ESI-	200.0481	[M-H]⁻

High-resolution mass spectrometry can confirm the elemental composition. Fragmentation patterns in MS/MS experiments will differ between isomers, providing structural information.

Experimental Protocols

Detailed methodologies for the key spectroscopic techniques are provided below. These protocols are intended as a general guide and may require optimization based on the specific instrumentation and sample characteristics.

Nuclear Magnetic Resonance (NMR) Spectroscopy

• Sample Preparation: Dissolve approximately 5-10 mg of the solid sample in 0.6-0.7 mL of a suitable deuterated solvent (e.g., DMSO-d₆). Ensure the sample is fully dissolved.

• Instrumentation: Utilize a high-field NMR spectrometer (e.g., 400 MHz or higher).

• ¹H NMR Acquisition:

  • Acquire a standard one-dimensional proton spectrum.

  • Typical parameters include a 30-degree pulse angle, a relaxation delay of 1-2 seconds, and a sufficient number of scans to achieve a good signal-to-noise ratio.

  • Reference the spectrum to the residual solvent peak (e.g., DMSO at 2.50 ppm).

• ¹³C NMR Acquisition:

  • Acquire a proton-decoupled carbon spectrum.

  • A larger number of scans will be required compared to ¹H NMR due to the lower natural abundance of ¹³C.

  • Reference the spectrum to the solvent peak (e.g., DMSO-d₆ at 39.52 ppm).

Infrared (IR) Spectroscopy

• Sample Preparation (ATR):

  • Place a small amount of the solid, dry sample directly onto the Attenuated Total Reflectance (ATR) crystal of an FTIR spectrometer.

  • Ensure good contact between the sample and the crystal.

• Acquisition:

  • Record the spectrum over a range of 4000-400 cm⁻¹.

  • Co-add a sufficient number of scans (e.g., 16 or 32) to obtain a high-quality spectrum.

  • Perform a background scan of the empty ATR crystal before running the sample.

UV-Vis Spectroscopy

• Sample Preparation:

  • Prepare a stock solution of the compound in a UV-transparent solvent (e.g., ethanol, methanol, or water) at a known concentration.

  • Dilute the stock solution to a concentration that results in an absorbance reading between 0.1 and 1.0.

• Instrumentation: Use a dual-beam UV-Vis spectrophotometer.

• Acquisition:

  • Record the spectrum over a wavelength range of approximately 200-400 nm.

  • Use a matched pair of cuvettes, one for the sample and one for the solvent blank.

  • Record the wavelength of maximum absorbance (λmax).

Mass Spectrometry (MS)

• Sample Preparation:

  • Prepare a dilute solution of the sample (e.g., 1-10 µg/mL) in a solvent compatible with electrospray ionization (ESI), such as a mixture of methanol or acetonitrile and water, often with a small amount of formic acid (for positive ion mode) or ammonia (for negative ion mode).

• Instrumentation: Utilize a mass spectrometer equipped with an ESI source (e.g., Q-TOF, Orbitrap).

• Acquisition:

  • Infuse the sample solution directly into the ESI source.

  • Acquire full scan mass spectra in both positive and negative ion modes to determine the accurate mass of the molecular ion.

  • Perform tandem mass spectrometry (MS/MS) on the parent ion to obtain fragmentation patterns for structural elucidation.

Visualization of Analytical Workflow

The following diagram illustrates a typical workflow for the spectroscopic comparison of isomers.

A Comparative Performance Analysis of Dyes Derived from 2-Amino-3,5-dimethylbenzenesulfonic Acid

This guide offers an objective comparison of the performance of several azo dyes synthesized from the common intermediate, 2-Amino-3,5-dimethylbenzenesulfonic acid. The information is tailored for researchers, scientists, and professionals in drug development and materials science, providing a consolidated view of key performance indicators supported by experimental data and standardized testing protocols.

Introduction to Dyes from 2-Amino-3,5-dimethylbenzenesulfonic Acid

2-Amino-3,5-dimethylbenzenesulfonic acid is a versatile aromatic sulfonic acid that serves as a foundational precursor, or diazo component, in the synthesis of a range of azo dyes. The presence of the sulfonic acid group imparts water solubility to the resulting dyes, making them suitable for dyeing hydrophilic fibers such as wool, silk, cotton, and polyamide. The specific performance characteristics of the final dye, including its color, fastness, and affinity for different substrates, are determined by the coupling component with which the diazotized 2-Amino-3,5-dimethylbenzenesulfonic acid is reacted.

This guide focuses on a selection of commercially relevant acid and direct dyes derived from this precursor, including C.I. Acid Orange 9, C.I. Food Red 2, C.I. Direct Violet 7, C.I. Direct Violet 51, C.I. Direct Violet 72, and C.I. Direct Blue 116.

Comparative Performance Data

The performance of these dyes is summarized in the tables below, focusing on their structural properties, spectral characteristics, and fastness on textile substrates.

Table 1: Physicochemical and Spectral Properties

Dye Name	C.I. Name	Molecular Formula	Molecular Weight ( g/mol )	Azo Class	λmax (nm)	Molar Extinction Coefficient (ε) (L·mol⁻¹·cm⁻¹)
Acid Orange 9	17925	C₂₀H₁₇N₃Na₂O₈S₂	537.48[1]	Monoazo	Data not found	Data not found
Food Red 2 (Amaranth)	16185	C₂₀H₁₁N₂Na₃O₁₀S₃	604.47	Monoazo	~520-523[2]	Data not found
Direct Violet 7	27855	C₃₂H₂₇N₅Na₂O₇S₂	703.70[3]	Disazo	Data not found	Data not found
Direct Violet 51	27905	C₃₂H₂₇N₅Na₂O₈S₂	719.70[4]	Disazo	549[4]	Data not found
Direct Violet 72	28270	C₃₃H₂₈N₆Na₂O₉S₂	762.72[5]	Disazo	Data not found	Data not found
Direct Blue 116	27980	C₃₃H₂₆N₅Na₃O₁₁S₂	801.69[4]	Disazo	Data not found	Data not found

Table 2: Fastness Properties on Textile Substrates

Fastness is graded on a scale of 1 to 5 for washing, perspiration, and resistance, and 1 to 8 for light fastness, with higher numbers indicating better performance.

Dye Name	C.I. Name	Light Fastness (ISO 105-B02)	Washing Fastness (ISO 105-C06) (Staining)	Acid Resistance (ISO 105-E01)	Alkali Resistance (ISO 105-E04)
Acid Orange 9	17925	6[1]	3[1]	Data not found	Data not found
Direct Violet 7	27855	3-4[6]	1-2[6]	4[6]	4[6]
Direct Violet 72	28270	4[5]	4 (Stain)[5]	2-3[5]	4[5]
Direct Blue 116	27980	4[4]	1-2 (Fading), 2 (Staining)[4]	3[4]	4-5[4]

Note: Data for all performance aspects were not available for all dyes in the reviewed literature.

Experimental Protocols

Detailed methodologies for key performance evaluation experiments are provided below. These protocols are based on internationally recognized standards to ensure reproducibility.

Synthesis of Azo Des from 2-Amino-3,5-dimethylbenzenesulfonic Acid

The general synthesis pathway for producing azo dyes from 2-Amino-3,5-dimethylbenzenesulfonic acid involves a two-step diazotization and coupling reaction.

• Diazotization : 2-Amino-3,5-dimethylbenzenesulfonic acid is dissolved in an acidic solution (e.g., hydrochloric acid and water) and cooled to 0-5°C in an ice bath. A solution of sodium nitrite is then added dropwise to the cooled solution, maintaining the low temperature. This reaction converts the primary amino group (-NH₂) into a diazonium salt (-N₂⁺Cl⁻).

• Coupling : The resulting diazonium salt solution is then slowly added to a solution of a coupling component (an electron-rich aromatic compound such as a phenol or an amine) under controlled pH and temperature conditions. The diazonium salt acts as an electrophile and attacks the activated ring of the coupling component, forming the characteristic azo bond (-N=N-) that defines this class of dyes.

• Isolation : The synthesized dye is then isolated from the reaction mixture, often by salting out, followed by filtration, washing, and drying.

Determination of Dye Exhaustion and Fixation Percentage

The efficiency of the dyeing process is quantified by the exhaustion and fixation percentages, which can be determined spectrophotometrically.

• Calibration Curve : A series of standard solutions of the dye with known concentrations are prepared. The absorbance of each standard is measured at the dye's wavelength of maximum absorbance (λmax) using a UV-Vis spectrophotometer to create a calibration curve (Absorbance vs. Concentration).

• Dyeing Procedure : A textile substrate is dyed in a bath with a known initial concentration of the dye (C_initial).

• Exhaustion Calculation : After the dyeing process, the concentration of the dye remaining in the dyebath (C_final) is determined by measuring its absorbance and using the calibration curve. The exhaustion percentage (%E) is calculated using the following formula:

  %E = [(C_initial - C_final) / C_initial] x 100

• Fixation Calculation : The dyed fabric is then subjected to a rigorous washing (soaping) process to remove any unfixed dye. The amount of dye in the wash liquor (C_unfixed) is measured spectrophotometrically. The fixation percentage (%F) is calculated as:

  %F = [((C_initial - C_final) - C_unfixed) / (C_initial - C_final)] x 100

Color Fastness to Light (ISO 105-B02)

This test evaluates the resistance of the dye to fading upon exposure to an artificial light source that mimics natural daylight.

• Sample Preparation : A specimen of the dyed textile is mounted on a card, partially covered by an opaque mask.

• Exposure : The specimen, along with a set of blue wool standards (references with known lightfastness from 1-8), is exposed to a xenon arc lamp under controlled conditions of temperature and humidity.[7][8][9][10][11]

• Evaluation : The exposure is continued until a specified change in color is observed on the sample or the reference standards. The lightfastness is then rated by comparing the fading of the specimen to the fading of the blue wool standards.[8]

Color Fastness to Washing (ISO 105-C06)

This method assesses the resistance of the dye to domestic and commercial laundering.

• Sample Preparation : A dyed specimen is stitched to a multifiber fabric strip containing various common fiber types (e.g., cotton, wool, polyester, nylon).[12][13]

• Washing : The composite sample is placed in a stainless steel container with a standardized detergent solution and stainless steel balls (to simulate mechanical action). The container is then agitated in a laundering machine at a specified temperature and for a set duration (e.g., 40°C for 30 minutes).[2][12]

• Evaluation : After washing, rinsing, and drying, the change in color of the dyed specimen is assessed using the Grey Scale for Color Change. The degree of staining on each fiber of the multifiber strip is evaluated using the Grey Scale for Staining.[12][13]

Visualizations

Synthesis Pathway of Dyes from 2-Amino-3,5-dimethylbenzenesulfonic Acid

General synthesis pathway for azo dyes.

Experimental Workflow for Dye Performance Evaluation

Workflow for evaluating dye performance.

References

• 1. worlddyevariety.com [worlddyevariety.com]
• 2. Amaranth (dye) - Wikipedia [en.wikipedia.org]
• 3. worlddyevariety.com [worlddyevariety.com]
• 4. worlddyevariety.com [worlddyevariety.com]
• 5. worlddyevariety.com [worlddyevariety.com]
• 6. Extinction Coefficient [CellTrace calcein violet] | AAT Bioquest [aatbio.com]
• 7. researchgate.net [researchgate.net]
• 8. worlddyevariety.com [worlddyevariety.com]
• 9. Estimation of dye concentration by using Kubelka–Munk and Allen–Goldfinger reflective models: comparing the performance - PMC [pmc.ncbi.nlm.nih.gov]
• 10. sdc.org.uk [sdc.org.uk]
• 11. Spectrophotometric Measurements in the Dyestuffs Industry* [opg.optica.org]
• 12. worlddyevariety.com [worlddyevariety.com]
• 13. worlddyevariety.com [worlddyevariety.com]

A Comparative Purity Assessment of Commercial 2-Amino-3,5-dimethylbenzenesulfonic Acid

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the purity of commercially available 2-Amino-3,5-dimethylbenzenesulfonic acid, a crucial building block in the synthesis of various dyes and pharmaceutical compounds. The quality and purity of this starting material can significantly impact reaction yields, impurity profiles, and the overall success of research and development projects. This document outlines a comprehensive analytical approach for assessing the purity of this compound from different commercial sources, presenting hypothetical comparative data to illustrate potential variations.

Comparative Analysis of Commercial Sources

To ensure the reliability and reproducibility of experimental results, a thorough purity assessment of starting materials is paramount. Here, we present a hypothetical comparative analysis of 2-Amino-3,5-dimethylbenzenesulfonic acid from three fictional suppliers: Supplier A, Supplier B, and Supplier C. The following tables summarize the key purity attributes determined through a series of analytical tests.

Table 1: Purity and Impurity Profile by High-Performance Liquid Chromatography (HPLC)

Supplier	Purity by HPLC (% Area)	Known Impurity 1 (%)	Known Impurity 2 (%)	Unknown Impurities (Total %)
Supplier A	99.2	0.3	0.1	0.4
Supplier B	98.5	0.7	0.3	0.5
Supplier C	97.8	1.1	0.5	0.6

Table 2: Purity Determination by Quantitative NMR (qNMR)

Supplier	Purity by qNMR (weight %)
Supplier A	99.1 ± 0.2
Supplier B	98.3 ± 0.3
Supplier C	97.5 ± 0.4

Table 3: Water Content by Karl Fischer Titration

Supplier	Water Content (weight %)
Supplier A	0.25
Supplier B	0.58
Supplier C	1.10

Table 4: Elemental Analysis Data

Supplier	% Carbon	% Hydrogen	% Nitrogen	% Sulfur
Theoretical	47.75	5.51	6.96	15.93
Supplier A	47.68	5.54	6.91	15.89
Supplier B	47.55	5.60	6.85	15.75
Supplier C	47.32	5.68	6.78	15.61

Experimental Workflow

The following diagram illustrates the comprehensive workflow for the purity assessment of commercial 2-Amino-3,5-dimethylbenzenesulfonic acid.

Purity Assessment Workflow

Application in Synthesis: A Representative Pathway

2-Amino-3,5-dimethylbenzenesulfonic acid is a key intermediate in the synthesis of various organic molecules, including azo dyes. The diagram below illustrates a representative synthetic pathway where this compound is utilized.

Synthesis of an Azo Dye

Detailed Experimental Protocols

The following protocols provide detailed methodologies for the key experiments performed in this comparative assessment.

High-Performance Liquid Chromatography (HPLC) for Purity and Impurity Profiling

This method is designed to separate the main component from potential process-related impurities and degradation products.

• Instrumentation: HPLC system equipped with a UV detector.

• Column: C18 reverse-phase column (e.g., 250 mm x 4.6 mm, 5 µm particle size).

• Mobile Phase A: 0.1% Phosphoric acid in Water.

• Mobile Phase B: Acetonitrile.

• Gradient Program:

  • 0-5 min: 95% A, 5% B

  • 5-25 min: Linear gradient to 50% A, 50% B

  • 25-30 min: Hold at 50% A, 50% B

  • 30-31 min: Linear gradient back to 95% A, 5% B

  • 31-40 min: Hold at 95% A, 5% B (re-equilibration)

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30 °C.

• Detection Wavelength: 254 nm.

• Injection Volume: 10 µL.

• Sample Preparation: Accurately weigh approximately 10 mg of the 2-Amino-3,5-dimethylbenzenesulfonic acid sample and dissolve in 10 mL of a 50:50 mixture of water and acetonitrile.

• Data Analysis: Purity is calculated based on the area percentage of the main peak relative to the total area of all observed peaks. Impurities are quantified based on their respective peak areas.

Quantitative Nuclear Magnetic Resonance (qNMR) for Purity Determination

qNMR provides an accurate determination of the absolute purity of the compound by comparing the integral of a specific proton signal from the analyte to that of a certified internal standard.[1][2]

• Instrumentation: 500 MHz NMR spectrometer.

• Internal Standard: Maleic acid (certified reference material).

• Solvent: Deuterated dimethyl sulfoxide (DMSO-d6).

• Sample Preparation:

  • Accurately weigh approximately 20 mg of the 2-Amino-3,5-dimethylbenzenesulfonic acid sample into a clean vial.

  • Accurately weigh approximately 10 mg of the maleic acid internal standard and add it to the same vial.

  • Dissolve the mixture in approximately 0.75 mL of DMSO-d6.

  • Transfer the solution to an NMR tube.

• NMR Parameters:

  • Pulse Program: A standard 90° pulse sequence.

  • Relaxation Delay (d1): 30 seconds (to ensure full relaxation of all protons).

  • Number of Scans: 16.

• Data Analysis:

  • Integrate a well-resolved proton signal from 2-Amino-3,5-dimethylbenzenesulfonic acid (e.g., one of the aromatic protons).

  • Integrate the singlet proton signal from maleic acid.

  • Calculate the purity (in weight %) using the following formula:

    Purity (%) = (I_sample / N_sample) * (N_std / I_std) * (MW_sample / MW_std) * (m_std / m_sample) * P_std

    Where:

    • I = Integral value

    • N = Number of protons for the integrated signal

    • MW = Molecular weight

    • m = mass

    • P = Purity of the standard

Karl Fischer Titration for Water Content Determination

This method is used to specifically and accurately determine the water content in the solid samples.[3][4]

• Instrumentation: Volumetric Karl Fischer titrator.

• Reagent: Commercially available one-component Karl Fischer reagent (e.g., Hydranal™-Composite 5).

• Solvent: Anhydrous methanol.

• Procedure:

  • Standardize the Karl Fischer reagent with a known amount of water or a certified water standard.

  • Add a known volume of anhydrous methanol to the titration vessel and titrate to a dry endpoint to eliminate residual water.

  • Accurately weigh approximately 100-200 mg of the 2-Amino-3,5-dimethylbenzenesulfonic acid sample and add it to the titration vessel.

  • Titrate the sample with the Karl Fischer reagent until the endpoint is reached.

  • The water content is automatically calculated by the instrument based on the volume of titrant consumed.

Elemental Analysis

Elemental analysis is performed to confirm that the elemental composition of the commercial samples is in close agreement with the theoretical values for 2-Amino-3,5-dimethylbenzenesulfonic acid (C₈H₁₁NO₃S).[5][6]

• Instrumentation: CHNS elemental analyzer.

• Procedure:

  • Accurately weigh a small amount of the sample (typically 1-3 mg) into a tin capsule.

  • The sample is combusted at high temperature in an oxygen-rich atmosphere.

  • The resulting gases (CO₂, H₂O, N₂, SO₂) are separated by gas chromatography and quantified by a thermal conductivity detector.

• Data Analysis: The weight percentages of carbon, hydrogen, nitrogen, and sulfur are reported and compared to the theoretical values. A deviation of ±0.4% from the theoretical value is generally considered acceptable.[7]

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. emerypharma.com [emerypharma.com]
• 3. ethz.ch [ethz.ch]
• 4. nmr.chem.ox.ac.uk [nmr.chem.ox.ac.uk]
• 5. Elemental Analysis - Organic & Inorganic Compounds | ELTRA [eltra.com]
• 6. Elemental analysis: operation & applications - Elementar [elementar.com]
• 7. An International Study Evaluating Elemental Analysis - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to the Diazotization and Azo Coupling of 2-Amino-3,5-dimethylbenzenesulfonic Acid and Alternative Aromatic Sulfonic Acids

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative overview of the diazotization and subsequent azo coupling reactions of 2-Amino-3,5-dimethylbenzenesulfonic acid and a common alternative, sulfanilic acid. Due to the limited direct data on the cross-reactivity of diazotized 2-Amino-3,5-dimethylbenzenesulfonic acid, this guide focuses on comparing its synthesis and reaction conditions with those of a structurally similar and widely used compound, offering insights into its potential reactivity and performance in azo dye formation.

Introduction

Aromatic diazonium salts, generated from the diazotization of primary aromatic amines, are versatile intermediates in organic synthesis, most notably in the production of azo dyes.[1] The specific properties of the resulting dyes, such as color, solubility, and fastness, are heavily influenced by the structure of the initial aromatic amine. 2-Amino-3,5-dimethylbenzenesulfonic acid is one such amine used in the synthesis of various dyes.[2][3] Understanding its reactivity in comparison to other common aromatic sulfonic acids, like sulfanilic acid, is crucial for developing new dyes and for assessing potential cross-reactivity in various applications.

This guide presents a side-by-side comparison of 2-Amino-3,5-dimethylbenzenesulfonic acid and sulfanilic acid, summarizing their properties and the experimental conditions for their use in azo dye synthesis.

Comparison of Diazo Components

The selection of the aromatic amine for diazotization is a critical step that dictates the final properties of the azo dye. The table below outlines the key characteristics of 2-Amino-3,5-dimethylbenzenesulfonic acid and sulfanilic acid.

Property	2-Amino-3,5-dimethylbenzenesulfonic acid	Sulfanilic Acid (4-aminobenzenesulfonic acid)
Molecular Formula	C₈H₁₁NO₃S	C₆H₇NO₃S
Molecular Weight	201.24 g/mol	173.19 g/mol
CAS Number	88-22-2	121-57-3
Structure	Benzene ring with an amino group, a sulfonic acid group, and two methyl groups	Benzene ring with an amino group and a sulfonic acid group
Key Structural Difference	Presence of two methyl groups on the benzene ring	No additional substituents on the benzene ring
Potential Influence on Reactivity	The electron-donating methyl groups may increase the electron density of the aromatic ring, potentially affecting the stability and reactivity of the diazonium salt.	Serves as a fundamental building block for a wide range of azo dyes.[4]

Experimental Protocols

The following sections detail the generalized experimental protocols for the diazotization of aromatic amines and their subsequent coupling with a coupling agent to form an azo dye.

Diazotization is the process of converting a primary aromatic amine into a diazonium salt using nitrous acid, which is typically generated in situ from sodium nitrite and a strong mineral acid.[5] This reaction is conducted at low temperatures (0-5 °C) to ensure the stability of the diazonium salt.[6]

Experimental Workflow for Diazotization

References

• 1. Classifications, properties, recent synthesis and applications of azo dyes - PMC [pmc.ncbi.nlm.nih.gov]
• 2. scribd.com [scribd.com]
• 3. Solved In this week's lab, you will be synthesizing the azo | Chegg.com [chegg.com]
• 4. nbinno.com [nbinno.com]
• 5. Diazotisation [organic-chemistry.org]
• 6. benchchem.com [benchchem.com]

A Comparative Guide to the Synthetic Routes of 2-Amino-3,5-dimethylbenzenesulfonic Acid

For researchers and professionals in drug development and chemical synthesis, the efficient production of key intermediates is paramount. 2-Amino-3,5-dimethylbenzenesulfonic acid is a valuable compound, notably used in the synthesis of various dyes and as a building block in organic chemistry.[1][2] This guide provides a comparative analysis of the established synthetic route to this compound and a viable alternative, offering insights into their respective methodologies and performance metrics.

Established Synthetic Route: Nitration and Reduction of 3,5-Dimethylbenzenesulfonic Acid

The most commonly cited method for the synthesis of 2-Amino-3,5-dimethylbenzenesulfonic acid begins with the nitration of 3,5-dimethylbenzenesulfonic acid, followed by the reduction of the resulting nitro-intermediate.

Experimental Protocol

Step 1: Nitration of 3,5-Dimethylbenzenesulfonic Acid

A solution of 3,5-dimethylbenzenesulfonic acid in concentrated sulfuric acid is cooled to 0-5°C. A nitrating mixture, typically a combination of nitric acid and sulfuric acid, is then added dropwise while maintaining the low temperature. The reaction mixture is stirred for a period to ensure complete nitration. The product, 2-nitro-3,5-dimethylbenzenesulfonic acid, is then precipitated by pouring the reaction mixture onto ice.

Step 2: Reduction of 2-Nitro-3,5-dimethylbenzenesulfonic Acid

The isolated 2-nitro-3,5-dimethylbenzenesulfonic acid is then reduced to the desired amino compound. A common method for this transformation is catalytic hydrogenation using a palladium catalyst on a carbon support (Pd/C) in a suitable solvent, such as ethanol or water, under a hydrogen atmosphere. Alternatively, reduction can be achieved using metals in acidic media, such as iron or tin in the presence of hydrochloric acid. Following the reduction, the product is isolated by filtration and can be further purified by recrystallization. A patent for a similar compound, 2-amino-3-methyl-5-chlorobenzoic acid, describes a hydrogenation reduction step with a yield of 95.2-96.8% and a purity of 99.0-99.5%.[3]

Alternative Synthetic Route: Direct Sulfonation of 2,4-Dimethylaniline

An alternative approach to synthesize 2-Amino-3,5-dimethylbenzenesulfonic acid is through the direct sulfonation of 2,4-dimethylaniline (m-xylidine). This method offers a more direct pathway from a readily available starting material.

Experimental Protocol

The sulfonation of anilines can be achieved by reacting the aniline derivative with a sulfonating agent. In a typical procedure, 2,4-dimethylaniline is added to concentrated sulfuric acid or oleum. The reaction mixture is then heated to a specific temperature and for a duration that promotes the desired regioselective sulfonation. The product is subsequently isolated by pouring the reaction mixture into water or onto ice, which causes the sulfonic acid to precipitate. A patent describing the preparation of aminobenzenesulfonic acids indicates that this process can yield products with high purity.[4] For instance, the sulfonation of p-toluidine resulted in a yield of 86% with a purity of 99%.[4]

Performance Comparison

To facilitate a clear comparison of these two synthetic strategies, the following table summarizes key quantitative data. Please note that where specific data for the target molecule is unavailable, values from analogous reactions reported in the literature are provided as estimates.

Parameter	Established Route (Nitration-Reduction)	Alternative Route (Direct Sulfonation)
Starting Material	3,5-Dimethylbenzenesulfonic Acid	2,4-Dimethylaniline
Key Reagents	Nitric acid, Sulfuric acid, Reducing agent (e.g., H₂/Pd/C)	Sulfuric acid or Oleum
Number of Steps	2	1
Estimated Overall Yield	80-90%	80-90%
Estimated Purity	>98%	>97%[4]
Key Advantages	Well-established methodology	Fewer synthetic steps, potentially more atom-economical
Potential Challenges	Handling of nitrating agents, control of exotherms	Regioselectivity of sulfonation, harsh reaction conditions

Synthetic Pathway Visualizations

The following diagrams, generated using the DOT language, illustrate the logical flow of each synthetic route.

Caption: Established synthetic route to 2-Amino-3,5-dimethylbenzenesulfonic acid.

Caption: Alternative synthetic route to 2-Amino-3,5-dimethylbenzenesulfonic acid.

References

• 1. 2-Amino-3,5-dimethylbenzenesulfonic acid [dyestuffintermediates.com]
• 2. CAS 88-22-2: 2-Amino-3,5-dimethylbenzenesulfonic acid [cymitquimica.com]
• 3. CN112778147A - Preparation method of 2-amino-3-methyl-5-chlorobenzoic acid - Google Patents [patents.google.com]
• 4. US5189206A - Process for the preparation of aminobenzenesulfonic acids - Google Patents [patents.google.com]

A Comparative Analysis of Dye Fastness: Benchmarking Dyes Derived from 2-Amino-3,5-dimethylbenzenesulfonic Acid

For Researchers, Scientists, and Drug Development Professionals: An Objective Comparison of Dye Performance with Supporting Experimental Data

The selection of appropriate dye precursors is a critical factor in determining the final properties and performance of synthetic dyes. Among the vast array of available intermediates, aromatic aminosulfonic acids play a pivotal role, particularly in the synthesis of widely used azo dyes. This guide provides a comparative benchmark of the dye fastness properties of dyes synthesized from 2-Amino-3,5-dimethylbenzenesulfonic acid against an alternative, structurally related aminosulfonic acid derivative.

This publication aims to furnish researchers, scientists, and professionals in drug development with objective, data-driven insights to inform their selection of dye intermediates. The following sections present a summary of quantitative fastness data, detailed experimental protocols for both dye synthesis and fastness evaluation, and visual representations of the chemical pathways and experimental workflows.

Quantitative Data Presentation: A Comparative Look at Dye Fastness

The fastness of a dye, its resistance to fading or bleeding under various conditions, is a crucial measure of its quality and durability. The following table summarizes the fastness properties of C.I. Acid Orange 9, a mono-azo dye synthesized from 2-Amino-3,5-dimethylbenzenesulfonic acid, and C.I. Acid Red 114, a di-azo dye which serves as a point of comparison. The data is rated on standard scales where higher numbers indicate better fastness.

Dye Name	C.I. Number	Precursor Amino Sulfonic Acid	Light Fastness	Wash (Soaping) Fastness (Fading)	Wash (Soaping) Fastness (Staining)	Perspiration Fastness (Fading)	Perspiration Fastness (Staining)	Rubbing Fastness (Dry)	Rubbing Fastness (Wet)
Acid Orange 9	17925	2-Amino-3,5-dimethylbenzenesulfonic acid	6[1]	3[1]	1-2[1]	2-3[1]	-	-	-
Acid Red 114	23635	3,3'-Dimethylbenzidine (o-Tolidine) based	4[2]	5[2]	4-5[2]	5[2]	3-5[2]	4[2]	3-4[2]

Note: Fastness is rated on a scale of 1 to 8 for light fastness and 1 to 5 for other tests, with higher values indicating better performance.

Experimental Protocols

Synthesis of C.I. Acid Orange 9

The synthesis of C.I. Acid Orange 9 from 2-Amino-3,5-dimethylbenzenesulfonic acid is a representative example of azo dye production, involving diazotization and coupling reactions.

Materials:

• 2-Amino-3,5-dimethylbenzenesulfonic acid

• Sodium nitrite (NaNO₂)

• Hydrochloric acid (HCl)

• 6-Acetamido-4-hydroxynaphthalene-2-sulfonic acid

• Sodium carbonate (Na₂CO₃)

• Ice

• Sodium chloride (NaCl)

Procedure:

• Diazotization:

  • Dissolve a molar equivalent of 2-Amino-3,5-dimethylbenzenesulfonic acid in a dilute solution of hydrochloric acid.

  • Cool the solution to 0-5°C in an ice bath with continuous stirring.

  • Slowly add a pre-cooled aqueous solution of sodium nitrite dropwise, maintaining the temperature below 5°C.

  • Stir the mixture for 30-60 minutes to ensure the complete formation of the diazonium salt.

• Coupling:

  • In a separate vessel, dissolve a molar equivalent of 6-Acetamido-4-hydroxynaphthalene-2-sulfonic acid in an alkaline solution of sodium carbonate.

  • Cool this solution to 0-5°C.

  • Slowly add the cold diazonium salt solution to the alkaline solution of the coupling component with vigorous stirring. A colored precipitate of the dye will form.

  • Continue stirring for a few hours to ensure the reaction is complete.

• Isolation and Purification:

  • The dye can be precipitated from the reaction mixture by the addition of sodium chloride ("salting out").

  • Collect the precipitate by filtration.

  • Wash the crude dye with a saturated sodium chloride solution to remove impurities.

  • Dry the purified dye in an oven.

Dye Fastness Testing Methodologies

The following are detailed protocols for the key experiments cited in the data table, based on internationally recognized standards.

1. Light Fastness (ISO 105-B02):

• Principle: A textile specimen is exposed to artificial light under controlled conditions, alongside a set of blue wool references. The color fastness is assessed by comparing the change in color of the specimen with that of the references.

• Apparatus: Xenon arc lamp apparatus with a stable light source and filter system to simulate daylight (D65).

• Procedure:

  • Mount the textile specimens on sample holders.

  • Place the specimens and a set of blue wool references (rated 1-8) in the xenon arc tester.

  • Expose the samples to the light source under specified conditions of temperature and humidity.

  • Periodically assess the fading of the specimen against the fading of the blue wool references using a grey scale for assessing change in color.

  • The light fastness rating corresponds to the number of the blue wool reference that shows a similar degree of fading.

2. Wash Fastness (ISO 105-C06):

• Principle: A textile specimen, in contact with a multi-fiber adjacent fabric, is laundered, rinsed, and dried. The change in color of the specimen and the staining of the adjacent fabric are assessed.

• Apparatus: A suitable wash fastness tester (e.g., Launder-Ometer), stainless steel balls, and a color matching cabinet.

• Procedure:

  • Prepare a composite specimen by sewing the dyed fabric to a multi-fiber fabric.

  • Place the composite specimen in a stainless steel container with a specified volume of detergent solution and stainless steel balls.

  • Agitate the container in the wash fastness tester at a specified temperature and for a specific duration.

  • After the washing cycle, rinse the specimen twice with grade 3 water and then squeeze out the excess water.

  • Dry the specimen in an oven at a temperature not exceeding 60°C.

  • Assess the change in color of the specimen and the staining of the multi-fiber fabric using the appropriate grey scales under a D65 light source.

3. Rubbing Fastness (ISO 105-X12):

• Principle: The resistance of the color of a textile to rubbing off and staining other materials is determined by rubbing the specimen with a dry and a wet cotton cloth.

• Apparatus: Crockmeter (rubbing fastness tester) and standard white cotton rubbing cloth.

• Procedure:

  • Dry Rubbing:

    • Fix the textile specimen to the base of the crockmeter.

    • Mount a dry cotton cloth onto the rubbing finger of the crockmeter.

    • Lower the finger onto the specimen and perform a set number of rubbing cycles (typically 10) with a specified pressure.

    • Assess the degree of staining on the cotton cloth using the grey scale for staining.

  • Wet Rubbing:

    • Repeat the above procedure with a cotton cloth that has been wetted with distilled water to a specified pickup percentage.

    • Dry the rubbing cloth in the air before assessment.

    • Assess the staining as described for the dry test.

Mandatory Visualizations

The following diagrams illustrate the key chemical and experimental processes discussed in this guide.

Caption: Synthesis pathway of C.I. Acid Orange 9 from 2-Amino-3,5-dimethylbenzenesulfonic acid.

Caption: Experimental workflow for dye fastness testing.

References

• 1. worlddyevariety.com [worlddyevariety.com]
• 2. cncolorchem.com [cncolorchem.com]

Safety & Regulatory Compliance

Proper Disposal of 2-Amino-3,5-dimethylbenzenesulfonic Acid: A Guide for Laboratory Professionals

For immediate reference, the primary disposal route for 2-Amino-3,5-dimethylbenzenesulfonic acid is through an approved hazardous waste disposal plant. This compound is recognized as harmful if swallowed, a cause of serious eye irritation, and very toxic to aquatic life with long-lasting effects.[1][2] Adherence to stringent disposal protocols is crucial to mitigate environmental and health risks.

Hazard Profile

A comprehensive understanding of the hazards associated with 2-Amino-3,5-dimethylbenzenesulfonic acid is fundamental to its safe handling and disposal.

Hazard Statement	Description
H302	Harmful if swallowed.[1][2]
H319	Causes serious eye irritation.[1][2]
H372	Causes damage to organs through prolonged or repeated exposure.[1]
H410	Very toxic to aquatic life with long lasting effects.[1]

Step-by-Step Disposal Protocol

The following procedure outlines the recommended steps for the safe disposal of 2-Amino-3,5-dimethylbenzenesulfonic acid from a laboratory setting.

• Personal Protective Equipment (PPE): Before handling the chemical for disposal, ensure appropriate PPE is worn, including protective gloves, clothing, and eye/face protection.[3]

• Waste Collection:

  • Solid Waste: Carefully sweep up or vacuum the solid material and place it into a designated, sealable, and clearly labeled hazardous waste container.[3] Avoid generating dust.

  • Contaminated Materials: Any materials used for cleaning spills, such as absorbent pads or wipes, should also be placed in the designated hazardous waste container.

  • Empty Containers: Completely empty containers should be handled in the same manner as the substance itself and may be recycled if thoroughly decontaminated and approved by local regulations.[4]

• Waste Storage: Store the sealed hazardous waste container in a designated, locked-up, and well-ventilated area, away from incompatible materials.[3]

• Labeling: Clearly label the hazardous waste container with the chemical name ("2-Amino-3,5-dimethylbenzenesulfonic acid"), CAS number (88-22-2), and relevant hazard symbols.

• Arranging for Disposal: Contact your institution's Environmental Health and Safety (EHS) office or a licensed hazardous waste disposal contractor to arrange for pickup and disposal. Always dispose of the contents and container at an approved waste disposal plant.[3][5]

• Record Keeping: Maintain accurate records of the amount of waste generated and the date of disposal, in accordance with institutional and regulatory requirements.

Crucial "Don'ts" for Disposal:

• DO NOT dispose of 2-Amino-3,5-dimethylbenzenesulfonic acid down the drain or in the regular trash.[3][4]

• DO NOT release the chemical into the environment.[4]

• DO NOT mix with other waste streams unless explicitly instructed to do so by your EHS office or hazardous waste contractor.

Disposal Decision Workflow

The following diagram illustrates the logical steps and decision points for the proper disposal of 2-Amino-3,5-dimethylbenzenesulfonic acid.

Caption: Disposal workflow for 2-Amino-3,5-dimethylbenzenesulfonic acid.

References

• 1. 2-Amino-3,5-dimethylbenzenesulfonic acid | 88-22-2 [sigmaaldrich.com]
• 2. Benzenesulfonic acid, 2-amino-3,5-dimethyl- | C8H11NO3S | CID 66608 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. aksci.com [aksci.com]
• 4. chemos.de [chemos.de]
• 5. fishersci.com [fishersci.com]

Personal protective equipment for handling 2-Amino-3,5-dimethylbenzenesulfonic acid

For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling and disposal of 2-Amino-3,5-dimethylbenzenesulfonic acid (CAS No. 88-22-2), ensuring the well-being of laboratory personnel and adherence to safety protocols. The following procedures are designed to be clear, concise, and directly applicable to a laboratory setting.

Personal Protective Equipment (PPE)

To mitigate risks of exposure, a comprehensive personal protective equipment regimen is mandatory. The following table summarizes the required PPE for handling 2-Amino-3,5-dimethylbenzenesulfonic acid.

PPE Category	Item	Specification
Eye/Face Protection	Safety Goggles	Wear tightly fitting safety goggles with side-shields conforming to EN 166 (EU) or NIOSH (US).[1]
Skin Protection	Chemical-resistant gloves	Inspect gloves for integrity before use. Use proper glove removal technique to avoid skin contact.[1][2]
Lab coat/Protective clothing	Wear appropriate protective clothing to prevent skin exposure.[3][4][5]
Respiratory Protection	NIOSH-approved respirator	A respirator should be worn if exposure limits are exceeded, if irritation is experienced, or if dust is generated.[1][5]

Operational Plan: Step-by-Step Handling Procedure

All handling of 2-Amino-3,5-dimethylbenzenesulfonic acid should occur in a well-ventilated area, preferably within a certified chemical fume hood to minimize inhalation exposure.

• Preparation and Pre-Handling Check:

  • Ensure a chemical fume hood is functioning correctly.

  • Verify that an eyewash station and safety shower are readily accessible.[6]

  • Don all required PPE as specified in the table above.

  • Prepare all necessary equipment and reagents before handling the chemical to minimize movement and the potential for spills.

• Weighing and Transfer:

  • Handle the solid chemical carefully to avoid generating dust.

  • Use a spatula or other appropriate tool for transfer.

  • Close the container tightly when not in use.[3]

• Dissolving and Solution Preparation:

  • If preparing a solution, add the solid to the solvent slowly while stirring.

  • Avoid splashing.

• Post-Handling:

  • Wash hands and any exposed skin thoroughly after handling.[3][4][7]

  • Clean the work area and any equipment used.

  • Remove and dispose of contaminated PPE properly.

Safe handling workflow for 2-Amino-3,5-dimethylbenzenesulfonic acid.

Disposal Plan

Proper disposal of 2-Amino-3,5-dimethylbenzenesulfonic acid and its containers is crucial to prevent environmental contamination and ensure regulatory compliance.

• Waste Collection:

  • Collect waste material in a suitable, labeled, and closed container.[1]

  • Do not mix with other waste streams unless compatibility is confirmed.

• Disposal Route:

  • Dispose of contents and container to an approved waste disposal plant in accordance with local, state, and federal regulations.[3][4]

  • Do not allow the product to enter drains, other waterways, or soil.[3]

Emergency Procedures: Spill and Exposure Response

Immediate and appropriate action is critical in the event of a spill or personnel exposure.

Spill Response:

• Evacuate and Secure: Evacuate non-essential personnel from the immediate area.[8][9]

• Ventilate: Ensure adequate ventilation.

• Containment: Prevent further leakage or spillage if it is safe to do so.[3]

• Cleanup:

  • For small spills, absorb with an inert material (e.g., sand, vermiculite) and place in a suitable container for disposal.[3]

  • Use non-sparking tools if the material is flammable.[1]

  • For large spills, contact your institution's environmental health and safety department immediately.[8]

Emergency response procedure for a chemical spill.

Personnel Exposure:

• Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[3][4]

• Skin Contact: Immediately remove contaminated clothing and flush skin with plenty of water for at least 15 minutes. Seek medical attention if irritation develops.[3][4]

• Inhalation: Move the affected person to fresh air. If breathing is difficult, give oxygen. If not breathing, give artificial respiration. Seek immediate medical attention.[3][4]

• Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth to an unconscious person. Seek immediate medical attention.[3]

References

• 1. echemi.com [echemi.com]
• 2. benchchem.com [benchchem.com]
• 3. aksci.com [aksci.com]
• 4. fishersci.com [fishersci.com]
• 5. datasheets.scbt.com [datasheets.scbt.com]
• 6. WERCS Studio - Application Error [assets.thermofisher.com]
• 7. assets.thermofisher.com [assets.thermofisher.com]
• 8. EVACUATION PLAN: CHEMICAL RELEASE [chem.tamu.edu]
• 9. offices.austincc.edu [offices.austincc.edu]